Crocetin dialdehyde

Core Science & Biosynthesis

Crocetin Dialdehyde: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of crocetin dialdehyde, a key intermediate in the biosynthesis of crocetin and crocins, the compounds responsible for the color and medicinal properties of saffron. This document details its chemical and physical properties, biosynthetic pathway, and relevant experimental protocols.

Core Properties of Crocetin Dialdehyde

Crocetin dialdehyde is a C20 apocarotenoid and a vital precursor in the formation of crocetin. Its aldehydic functional groups make it a reactive molecule.

Table 1: Chemical and Physical Properties of Crocetin Dialdehyde

Property	Value	Source(s)
CAS Number	502-70-5	N/A
Molecular Formula	C20H24O2	N/A
Molecular Weight	296.40 g/mol
Appearance	White to off-white solid	N/A
Melting Point	Data not available for crocetin dialdehyde. Crocetin, the subsequent oxidation product, has a melting point of 285 °C.	[1]
Solubility	Practically insoluble in water. Soluble in Dimethyl Sulfoxide (DMSO) with warming and sonication.	[2]
Stability	Should be stored at -20°C and protected from light.	[3]

Table 2: Spectroscopic Properties of Crocetin Dialdehyde

Property	Value	Source(s)
UV-Vis Absorption Maxima (λmax)	While specific λmax values for isolated crocetin dialdehyde are not readily available, in HPLC analyses of saffron extracts, crocetin and its derivatives, including the dialdehyde, typically absorb in the range of 423-440 nm.	[4][5][6][7]
Fluorescence Emission	Data not available.	N/A

Biosynthesis of Crocetin from Zeaxanthin

Crocetin dialdehyde is a key intermediate in the biosynthesis of crocetin from the carotenoid zeaxanthin. This pathway is of significant interest for the biotechnological production of saffron's active compounds.

The biosynthetic pathway begins with the oxidative cleavage of zeaxanthin, catalyzed by the carotenoid cleavage dioxygenase 2 (CCD2) enzyme. This reaction yields crocetin dialdehyde and two molecules of 3-hydroxy-β-cyclocitral. Subsequently, crocetin dialdehyde is oxidized to crocetin by the action of aldehyde dehydrogenases (ALDHs).

Biosynthesis of Crocetin from Zeaxanthin

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, and analysis of crocetin dialdehyde are not widely published, as research often focuses on its more stable downstream product, crocetin. However, based on available literature for related compounds, the following methodologies can be adapted.

Synthesis of Crocetin Dialdehyde

A potential synthetic route to crocetin dialdehyde involves the conversion of crocetin dimethyl ester. The following is a generalized protocol based on a described synthesis[8].

Workflow for the Synthesis of Crocetin Dialdehyde

Synthesis of Crocetin Dialdehyde

Methodology:

• Reduction of Crocetin Dimethyl Ester: Crocetin dimethyl ester is dissolved in an appropriate anhydrous solvent (e.g., dichloromethane or toluene) under an inert atmosphere (e.g., argon or nitrogen). The solution is cooled to a low temperature (e.g., -78 °C), and a reducing agent such as diisobutylaluminium hydride (DIBAL-H) is added dropwise. The reaction is stirred for a specified time at low temperature and then quenched, for example, with methanol.

• Work-up and Isolation of the Diol: The reaction mixture is warmed to room temperature and an aqueous work-up is performed. The organic layer is separated, dried over an anhydrous salt (e.g., sodium sulfate), and the solvent is removed under reduced pressure to yield the crude diol.

• Oxidation to Crocetin Dialdehyde: The crude diol is dissolved in a suitable solvent (e.g., dichloromethane), and an oxidizing agent such as activated manganese dioxide is added. The reaction mixture is stirred at room temperature until the starting material is consumed (monitored by TLC).

• Purification: The reaction mixture is filtered to remove the oxidizing agent, and the solvent is evaporated. The resulting crude crocetin dialdehyde is then purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate).

Isolation of Crocetin Derivatives from Crocus sativus**

While a specific protocol for the isolation of crocetin dialdehyde from saffron is not detailed in the literature, methods for isolating related crocetin esters can be adapted. The high reactivity of the dialdehyde makes its isolation challenging.

General Steps:

• Extraction: Dried and powdered saffron stigmas are extracted with a solvent mixture, typically an alcohol/water mixture (e.g., 70% ethanol), with continuous stirring in the dark[9].

• Centrifugation and Filtration: The mixture is centrifuged to separate the solid residue, and the supernatant is filtered[9].

• Solvent Removal: The organic solvent is removed from the extract using a rotary evaporator[9].

• Purification: The aqueous extract can be subjected to further purification steps such as liquid-liquid extraction or column chromatography to isolate specific compounds[9][10]. Due to the instability of crocetin dialdehyde, rapid and mild purification techniques would be necessary.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a standard method for the analysis of crocetin and its derivatives in saffron extracts. A similar method can be used to detect crocetin dialdehyde.

Table 3: Example HPLC Parameters for Analysis of Crocetin Derivatives

Parameter	Condition	Source(s)
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm)	[6]
Mobile Phase	Gradient of 0.1% formic acid in water (A) and acetonitrile (B)	[6]
Flow Rate	0.8 mL/min	[5][7]
Detection	UV detector set at approximately 423-440 nm	[5][6][7]
Internal Standard	13-cis-retinoic acid (for quantitative analysis of crocetin)	[5][7]

Sample Preparation for HPLC:

• Extraction: The sample containing crocetin dialdehyde is extracted with a suitable solvent (e.g., acetonitrile:water, 1:1, v/v) with ultrasonication[6].

• Filtration: The extract is filtered through a 0.45 µm syringe filter before injection into the HPLC system.

Conclusion

Crocetin dialdehyde is a crucial, yet understudied, intermediate in the biosynthesis of saffron's key bioactive compounds. Its high reactivity presents challenges for its isolation and characterization. This technical guide provides a consolidated resource of its known properties and outlines methodologies that can be adapted for its synthesis and analysis. Further research is warranted to fully elucidate the physicochemical and biological properties of this important apocarotenoid.

References

• 1. Crocetin - Wikipedia [en.wikipedia.org]
• 2. Showing Compound crocetin dialdehyde (FDB030746) - FooDB [foodb.ca]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Biotechnological production of crocetin and crocins using a carotenoid cleavage dioxygenase (CCD4) from Nyctanthes arbor-tristis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development and Validation of HPLC Method for Determination of Crocetin, a constituent of Saffron, in Human Serum Samples [journals.mums.ac.ir]
• 6. Simultaneous determination of crocin and crocetin in food samples by highperformance liquid chromatography (HPLC-PDA) [vjfc.nifc.gov.vn]
• 7. Development and Validation of HPLC Method for Determination of Crocetin, a constituent of Saffron, in Human Serum Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Isolation, purification and characterization of naturally derived Crocetin beta-d-glucosyl ester from Crocus sativus L. against breast cancer and its binding chemistry with ER-alpha/HDAC2 - PMC [pmc.ncbi.nlm.nih.gov]

The intricate biosynthetic pathway of crocetin dialdehyde in Crocus sativus: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The vibrant crimson threads of saffron, derived from the stigmas of Crocus sativus, are prized not only for their culinary value but also for their potent medicinal properties, largely attributed to a class of apocarotenoids, particularly crocins. The biosynthesis of these valuable compounds begins with the formation of crocetin dialdehyde, a critical intermediate. This technical guide provides an in-depth exploration of the core biosynthetic pathway of crocetin dialdehyde in Crocus sativus, detailing the enzymatic steps, their subcellular orchestration, and the experimental methodologies employed in their elucidation. This document is intended to serve as a comprehensive resource for researchers in natural product biosynthesis, plant biochemistry, and drug development seeking to understand and potentially engineer this valuable metabolic pathway.

The Core Biosynthetic Pathway: From Zeaxanthin to Crocetin Dialdehyde

The synthesis of crocetin dialdehyde is a multi-step enzymatic process that traverses different subcellular compartments, highlighting a sophisticated level of metabolic channeling within the plant cell. The pathway commences with the carotenoid precursor, zeaxanthin, and culminates in the formation of crocetin, the backbone of crocins.

The key enzymatic steps are:

• Zeaxanthin Cleavage: The dedicated and rate-limiting step in crocetin biosynthesis is the oxidative cleavage of zeaxanthin. This reaction is catalyzed by a specific carotenoid cleavage dioxygenase, CsCCD2 .[1][2] This enzyme symmetrically cleaves the 7,8 and 7',8' double bonds of the zeaxanthin molecule.[3][4][5] This cleavage event yields two molecules of 3-hydroxy-β-cyclocitral and one molecule of the C20 apocarotenoid, crocetin dialdehyde .[3][6]

• Oxidation to Crocetin: The highly reactive crocetin dialdehyde is then oxidized to its corresponding dicarboxylic acid, crocetin . This conversion is carried out by an aldehyde dehydrogenase, specifically CsALDH3I1 .[2][6]

• Glycosylation to Crocins: While not directly part of crocetin dialdehyde biosynthesis, the subsequent step is the glycosylation of crocetin by UDP-glucosyltransferases (UGTs) to form the water-soluble crocins, which are the primary storage form of these apocarotenoids in the saffron stigma.[2]

Subcellular Localization: A Coordinated Effort

A remarkable feature of this biosynthetic pathway is the spatial separation of its key enzymes across different cellular compartments, suggesting a complex interplay and transport of intermediates.

• Plastids (Chromoplasts): The initial substrate, zeaxanthin, is synthesized and stored within the plastids. The first key enzyme, CsCCD2 , is also localized to the plastids, where it acts on zeaxanthin to produce crocetin dialdehyde.[7]

• Endoplasmic Reticulum (ER): Following its synthesis in the plastids, crocetin dialdehyde is believed to be transported to the endoplasmic reticulum. Here, the membrane-associated enzyme CsALDH3I1 catalyzes its oxidation to crocetin.[8]

• Cytoplasm and Vacuole: The final steps of crocin biosynthesis occur in the cytoplasm where UGTs glycosylate crocetin. The resulting crocins are then transported to and accumulate in the vacuole.[8]

This subcellular organization necessitates a sophisticated network for the transport of intermediates, likely involving membrane transporters and potentially transient protein-protein interactions to ensure efficient metabolic flux.

Quantitative Data

Understanding the quantitative aspects of the crocetin dialdehyde pathway is crucial for metabolic engineering and optimizing production. The following tables summarize key quantitative data related to gene expression of the core enzymes.

Gene	Stigma Developmental Stage	Expression Level (RPKM)[9]
CsCCD1	-2 days pre-anthesis	~1000
Day of anthesis	~500
+2 days post-anthesis	~200
CsCCD2	-2 days pre-anthesis	~12000
Day of anthesis	~25000
+2 days post-anthesis	~15000
CsCCD4a	-2 days pre-anthesis	~2000
Day of anthesis	~1500
+2 days post-anthesis	~500
CsCCD4b	-2 days pre-anthesis	~500
Day of anthesis	~300
+2 days post-anthesis	~100
CsZCD	-2 days pre-anthesis	~1000
Day of anthesis	~500
+2 days post-anthesis	~200

Table 1: Transcript levels of Crocus sativus Carotenoid Cleavage Dioxygenases (CCDs) in different stigma developmental stages, based on 454 RNA-Seq data. RPKM: Reads Per Kilobase of transcript per Million mapped reads.

Gene	Stigma Developmental Stage	Relative Expression Level[10]
CsZCD (reported as CsCCD2 in later studies)	Yellow	1.00 (baseline)
Orange	~1.5-fold increase
Red	~2.69-fold increase

Table 2: Relative expression of the key zeaxanthin cleavage enzyme during saffron stigma development as determined by qRT-PCR.

Experimental Protocols

The elucidation of the crocetin dialdehyde biosynthesis pathway has been made possible through a combination of molecular biology, biochemistry, and cell biology techniques. Below are detailed methodologies for key experiments.

Protocol 1: Heterologous Expression and in vivo Functional Assay of CsCCD2 in Escherichia coli

This protocol is adapted from studies demonstrating the function of CsCCD2 by expressing it in an E. coli strain engineered to produce zeaxanthin.[11]

1. Vector Construction:

• The coding sequence of CsCCD2 is cloned into an E. coli expression vector, such as pET32a or pTHIO-DAN1, often with an N-terminal fusion tag (e.g., Trx, GST, MBP, or His-tag) to enhance solubility and facilitate purification.[11]

2. E. coli Strain Selection and Transformation:

• An E. coli strain, such as BL21(DE3), is engineered to produce zeaxanthin by co-transforming it with plasmids carrying the necessary carotenoid biosynthesis genes (e.g., from Pantoea ananatis). A common plasmid for this is pACCAR25ΔcrtX.
• The CsCCD2 expression vector is then co-transformed into the zeaxanthin-producing E. coli strain.

3. Culture and Induction:

• A single colony is inoculated into LB medium containing the appropriate antibiotics and grown overnight at 37°C with shaking.
• The overnight culture is used to inoculate a larger volume of LB medium.
• The culture is grown at 37°C to an OD600 of 0.6-0.8.
• Protein expression is induced by adding IPTG (isopropyl-β-D-thiogalactopyranoside) to a final concentration of 0.3-0.8 mM.[11]
• The induced culture is then incubated at a lower temperature, typically 16-20°C, for 16-24 hours to promote proper protein folding and solubility.[11]

4. Metabolite Extraction and Analysis:

• The bacterial cells are harvested by centrifugation.
• The cell pellet is resuspended in acetone and subjected to sonication to lyse the cells and extract the carotenoids and apocarotenoids.
• The acetone extract is centrifuged to remove cell debris, and the supernatant is collected and dried under a stream of nitrogen.
• The dried extract is redissolved in a suitable solvent (e.g., ethanol or a mixture of acetonitrile, methanol, and dichloromethane) for analysis.
• The presence of crocetin dialdehyde is analyzed by High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD) and confirmed by Liquid Chromatography-Mass Spectrometry (LC-MS).[11]

Protocol 2: Subcellular Localization of Biosynthetic Enzymes using GFP Fusions in Nicotiana benthamiana

This protocol describes the transient expression of Green Fluorescent Protein (GFP)-fusion constructs in N. benthamiana leaves to visualize the subcellular localization of the pathway enzymes.[12][13][14]

1. Vector Construction:

• The full-length coding sequences of CsCCD2 and CsALDH3I1 are cloned into a plant expression vector (e.g., pK7FWG2) to create C-terminal fusions with GFP.

2. Agrobacterium tumefaciens Transformation and Infiltration:

• The GFP-fusion constructs are transformed into Agrobacterium tumefaciens strain GV3101 or EHA105 by electroporation.
• A single colony of transformed Agrobacterium is grown overnight in LB medium with appropriate antibiotics.
• The bacterial culture is pelleted by centrifugation and resuspended in infiltration buffer (10 mM MES pH 5.6, 10 mM MgCl2, and 150 µM acetosyringone).
• The bacterial suspension is adjusted to an OD600 of 0.5-1.0 and incubated at room temperature for 2-4 hours.
• The abaxial side of young, fully expanded leaves of 4-6 week old N. benthamiana plants are infiltrated with the bacterial suspension using a needleless syringe.

3. Confocal Laser Scanning Microscopy (CLSM):

• Two to three days post-infiltration, small sections of the infiltrated leaf tissue are excised and mounted on a microscope slide in a drop of water.
• The GFP fluorescence is visualized using a confocal laser scanning microscope.
• The excitation wavelength for GFP is typically 488 nm, and the emission is collected between 500-550 nm.
• Chlorophyll autofluorescence (excitation ~488 nm, emission ~650-700 nm) can be used as a marker for chloroplasts.
• Co-localization with organelle-specific markers (e.g., an ER-targeted red fluorescent protein) can be performed to confirm the localization.

Protocol 3: Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

This protocol outlines the steps for quantifying the transcript levels of CsCCD2 and CsALDH3I1 in different tissues or developmental stages of Crocus sativus.[15][16][17]

1. RNA Extraction and cDNA Synthesis:

• Total RNA is extracted from saffron tissues (e.g., stigmas at different developmental stages, tepals, corms) using a suitable method, such as the TRIzol reagent or a plant RNA extraction kit, followed by DNase I treatment to remove any contaminating genomic DNA.
• The quality and quantity of the extracted RNA are assessed using a spectrophotometer and agarose gel electrophoresis.
• First-strand cDNA is synthesized from 1-2 µg of total RNA using a reverse transcriptase enzyme and oligo(dT) or random primers.

2. Primer Design and Validation:

• Gene-specific primers for CsCCD2, CsALDH3I1, and a suitable reference gene (e.g., actin or tubulin) are designed using primer design software. Primers should amplify a product of 100-200 bp.
• The efficiency of each primer pair is validated by performing a standard curve analysis with a serial dilution of cDNA.

3. qRT-PCR Reaction:

• The qRT-PCR reaction is typically performed in a 10-20 µl volume containing SYBR Green master mix, forward and reverse primers (final concentration of 0.2-0.5 µM each), and diluted cDNA template.
• The thermal cycling conditions generally consist of an initial denaturation step at 95°C for 2-5 minutes, followed by 40 cycles of denaturation at 95°C for 15-30 seconds and annealing/extension at 60°C for 30-60 seconds.
• A melting curve analysis is performed at the end of the amplification to verify the specificity of the PCR product.

4. Data Analysis:

• The relative expression levels of the target genes are calculated using the 2-ΔΔCt method, where the expression is normalized to the reference gene.

Mandatory Visualizations

Biosynthesis Pathway Diagram

Caption: Subcellular localization of the crocetin dialdehyde biosynthesis pathway.

Experimental Workflow: in vivo Functional Assay

Caption: Workflow for the in vivo functional assay of CsCCD2 in E. coli.

Logical Relationship: Gene Expression and Apocarotenoid Accumulation

Caption: Correlation between stigma development, gene expression, and apocarotenoid accumulation.

Conclusion

The biosynthesis of crocetin dialdehyde in Crocus sativus is a finely tuned and spatially organized metabolic pathway. The identification and characterization of the key enzymes, CsCCD2 and CsALDH3I1, have provided a solid foundation for understanding the production of saffron's valuable apocarotenoids. The detailed experimental protocols and quantitative data presented in this guide offer a practical resource for researchers aiming to further investigate this pathway, with potential applications in metabolic engineering to enhance the production of these medicinally important compounds in heterologous systems. Future research focusing on the precise mechanisms of intermediate transport and the regulatory networks governing the expression of these biosynthetic genes will undoubtedly unveil new opportunities for the sustainable production of crocetin and its derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. Prospects and progress on crocin biosynthetic pathway and metabolic engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel carotenoid cleavage dioxygenase catalyzes the first dedicated step in saffron crocin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structural and Mechanistic Aspects of Carotenoid Cleavage Dioxygenases (CCDs) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel carotenoid cleavage dioxygenase catalyzes the first dedicated step in saffron crocin biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Candidate Enzymes for Saffron Crocin Biosynthesis Are Localized in Multiple Cellular Compartments - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The carotenoid cleavage dioxygenase CCD2 catalysing the synthesis of crocetin in spring crocuses and saffron is a plastidial enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Gene Expression Patterns of CsZCD and Apocarotenoid Accumulation during Saffron Stigma Development | International Journal of Pharmaceutical and Bio Medical Science [ijpbms.com]
• 11. The Functional Characteristics and Soluble Expression of Saffron CsCCD2 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Confocal Microscopy Analysis of Protein Sorting to Plasmodesmata in Nicotiana benthamiana - PMC [pmc.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. researchgate.net [researchgate.net]
• 15. Identification, cloning and characterization of an ultrapetala transcription factor CsULT1 from Crocus: a novel regulator of apocarotenoid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Transcriptome wide identification, characterization and expression analysis of PHD gene family in Crocus sativus - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Mining of disease-resistance genes in Crocus sativus based on transcriptome sequencing - PMC [pmc.ncbi.nlm.nih.gov]

Beyond Saffron: A Technical Guide to Alternative Natural Sources of Crocetindialdehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crocetindialdehyde, a key apocarotenoid and the direct precursor to crocetin, has garnered significant interest in the pharmaceutical and nutraceutical industries for its potential therapeutic properties. While saffron (Crocus sativus) is the most well-known source, its high cost and limited production necessitate the exploration of alternative natural sources. This technical guide provides an in-depth overview of alternative plant sources of crocetindialdehyde, detailing the biosynthetic pathways, quantitative data, and experimental protocols for its extraction and analysis.

Alternative Natural Sources of Crocetindialdehyde

Several plant species have been identified as producers of crocetindialdehyde, offering viable alternatives to saffron. These include:

• Buddleja davidii (Butterfly Bush): The flowers of this ornamental shrub accumulate crocins, indicating the presence of the crocetin biosynthetic pathway, including crocetindialdehyde.[1]

• Gardenia jasminoides (Cape Jasmine): The fruits of this plant are a well-established commercial source of crocins and, by extension, crocetindialdehyde.[1][2][3][4]

• Nyctanthes arbor-tristis (Night-flowering Jasmine): This plant is a known producer of crocins and has been a source for the identification of enzymes involved in crocetindialdehyde synthesis.[2][5][6][7][8][9]

• Verbascum spp. (Mullein): Certain species within the Verbascum genus have been shown to produce crocins, implying the synthesis of crocetindialdehyde.[2][6][9]

Biosynthesis of Crocetindialdehyde

Crocetindialdehyde is synthesized from the carotenoid zeaxanthin through an oxidative cleavage reaction catalyzed by carotenoid cleavage dioxygenases (CCDs).[1][10][11] The specific CCD subfamily involved can differ between plant species. In Crocus species, a CCD2 enzyme is responsible for this conversion.[1] However, in other plants like Buddleja, Gardenia, and Verbascum, enzymes belonging to the CCD4 subfamily carry out this crucial step.[1][2][6][12]

The biosynthetic pathway begins with zeaxanthin, which is cleaved at the 7,8 and 7',8' double bonds to yield one molecule of crocetindialdehyde and two molecules of 4-hydroxy-2,6,6-trimethyl-1-cyclohexene-1-carboxaldehyde (HTCC).[10][11] Crocetindialdehyde is then further oxidized by aldehyde dehydrogenases (ALDHs) to form crocetin.[13][14][15][16]

Biosynthetic pathway of crocetindialdehyde and its conversion to crocins.

Quantitative Data on Crocetindialdehyde and Crocin Production

While direct quantification of crocetindialdehyde in many of these alternative plant sources is not extensively reported in the literature, the production of its derivatives, crocins, serves as a strong indicator of its presence. Furthermore, advancements in metabolic engineering have enabled the production of crocetindialdehyde in microbial systems.

Source System	Compound	Concentration	Reference
E. coli expressing NatCCD4.1 from N. arbor-tristis	Crocetindialdehyde	109.2 ± 3.23 mg/L	[2][5][6][7][8][9]
Nicotiana benthamiana expressing NatCCD4.1 from N. arbor-tristis	Crocins	2.32 ± 0.69 mg/g Dry Weight	[2][5][9]
Gardenia jasminoides fruit pulp	Crocin I and Crocin II	up to 28 mg/g	[3]
Nicotiana glauca expressing CsCCD2L from C. sativus	Crocins	~400 µg/g Dry Weight	[10]
Nicotiana tabacum expressing CsCCD2L from C. sativus	Crocins	36 µg/g Dry Weight	[10]

Experimental Protocols

Extraction of Crocetindialdehyde from Microbial Cultures (Two-Phase System)

This protocol is adapted from a method used for the in-situ extraction of crocetindialdehyde from engineered E. coli cultures.[2]

Materials:

• Engineered E. coli culture producing crocetindialdehyde

• n-dodecane

• Culture medium (e.g., LB broth with appropriate antibiotics and inducers)

Procedure:

• Inoculate a starter culture of the engineered E. coli strain and grow overnight.

• Inoculate the main culture with the starter culture.

• Induce gene expression for crocetindialdehyde production at the appropriate cell density (e.g., OD600 of 0.6).

• Simultaneously with induction, add n-dodecane to the culture medium to a final concentration of 16% (v/v). This creates a two-phase system where the hydrophobic crocetindialdehyde partitions into the n-dodecane layer.

• Continue the culture incubation for the desired period (e.g., 24-48 hours).

• After incubation, separate the n-dodecane layer containing the extracted crocetindialdehyde from the aqueous culture medium by centrifugation.

• The n-dodecane phase can be directly analyzed by HPLC-DAD.

Workflow for two-phase in-situ extraction of crocetindialdehyde.

Extraction of Crocins from Plant Tissues

This protocol is a general method for the extraction of polar apocarotenoids like crocins from lyophilized plant tissues.[2]

Materials:

• Lyophilized and ground plant tissue (e.g., Buddleja flowers, Gardenia fruits)

• 50% Methanol

• Mixer mill or similar homogenizer

• Sonicator water bath

• Centrifuge

Procedure:

• Weigh 0.05 g of lyophilized and ground plant tissue into a 2 mL tube.

• Add 50% methanol to the tissue homogenate.

• Vortex the mixture thoroughly.

• Sonicate the mixture for 10 minutes in a water bath.

• Centrifuge the sample at 10,000 x g for 10 minutes.

• Carefully collect the supernatant, which contains the extracted crocins, for HPLC-DAD analysis.

HPLC-DAD Analysis of Crocetindialdehyde and Crocins

This method is based on a validated HPLC procedure for crocetin, which can be adapted for crocetindialdehyde and crocins.[17][18]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector (DAD)

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Chromatographic Conditions:

• Mobile Phase: A gradient of methanol, water, and acetic acid. A common starting point is a mobile phase composed of methanol/water/acetic acid (85:14.5:0.5 v/v/v).

• Flow Rate: 0.8 mL/min

• Detection Wavelength: 423 nm for crocetin. For crocetindialdehyde and crocins, the optimal wavelength should be determined but is expected to be in a similar range (around 440 nm).

• Internal Standard: 13-cis retinoic acid can be used as an internal standard for quantification.

Quantification:

• Prepare calibration curves using authentic standards of crocetindialdehyde and specific crocins over a relevant concentration range.

• The concentration of the analytes in the samples is determined by comparing their peak areas to the calibration curve.

Signaling Pathways and Therapeutic Potential

While the direct signaling pathways modulated by crocetindialdehyde are still under investigation, the broader class of crocetin and its glycosylated forms (crocins) have been shown to exert a range of therapeutic effects, including antioxidant, anti-inflammatory, and anti-cancer activities.[5][19][20][21][22] These effects are mediated through the modulation of various signaling pathways, including NF-κB, Nrf2, and Sonic Hedgehog pathways.[5][19] The potent biological activities of crocetin and crocins underscore the importance of exploring and optimizing the production of their precursor, crocetindialdehyde, from diverse natural sources.

Conclusion

The exploration of alternative natural sources for crocetindialdehyde beyond saffron presents a significant opportunity for the pharmaceutical and nutraceutical industries. Plants such as Buddleja davidii, Gardenia jasminoides, and Nyctanthes arbor-tristis are promising candidates. Furthermore, metabolic engineering approaches in microbial systems offer a scalable and controlled production platform. The detailed experimental protocols provided in this guide for extraction and analysis will aid researchers in the efficient screening and utilization of these alternative sources, paving the way for the sustainable development of new therapeutic agents based on this valuable apocarotenoid.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Biotechnological production of crocetin and crocins using a carotenoid cleavage dioxygenase (CCD4) from Nyctanthes arbor-tristis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Transcriptome-Guided Mining of Genes Involved in Crocin Biosynthesis [frontiersin.org]
• 4. Crocetin, a carotenoid from Gardenia jasminoides Ellis, protects against hypertension and cerebral thrombogenesis in stroke-prone spontaneously hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]
• 7. biorxiv.org [biorxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. Biotechnological production of crocetin and crocins using a carotenoid cleavage dioxygenase (CCD4) from Nyctanthes arbor-tristis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Metabolic Engineering of Crocin Biosynthesis in Nicotiana Species [frontiersin.org]
• 11. Metabolic Engineering of Crocin Biosynthesis in Nicotiana Species - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Candidate Enzymes for Saffron Crocin Biosynthesis Are Localized in Multiple Cellular Compartments - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Transcriptome analysis reveals novel enzymes for apo-carotenoid biosynthesis in saffron and allows construction of a pathway for crocetin synthesis in yeast - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Detection of Saffron’s Main Bioactive Compounds and Their Relationship with Commercial Quality - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Development and Validation of HPLC Method for Determination of Crocetin, a constituent of Saffron, in Human Serum Samples [journals.mums.ac.ir]
• 18. Development and Validation of HPLC Method for Determination of Crocetin, a constituent of Saffron, in Human Serum Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Crocetin: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Anti-inflammatory activities of crocetin derivatives from processed Gardenia jasminoides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Crocetin: an agent derived from saffron for prevention and therapy for cancer - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Activity of Crocetin Dialdehyde: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Crocetin dialdehyde, a key intermediate in the biosynthesis of the saffron-derived apocarotenoid crocetin, holds a significant position in the study of natural products for therapeutic applications. While its primary role is recognized as a precursor, understanding its intrinsic biological activities and the potent effects of its downstream metabolite, crocetin, is crucial for researchers and drug development professionals. This technical guide provides a comprehensive overview of the biological activities associated with crocetin dialdehyde, focusing on its conversion to crocetin and the subsequent pharmacological effects. It includes a compilation of quantitative data, detailed experimental methodologies, and visual representations of key signaling pathways to facilitate further research and development in this area.

Introduction

Crocetin dialdehyde is a C20 apocarotenoid derived from the oxidative cleavage of zeaxanthin by the enzyme carotenoid cleavage dioxygenase (CCD).[1][2] It serves as the direct precursor to crocetin, a dicarboxylic acid that exhibits a wide range of pharmacological properties.[3][4][5] The conversion of crocetin dialdehyde to crocetin is catalyzed by aldehyde dehydrogenases (ALDHs).[6][7][8] While the majority of scientific literature focuses on the biological effects of crocetin and its glycosylated forms (crocins), the significance of crocetin dialdehyde lies in its pivotal role in their biosynthesis. Limited direct studies on the intrinsic bioactivity of crocetin dialdehyde exist, with one study indicating it has no adverse effects on the liver in mice at a dose of 300 mg/kg administered orally for one week.[6] This guide, therefore, explores the biological landscape surrounding crocetin dialdehyde, with a necessary and extensive focus on the well-documented activities of its immediate bioactive product, crocetin.

Biosynthesis of Crocetin from Crocetin Dialdehyde

The formation of crocetin from crocetin dialdehyde is a critical enzymatic step. In saffron (Crocus sativus), specific aldehyde dehydrogenases (ALDHs) are responsible for this oxidation reaction.[8][9] Understanding this conversion is fundamental for biotechnological production and for appreciating the metabolic pathway that leads to the bioactive end-product.

Figure 1: Biosynthesis of Crocetin from Zeaxanthin via Crocetin Dialdehyde.

Biological Activities of Crocetin

The biological significance of crocetin dialdehyde is intrinsically linked to the potent activities of its oxidized form, crocetin. The following sections detail the key pharmacological effects of crocetin.

Anticancer Activity

Crocetin has demonstrated significant anticancer effects across various cancer cell lines. Its mechanisms of action include the inhibition of cell proliferation, induction of apoptosis, and suppression of tumor growth.[1][3][5]

Signaling Pathways Involved in Anticancer Activity:

• p53-Dependent and -Independent Apoptosis: Crocetin can induce apoptosis through both p53-dependent and independent pathways, leading to cancer cell death.[1]

• p38 MAPK Pathway: In colorectal cancer cells, crocetin has been shown to suppress growth and migration by activating the p38 MAPK signaling pathway.[10]

• Inhibition of Nucleic Acid Synthesis: Crocetin can inhibit the synthesis of DNA and RNA in cancer cells, thereby halting their proliferation.[11]

Figure 2: Simplified Signaling Pathways of Crocetin's Anticancer Activity.

Antioxidant Activity

Crocetin is a potent antioxidant, capable of scavenging free radicals and reducing oxidative stress.[12][13] This activity is central to many of its other therapeutic effects.

Mechanisms of Antioxidant Action:

• Direct Radical Scavenging: Crocetin can directly neutralize reactive oxygen species (ROS).[14]

• Enhancement of Antioxidant Enzymes: It can increase the activity of endogenous antioxidant enzymes such as superoxide dismutase (SOD), glutathione peroxidase (GSH-Px), and catalase (CAT).[13]

Anti-inflammatory Effects

Crocetin exhibits significant anti-inflammatory properties by modulating key inflammatory pathways.[15]

Mechanisms of Anti-inflammatory Action:

• Inhibition of Pro-inflammatory Mediators: Crocetin can inhibit the production of nitric oxide (NO) and downregulate the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[15]

• Modulation of NF-κB Pathway: It has been shown to suppress the activation of NF-κB, a key transcription factor in the inflammatory response.

Neuroprotective Properties

Crocetin has demonstrated neuroprotective effects in various models of neurological disorders.[16][17]

Mechanisms of Neuroprotection:

• Reduction of Oxidative Stress: Its antioxidant properties help protect neurons from oxidative damage.[17]

• Anti-inflammatory Action in the Brain: By reducing neuroinflammation, crocetin can mitigate neuronal damage.[16]

• Inhibition of Apoptosis in Neuronal Cells: Crocetin can prevent programmed cell death in neurons.

Quantitative Data on Biological Activity

The following tables summarize the available quantitative data for the biological activities of crocetin.

Table 1: Cytotoxicity of Crocetin against Cancer Cell Lines

Cell Line	Assay	IC50 Value	Reference
HCT-116 (Colon Cancer)	MTT	800 µM (at 24h)	[10][18]
HUVECs	XTT	372.6 µM	[19][20]
Various Cancer Lines	-	0.16–0.61 mmol/L	[21]

Table 2: Antioxidant Activity of Crocetin

Radical	Assay	IC50 Value	Reference
•O2−	-	6.39 µg/mL	[14]
H2O2	-	4.67 µg/mL	[14]
•OH−	-	8.63 µg/mL	[14]

Table 3: Anti-inflammatory Activity of Crocetin Derivatives

Compound	Assay	IC50 Value	Reference
Crocetin	NO Production	29.9 µM	[15]
Derivative 1	NO Production	58.9 µM	[15]
Derivative 3	NO Production	31.1 µM	[15]
Derivative 4	NO Production	37.6 µM	[15]

Experimental Protocols

This section provides an overview of the methodologies used in key experiments to determine the biological activity of crocetin.

Cell Viability and Cytotoxicity Assays

MTT Assay (for HCT-116 cells): [10][18]

• Cell Seeding: HCT-116 cells are seeded in 96-well plates at a specified density and allowed to adhere overnight.

• Treatment: Cells are treated with various concentrations of crocetin (e.g., 200, 400, 600, and 800 µM) for a defined period (e.g., 24 hours).

• MTT Addition: MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well and incubated to allow for the formation of formazan crystals.

• Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance is read at a specific wavelength (e.g., 570 nm) using a microplate reader. Cell viability is expressed as a percentage of the control.

XTT Assay (for HUVECs): [19][20]

• Cell Seeding: Human umbilical vein endothelial cells (HUVECs) are seeded in 96-well plates.

• Treatment: Cells are treated with different concentrations of crocetin for 24 hours.

• XTT Reagent: XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) reagent is added to the wells.

• Incubation: The plate is incubated to allow for the conversion of XTT to a colored formazan product by metabolically active cells.

• Absorbance Measurement: The absorbance of the formazan product is measured at a specific wavelength.

Figure 3: General Workflow for Cell Viability and Cytotoxicity Assays.

Nitric Oxide (NO) Production Assay[15]

• Cell Culture: RAW 264.7 macrophage cells are cultured and seeded in 96-well plates.

• Stimulation and Treatment: Cells are stimulated with lipopolysaccharide (LPS) in the presence or absence of various concentrations of crocetin.

• Griess Assay: After a 24-hour incubation, the concentration of nitrite (a stable product of NO) in the culture medium is measured using the Griess reagent.

• Absorbance Measurement: The absorbance is measured at 540 nm, and the nitrite concentration is determined from a standard curve.

Western Blot Analysis for Signaling Proteins[10][20]

• Cell Lysis: Treated and untreated cells are lysed to extract total protein.

• Protein Quantification: The protein concentration of the lysates is determined using a standard method (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: The separated proteins are transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for the target proteins (e.g., p-p38, p38, p-VEGFR2).

• Secondary Antibody and Detection: The membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody, and the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Conclusion

Crocetin dialdehyde is a pivotal molecule in the biosynthesis of the pharmacologically active compound crocetin. While direct evidence of its own biological activity is limited, its role as a precursor is of high interest to the scientific and drug development communities. The extensive research on crocetin highlights a promising natural product with potent anticancer, antioxidant, anti-inflammatory, and neuroprotective properties. The quantitative data and experimental protocols provided in this guide serve as a valuable resource for further investigation into the therapeutic potential of crocetin and, by extension, the optimization of crocetin dialdehyde production and conversion for pharmaceutical applications. Future research should aim to further elucidate any intrinsic biological activities of crocetin dialdehyde to complete our understanding of this important biosynthetic pathway.

References

• 1. Crocetin induces cytotoxicity and enhances vincristine-induced cancer cell death via p53-dependent and -independent mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pure.eur.nl [pure.eur.nl]
• 3. Crocetin: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crocetin and related oxygen diffusion‐enhancing compounds: Review of chemical synthesis, pharmacology, clinical development, and novel therapeutic applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Detection of Saffron’s Main Bioactive Compounds and Their Relationship with Commercial Quality [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Expression and Interaction Analysis among Saffron ALDHs and Crocetin Dialdehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Crocetin suppresses the growth and migration in HCT-116 human colorectal cancer cells by activating the p-38 MAPK signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. BJOC - Research progress on the pharmacological activity, biosynthetic pathways, and biosynthesis of crocins [beilstein-journals.org]
• 12. researchgate.net [researchgate.net]
• 13. Effects of crocetin on antioxidant enzymatic activities in cardiac hypertrophy induced by norepinephrine in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. In vivo and in vitro effects of crocetin and its amide derivative on acrylamide-induced neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Neuroprotection by crocetin in a hemi-parkinsonian rat model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Frontiers | Crocetin and Its Glycoside Crocin, Two Bioactive Constituents From Crocus sativus L. (Saffron), Differentially Inhibit Angiogenesis by Inhibiting Endothelial Cytoskeleton Organization and Cell Migration Through VEGFR2/SRC/FAK and VEGFR2/MEK/ERK Signaling Pathways [frontiersin.org]
• 21. researchgate.net [researchgate.net]

The Pivotal Role of Crocetin Dialdehyde in Saffron's Apocarotenoid Biosynthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Saffron, derived from the dried stigmas of Crocus sativus L., is the world's most expensive spice, renowned for its vibrant color, distinct flavor, and therapeutic properties. These attributes are primarily due to a class of secondary metabolites known as apocarotenoids, particularly crocins, picrocrocin, and safranal. At the heart of the biosynthetic pathway for these valuable compounds lies a crucial intermediate: crocetin dialdehyde . This technical guide provides an in-depth exploration of the role of crocetin dialdehyde in the intricate network of saffron's apocarotenoid biosynthesis, offering valuable insights for researchers in natural product chemistry, plant biology, and drug development.

Biosynthesis of Saffron Apocarotenoids: The Central Role of Crocetin Dialdehyde

The journey to saffron's characteristic apocarotenoids begins with the C40 carotenoid, zeaxanthin. A pivotal enzymatic cleavage step, catalyzed by the carotenoid cleavage dioxygenase 2 (CsCCD2), transforms zeaxanthin into the C20 compound, crocetin dialdehyde, and two C10 molecules of 3-hydroxy-β-cyclocitral.[1][2] This reaction is the first committed step in the biosynthesis of crocins.

Crocetin dialdehyde, a highly reactive molecule, then serves as a branch point in the pathway.[2] It is subsequently oxidized to crocetin by the action of aldehyde dehydrogenases (ALDHs).[3][4] Following this, a series of glycosylation steps, mediated by UDP-glucosyltransferases (UGTs), convert crocetin into the various water-soluble crocins, which are responsible for saffron's deep red hue.[5]

Simultaneously, the C10 product of the initial cleavage, 3-hydroxy-β-cyclocitral, is glycosylated to form picrocrocin, the compound responsible for saffron's bitter taste. Picrocrocin can be later converted to the volatile aroma compound, safranal, during the drying process of the stigmas.

Fig. 1: Biosynthetic pathway of major apocarotenoids in saffron.

Quantitative Analysis of Apocarotenoids

The concentration of crocetin dialdehyde and other apocarotenoids varies significantly during the developmental stages of the saffron stigma. As an intermediate, the levels of crocetin dialdehyde are generally lower than its downstream products, crocetin and crocins, particularly in mature stigmas.[1][6] The accumulation of crocins is highest in the fully developed red stigmas.[7][8]

Table 1: Relative Abundance of Key Apocarotenoids During Saffron Stigma Development

Stigma Developmental Stage	Crocetin Dialdehyde Level	Crocetin Level	Crocin Levels	Reference
Yellow	Low	Low	Low	[6]
Orange	Increasing	Increasing	Increasing	[9]
Early Red (S1)	Decreasing	High	Increasing	[1]
Late Red (S2)	Low	Decreasing	High	[1]
Anthesis (S3)	Very Low	Low	High	[1]

Note: This table represents the relative changes in metabolite levels. Absolute quantitative values can vary depending on the saffron cultivar, environmental conditions, and analytical methods used.

Experimental Protocols

Extraction of Apocarotenoids from Saffron Stigmas

This protocol provides a general method for the extraction of a broad range of apocarotenoids, including crocetin dialdehyde, for subsequent analysis.

Materials:

• Dried saffron stigmas

• Liquid nitrogen

• Methanol (HPLC grade)

• Water (HPLC grade)

• Centrifuge

• Vortex mixer

• Syringe filters (0.22 µm)

Procedure:

• Grind a known quantity of dried saffron stigmas (e.g., 50 mg) to a fine powder using a mortar and pestle with liquid nitrogen.

• Transfer the powder to a microcentrifuge tube.

• Add 1 mL of 80% aqueous methanol to the tube.

• Vortex the mixture vigorously for 2 minutes.

• Centrifuge the mixture at 10,000 x g for 10 minutes at 4°C.

• Carefully collect the supernatant.

• Repeat the extraction process (steps 3-6) on the pellet two more times to ensure complete extraction.

• Pool the supernatants.

• Filter the pooled extract through a 0.22 µm syringe filter into an HPLC vial.

• The extract is now ready for HPLC or HPLC-MS analysis.

Fig. 2: Workflow for apocarotenoid extraction.

HPLC-PDA Analysis of Apocarotenoids

This method allows for the separation and quantification of crocetin dialdehyde and other related compounds.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a Photodiode Array (PDA) detector.

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase:

• Solvent A: Water with 0.1% formic acid

• Solvent B: Acetonitrile with 0.1% formic acid

Gradient Program:

• A typical gradient might start at a low percentage of Solvent B, increasing linearly over time to elute compounds of increasing hydrophobicity. The exact gradient will need to be optimized for the specific column and compounds of interest.

Detection:

• Monitor at multiple wavelengths. Crocetin dialdehyde can be detected around 450 nm. Crocins are typically detected at 440 nm, and picrocrocin at 257 nm.[10]

Quantification:

• Quantification can be achieved by creating a calibration curve using a purified standard of crocetin dialdehyde. If a standard is not available, relative quantification can be performed by comparing peak areas across different samples.

Enzyme Assays

a) CsCCD2 Enzyme Assay:

This assay is used to determine the activity of the carotenoid cleavage dioxygenase 2.

Materials:

• Purified CsCCD2 enzyme (recombinantly expressed)

• Zeaxanthin substrate (dissolved in a suitable organic solvent and then diluted in buffer)

• Assay buffer (e.g., Tris-HCl with a reducing agent and FeSO₄)

• HPLC system for product analysis

Procedure:

• Prepare the reaction mixture containing the assay buffer and zeaxanthin substrate.

• Initiate the reaction by adding the purified CsCCD2 enzyme.

• Incubate the reaction at a controlled temperature (e.g., 25-30°C) for a specific time.

• Stop the reaction by adding an organic solvent (e.g., ethyl acetate) to extract the products.

• Analyze the organic phase by HPLC to detect and quantify the formation of crocetin dialdehyde.[11]

b) Aldehyde Dehydrogenase (ALDH) Assay:

This assay measures the conversion of crocetin dialdehyde to crocetin.

Materials:

• Crocetin dialdehyde substrate

• Purified ALDH enzyme

• NAD⁺ or NADP⁺ cofactor

• Assay buffer (e.g., phosphate buffer)

• Spectrophotometer or HPLC system

Procedure:

• Prepare the reaction mixture containing the assay buffer, crocetin dialdehyde, and NAD(P)⁺.

• Initiate the reaction by adding the ALDH enzyme.

• Monitor the reaction by either:

  • Spectrophotometrically measuring the increase in absorbance at 340 nm due to the production of NAD(P)H.

  • Stopping the reaction at different time points and analyzing the formation of crocetin by HPLC.[3][12]

Fig. 3: General workflows for CsCCD2 and ALDH enzyme assays.

Signaling Pathways and Biological Activity

While the downstream product of crocetin dialdehyde, crocetin, has been extensively studied for its diverse pharmacological activities, including antioxidant, anti-inflammatory, and neuroprotective effects, there is limited direct evidence for the specific signaling pathways modulated by crocetin dialdehyde itself.[13][14] Its high reactivity suggests that it may not accumulate to high enough concentrations in vivo to exert significant direct signaling effects. However, its central role as the immediate precursor to crocetin makes it a critical control point in the biosynthesis of these bioactive molecules.

Future research could explore the potential for crocetin dialdehyde to interact with cellular components before its conversion to crocetin, and whether it possesses any unique biological activities distinct from its more stable downstream product.

Fig. 4: Central role of crocetin dialdehyde as a precursor to bioactive compounds.

Conclusion

Crocetin dialdehyde stands as a linchpin in the biosynthesis of saffron's valuable apocarotenoids. Understanding its formation, conversion, and quantification is essential for researchers aiming to optimize the production of crocins and other bioactive compounds, whether through agricultural practices, metabolic engineering, or synthetic biology approaches. While its own biological activities remain an area for further investigation, its indispensable role as a key intermediate solidifies its importance in the study of saffron's unique chemistry and therapeutic potential. This guide provides a foundational understanding and practical methodologies to aid scientists and professionals in their research and development endeavors related to this fascinating molecule.

References

• 1. Integrative Analyses of Metabolome and Transcriptome Reveals Apocarotenoid and Flavonoid Biosynthesis During Saffron ( Crocus sativus L.) Stigmas Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Expression and Interaction Analysis among Saffron ALDHs and Crocetin Dialdehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. metabolite-and-target-transcript-analyses-during-crocus-sativus-stigma-development - Ask this paper | Bohrium [bohrium.com]
• 7. Rapid isolation and characterization of crocins, picrocrocin, and crocetin from saffron using centrifugal partition chromatography and LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. imeko.info [imeko.info]
• 9. academic.oup.com [academic.oup.com]
• 10. Detection of Saffron’s Main Bioactive Compounds and Their Relationship with Commercial Quality - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pnas.org [pnas.org]
• 12. Expression and Interaction Analysis among Saffron ALDHs and Crocetin Dialdehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Crocetin: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Chemical Synthesis of Crocetin Dialdehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crocetin dialdehyde, a C20 apocarotenoid, is a key intermediate in the biosynthesis of crocetin and its glycosylated derivatives, crocins, which are the main components responsible for the color of saffron. Beyond its role as a natural pigment, crocetin dialdehyde and its derivatives have garnered significant interest in the pharmaceutical and nutraceutical industries due to their potential therapeutic properties, including antioxidant, anti-inflammatory, and neuroprotective effects. While biotechnological production methods are being explored, chemical synthesis offers a viable alternative for obtaining pure crocetin dialdehyde for research and development. This technical guide provides a comprehensive overview of the primary chemical synthesis methods for crocetin dialdehyde, complete with detailed experimental protocols, quantitative data, and workflow diagrams.

Chemical Synthesis Methodologies

The total chemical synthesis of crocetin dialdehyde has been approached through several strategies, primarily involving the construction of the C20 polyene backbone through olefination reactions. The two main routes that have been reported are the conversion from crocetin dimethyl ester and the direct construction using a Horner-Wadsworth-Emmons (HWE) reaction.

Synthesis via Crocetin Dimethyl Ester Intermediate

A prominent method for the synthesis of crocetin dialdehyde involves a six-step synthesis of crocetin dimethyl ester, followed by a two-step conversion to the target dialdehyde[1][2]. This approach builds the C20 backbone through a series of Wittig or Horner-Wadsworth-Emons reactions and then modifies the terminal functional groups.

Workflow for the Synthesis of Crocetin Dialdehyde from Crocetin Dimethyl Ester:

Caption: Synthesis of crocetin dialdehyde from crocetin dimethyl ester.

Step 1: Reduction of Crocetin Dimethyl Ester to Crocetin Diol

• Reagents: Crocetin dimethyl ester, Diisobutylaluminium hydride (DIBAL-H), anhydrous solvent (e.g., Toluene or Dichloromethane).

• Procedure:

  • Dissolve crocetin dimethyl ester in the anhydrous solvent in a round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen) and cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add a solution of DIBAL-H (typically 2-3 equivalents per ester group) to the cooled solution with stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, quench the reaction by the slow addition of methanol, followed by a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate).

  • Allow the mixture to warm to room temperature and stir until two clear layers are formed.

  • Separate the organic layer, and extract the aqueous layer with the organic solvent.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude crocetin diol.

  • Purify the crude product by column chromatography on silica gel.

Step 2: Oxidation of Crocetin Diol to Crocetin Dialdehyde

• Reagents: Crocetin diol, activated Manganese dioxide (MnO₂), solvent (e.g., Dichloromethane or Chloroform).

• Procedure:

  • Dissolve the purified crocetin diol in the solvent in a round-bottom flask.

  • Add a large excess of activated MnO₂ (typically 10-20 equivalents) to the solution.

  • Stir the suspension vigorously at room temperature.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Upon completion, filter the reaction mixture through a pad of Celite® to remove the MnO₂.

  • Wash the filter cake thoroughly with the solvent.

  • Combine the filtrate and washings and concentrate under reduced pressure to afford crocetin dialdehyde.

  • Further purification can be achieved by recrystallization or column chromatography.

Synthesis via Horner-Wadsworth-Emmons (HWE) Reaction

A more direct approach to crocetin dialdehyde involves a double Horner-Wadsworth-Emmons olefination. A key precursor in this route is 2,7-dimethylocta-2,4,6-trienedial.

Workflow for the Horner-Wadsworth-Emmons Synthesis of Crocetin Dialdehyde:

Caption: Horner-Wadsworth-Emmons synthesis of crocetin dialdehyde.

• Reagents: 2,7-Dimethylocta-2,4,6-trienedial, Diethyl 3-(5,5-dimethyl-1,3-dioxane-2-yl)but-2-enylphosphonate, a strong base (e.g., Sodium hydride (NaH) or Sodium methoxide (NaOMe)), anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dimethylformamide (DMF)), and an acid for deprotection (e.g., p-toluenesulfonic acid).

• Procedure:

  • Phosphonate Anion Formation: In a flame-dried flask under an inert atmosphere, suspend the base in the anhydrous solvent. Cool the suspension to 0 °C and slowly add the phosphonate reagent. Stir the mixture at room temperature until the evolution of hydrogen gas ceases (in the case of NaH) and a clear solution is formed.

  • Olefination: Cool the solution of the phosphonate anion to 0 °C and add a solution of 2,7-dimethylocta-2,4,6-trienedial in the anhydrous solvent dropwise.

  • Allow the reaction mixture to warm to room temperature and stir until the reaction is complete as monitored by TLC.

  • Work-up: Quench the reaction by adding a saturated aqueous solution of ammonium chloride. Extract the mixture with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification and Deprotection: Purify the crude protected dialdehyde by column chromatography. Dissolve the purified product in a suitable solvent (e.g., acetone or a mixture of THF and water) and add a catalytic amount of acid. Stir the mixture at room temperature until the deprotection is complete (monitored by TLC).

  • Final Purification: Neutralize the acid, remove the solvent under reduced pressure, and purify the resulting crocetin dialdehyde by column chromatography or recrystallization to yield the final product. A reported yield for this method is 41%[3].

Quantitative Data Summary

The following table summarizes the key quantitative data associated with the chemical synthesis of crocetin dialdehyde and its precursors.

Synthesis Step/Method	Starting Material(s)	Key Reagents	Product	Yield (%)	Purity (%)	Reference
HWE Synthesis	2,7-Dimethylocta-2,4,6-trienedial, Diethyl 3-(5,5-dimethyl-1,3-dioxane-2-yl)but-2-enylphosphonate	NaH, THF	Crocetin Dialdehyde	41	>95 (assumed after purification)	[3]
Wittig Synthesis	2,7-Dimethyl-2,4,6-octatriene-1,8-dialdehyde, γ-Chloro methyl tiglate	Wittig Reagent	Crocetin Dimethyl Ester	78.6	Not Reported	[3]
Esterification	Gardenia yellow pigment	Anhydrous methanol, Sodium methoxide	Crocetin Dimethyl Ester	Not Reported	98.8 (after recrystallization)	[3]

Characterization Data

Accurate characterization of synthetic crocetin dialdehyde is crucial for confirming its structure and purity. The following are typical spectroscopic data.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum of crocetin dialdehyde is expected to show signals in the olefinic region (around 6-8 ppm) corresponding to the protons of the polyene chain, signals for the methyl protons attached to the chain (around 2 ppm), and characteristic signals for the aldehyde protons (around 9-10 ppm).

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will display signals for the sp² hybridized carbons of the polyene chain and the carbonyl carbons of the aldehyde groups (typically in the range of 190-200 ppm).

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of crocetin dialdehyde (C₂₀H₂₄O₂), which is 296.1776 g/mol .

Conclusion

The chemical synthesis of crocetin dialdehyde is a challenging yet feasible endeavor that provides access to this valuable apocarotenoid for various research applications. The methods outlined in this guide, particularly the conversion from crocetin dimethyl ester and the Horner-Wadsworth-Emmons reaction, represent the core strategies for its preparation. Successful synthesis relies on careful control of reaction conditions, particularly for the construction and manipulation of the sensitive polyene system. The detailed protocols and data presented herein serve as a valuable resource for researchers aiming to synthesize crocetin dialdehyde and explore its potential in drug discovery and development.

References

• 1. A short and efficient synthesis of crocetin-dimethylester and crocetindial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Crocetin: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Profile of Crocetin Dialdehyde: A Technical Guide for Researchers

Abstract

This technical guide provides a comprehensive overview of the spectroscopic properties of crocetin dialdehyde, a key intermediate in the biosynthesis of crocetin and its glycosylated derivatives, the crocins. Aimed at researchers, scientists, and professionals in drug development, this document compiles available Ultraviolet-Visible (UV-Vis) and Nuclear Magnetic Resonance (NMR) spectroscopic data. Detailed experimental protocols for acquiring these spectra are presented, alongside a visualization of the biosynthetic pathway of crocetin, to facilitate a deeper understanding and further investigation of this important apocarotenoid.

Introduction

Crocetin dialdehyde is a C20 apocarotenoid that serves as the direct precursor to crocetin, a bioactive compound found in saffron (Crocus sativus L.) and other plants. The conversion of crocetin dialdehyde to crocetin is a critical step in the biosynthesis of crocins, which are responsible for the characteristic color and medicinal properties of saffron[1]. The unique conjugated polyene structure of crocetin dialdehyde imparts distinct spectroscopic characteristics that are crucial for its identification, quantification, and the study of its biochemical transformations. This guide summarizes the key spectroscopic data for crocetin dialdehyde and provides standardized protocols for its analysis.

Spectroscopic Data

The following sections present the available UV-Vis and NMR spectroscopic data for crocetin dialdehyde. Due to the limited availability of directly published high-resolution spectra for crocetin dialdehyde, data for the closely related compound, crocetin, is also provided for comparative purposes.

UV-Visible Spectroscopy

Table 1: UV-Vis Spectroscopic Data

Compound	Solvent/Conditions	λmax (nm)	Molar Absorptivity (ε) (M⁻¹cm⁻¹)	Reference(s)
Crocetin Dialdehyde	Not specified	~440	Not reported	[2]
trans-Crocetin	Borate buffer (pH 8.5)	440	1.369 x 10⁵ (for crocin)	[3][4]
trans-Crocetin	Not specified	255, 440	Not reported

Note: The molar absorptivity for crocin is often used as an estimate for crocetin due to their similar chromophore.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information about the arrangement of atoms in a molecule. To date, a complete, publicly available high-resolution 1H and 13C NMR spectrum for crocetin dialdehyde has not been identified in the literature. However, the 1H NMR data for the structurally similar trans-crocetin can provide valuable insights into the chemical shifts of the protons along the polyene chain. The primary difference would be the absence of the carboxylic acid proton signal and the presence of a downfield aldehyde proton signal in crocetin dialdehyde.

Table 2: ¹H NMR Spectroscopic Data for trans-Crocetin (as a proxy for the polyene chain of Crocetin Dialdehyde)

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Reference(s)
H-4, H-4'	6.61	dd	15.0, 11.4	[5]
H-5, H-5'	6.73	d	15.0	[5]
H-7, H-7'	6.49	dd	7.9, 3.0	[5]
H-8, H-8'	6.84	dd	7.9, 3.0	[5]
H-12, H-12'	7.21	d	11.4	[5]
CH₃ (C-9, C-9')	1.91	s	-	[5]
CH₃ (C-13, C-13')	1.97	s	-	[5]

Note: The numbering of the protons follows the standard carotenoid nomenclature.

Experimental Protocols

The following are generalized yet detailed protocols for obtaining UV-Vis and NMR spectra of crocetin dialdehyde, based on established methods for carotenoids and other organic compounds.

UV-Vis Spectroscopy Protocol

• Sample Preparation:

  • Accurately weigh a small amount of purified crocetin dialdehyde.

  • Dissolve the sample in a suitable UV-grade solvent (e.g., ethanol, methanol, or a mixture of solvents for optimal solubility) to a known concentration. Due to the potential for aggregation, ensure the sample is fully dissolved, using sonication if necessary.

  • Prepare a series of dilutions to find a concentration that gives an absorbance reading in the optimal range of the spectrophotometer (typically 0.2 - 0.8 arbitrary units).

• Instrumentation and Measurement:

  • Use a calibrated dual-beam UV-Vis spectrophotometer.

  • Record the spectrum over a wavelength range of at least 200-700 nm.

  • Use the pure solvent as a blank to zero the instrument.

  • Identify the wavelength(s) of maximum absorbance (λmax).

• Data Analysis:

  • If the concentration is known, the molar absorptivity (ε) can be calculated using the Beer-Lambert law: A = εcl, where A is the absorbance, c is the molar concentration, and l is the path length of the cuvette (typically 1 cm).

NMR Spectroscopy Protocol

• Sample Preparation:

  • Dissolve 5-10 mg of purified crocetin dialdehyde in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., deuterated chloroform (CDCl₃), deuterated dimethyl sulfoxide (DMSO-d₆)). The choice of solvent will depend on the solubility of the compound.

  • Ensure the sample is completely dissolved. If there are any particulates, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

  • The final solution height in the NMR tube should be approximately 4-5 cm.

• Instrumentation and Measurement:

  • Acquire the spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher for better resolution).

  • For ¹H NMR, a sufficient number of scans should be acquired to obtain a good signal-to-noise ratio.

  • For ¹³C NMR, a larger number of scans will be necessary due to the lower natural abundance of the ¹³C isotope. Techniques like DEPT (Distortionless Enhancement by Polarization Transfer) can be used to aid in the assignment of carbon signals.

  • Two-dimensional NMR experiments, such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), can be performed to aid in the complete assignment of proton and carbon signals.

• Data Processing:

  • Process the raw data (Free Induction Decay - FID) using appropriate software. This typically involves Fourier transformation, phase correction, and baseline correction.

  • Calibrate the chemical shift scale using the residual solvent peak as an internal standard.

Biosynthetic Pathway of Crocetin

Crocetin dialdehyde is a pivotal intermediate in the biosynthesis of crocetin. The pathway begins with the carotenoid zeaxanthin, which undergoes oxidative cleavage to yield crocetin dialdehyde. This reaction is catalyzed by a carotenoid cleavage dioxygenase (CCD) enzyme. Subsequently, crocetin dialdehyde is oxidized to crocetin by aldehyde dehydrogenase (ALDH) enzymes[2][6].

Caption: Biosynthetic pathway of crocetin from zeaxanthin.

Conclusion

This technical guide provides a consolidated resource on the spectroscopic properties of crocetin dialdehyde. While a complete set of high-resolution spectroscopic data remains to be fully elucidated and published, the information presented here, including data from closely related compounds and detailed experimental protocols, serves as a valuable starting point for researchers. The visualization of the biosynthetic pathway further contextualizes the importance of crocetin dialdehyde in the production of bioactive crocins. Further research to fully characterize the spectroscopic profile of pure crocetin dialdehyde is encouraged to support its role in drug discovery and development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Biotechnological production of crocetin and crocins using a carotenoid cleavage dioxygenase (CCD4) from Nyctanthes arbor-tristis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Unveiling the Intimate Mechanism of the Crocin Antioxidant Properties by Radiolytic Analysis and Molecular Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of Crocetin Isomers in Serum Samples via UHPLC-DAD-MS/MS and NMR after Saffron Extract (Safr’Inside™) Consumption - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Biotechnological production of crocetin and crocins using a carotenoid cleavage dioxygenase (CCD4) from Nyctanthes arbor-tristis [frontiersin.org]

Protocols & Analytical Methods

Application Notes & Protocols for the Quantitative Determination of Crocetin Dialdehyde in Plant Extracts

Audience: Researchers, scientists, and drug development professionals.

Introduction

Crocetin dialdehyde is a key apocarotenoid intermediate in the biosynthesis of crocetin and its glycosylated forms, crocins, which are the primary bioactive compounds in saffron (Crocus sativus L.) stigmas.[1] As a direct precursor to crocetin, the quantitative analysis of crocetin dialdehyde is crucial for understanding the biosynthesis of these valuable compounds, for quality control of plant extracts, and for the development of novel therapeutic agents.

These application notes provide detailed protocols for the extraction and quantitative determination of crocetin dialdehyde from plant materials, primarily focusing on saffron stigmas. The methodologies are based on High-Performance Liquid Chromatography (HPLC) and UV-Visible Spectrophotometry. Due to the limited availability of fully validated methods specifically for crocetin dialdehyde, the provided HPLC protocol is adapted from robust, validated methods for the structurally similar and more extensively studied compound, crocetin.[2][3]

Note on Stability: Crocetin dialdehyde is an aldehyde and is susceptible to oxidation to its corresponding carboxylic acid, crocetin, especially when exposed to light, heat, and certain pH conditions.[4][5] Therefore, it is imperative to handle samples with care, minimize exposure to light and heat, and use fresh solvents. Stock solutions of crocetin dialdehyde should be stored at low temperatures (e.g., -20°C to -80°C) and protected from light.[1]

Extraction Protocols for Crocetin Dialdehyde from Plant Material

The choice of extraction method can significantly impact the yield and stability of crocetin dialdehyde. Below are protocols for solvent extraction, with options for ultrasound and microwave assistance to improve efficiency.

General Solvent Extraction

This method is a standard approach for extracting apocarotenoids from saffron stigmas.

Materials:

• Dried and powdered plant material (e.g., saffron stigmas)

• Methanol or Ethanol (HPLC grade)

• Water (deionized or HPLC grade)

• Centrifuge

• Vortex mixer

• Filtration apparatus (e.g., 0.45 µm syringe filters)

Protocol:

• Weigh accurately a known amount of the powdered plant material (e.g., 100 mg).

• Add a suitable volume of extraction solvent. A mixture of methanol:water (50:50, v/v) or ethanol:water (50:50, v/v) is recommended for polar apocarotenoids.[1] A solid-to-liquid ratio of 1:100 (e.g., 100 mg in 10 mL) is a good starting point.

• Vortex the mixture vigorously for 1-2 minutes.

• Agitate the mixture for a defined period (e.g., 30-60 minutes) at room temperature, protected from light.

• Centrifuge the mixture at a moderate speed (e.g., 4000 rpm) for 10 minutes to pellet the solid material.

• Carefully decant the supernatant.

• For exhaustive extraction, the pellet can be re-extracted with a fresh portion of the solvent, and the supernatants combined.

• Filter the final extract through a 0.45 µm syringe filter into a clean vial for analysis.

Ultrasound-Assisted Extraction (UAE)

Ultrasound can enhance extraction efficiency by disrupting cell walls.[6]

Protocol:

• Follow steps 1 and 2 of the General Solvent Extraction protocol.

• Place the sample vial in an ultrasonic bath.

• Sonicate for a specified duration, for example, 30 minutes.[6]

• Proceed with steps 5-8 of the General Solvent Extraction protocol.

Microwave-Assisted Extraction (MAE)

MAE uses microwave energy to heat the solvent and plant material, accelerating extraction.

Protocol:

• Follow steps 1 and 2 of the General Solvent Extraction protocol in a microwave-safe vessel.

• Place the vessel in a microwave extractor.

• Apply microwave power for a short duration (e.g., 2 minutes at a low power level to avoid degradation).[1]

• Allow the sample to cool to room temperature.

• Proceed with steps 5-8 of the General Solvent Extraction protocol.

Workflow for Extraction of Crocetin Dialdehyde

Caption: Workflow for the extraction of crocetin dialdehyde from plant material.

Quantitative Analysis by High-Performance Liquid Chromatography (HPLC)

This section details a recommended HPLC-UV method for the quantification of crocetin dialdehyde, adapted from validated methods for crocetin.[2][3] Method validation and optimization will be necessary for crocetin dialdehyde specifically.

HPLC Instrumentation and Conditions

• HPLC System: A standard HPLC system with a pump, autosampler, column oven, and a UV-Visible or Photodiode Array (PDA) detector.

• Column: A C18 reversed-phase column is recommended (e.g., 250 mm x 4.6 mm, 5 µm particle size).[3]

• Mobile Phase: A gradient or isocratic mobile phase can be used. A good starting point is a mixture of methanol, water, and an acid modifier. For example, Methanol:Water:Acetic Acid (85:14.5:0.5, v/v/v).[3]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25-30°C.

• Detection Wavelength: Based on the structure of crocetin dialdehyde, a detection wavelength in the range of 420-440 nm is recommended. A PDA detector can be used to determine the optimal wavelength.

• Injection Volume: 20 µL.

Preparation of Standard Solutions

• Primary Stock Solution: Accurately weigh a known amount of pure crocetin dialdehyde standard and dissolve it in a suitable solvent (e.g., methanol or DMSO) to prepare a stock solution of a known concentration (e.g., 1 mg/mL).

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with the mobile phase to create a calibration curve covering the expected concentration range of crocetin dialdehyde in the samples.

Analytical Procedure

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the prepared standard solutions in increasing order of concentration to generate a calibration curve.

• Inject the prepared plant extracts.

• Identify the crocetin dialdehyde peak in the sample chromatograms by comparing the retention time with that of the standard.

• Quantify the amount of crocetin dialdehyde in the samples by relating the peak area to the calibration curve.

Workflow for HPLC Analysis of Crocetin Dialdehyde

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Development and Validation of HPLC Method for Determination of Crocetin, a constituent of Saffron, in Human Serum Samples [journals.mums.ac.ir]
• 3. Development and Validation of HPLC Method for Determination of Crocetin, a constituent of Saffron, in Human Serum Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Extraction of Crocetin Dialdehyde from Saffron Stigmas

For Researchers, Scientists, and Drug Development Professionals

Introduction

Saffron, derived from the dried stigmas of Crocus sativus L., is a source of a variety of bioactive compounds, primarily apocarotenoids. Among these, crocetin dialdehyde is a key intermediate in the biosynthesis of crocins, the compounds responsible for saffron's vibrant color.[1][2] Crocetin dialdehyde is formed from the oxidative cleavage of zeaxanthin and is subsequently oxidized to crocetin, which is then glycosylated to form crocins.[1][2] Due to its reactive aldehyde groups, crocetin dialdehyde is notably unstable and susceptible to oxidation.[1] This document provides detailed protocols for the extraction of crocetin dialdehyde from saffron stigmas, with a strong emphasis on preserving its chemical integrity, alongside methods for its quantification and a summary of the current understanding of its biological context.

Data Presentation

The direct extraction and quantification of crocetin dialdehyde from saffron are not widely reported due to its transient nature as a biosynthetic intermediate. The majority of research focuses on the more stable downstream products, crocins, and crocetin. The following table summarizes yields for total crocins and other major bioactive compounds from saffron stigmas using various extraction methods to provide a contextual framework for expected yields of saffron apocarotenoids.

Extraction Method	Solvent	Key Parameters	Compound(s) Quantified	Yield/Concentration	Reference
Maceration	Methanol/water (50:50 v/v)	-	Total Phenolic Content	31.56 mg/g GAE	[3]
Ultrasound-Assisted Extraction (UAE) with Microwave-Assisted Extraction (MAE)	Methanol/water (50:50 v/v)	30% microwave power for 2 min	Total Phenolic Content	31.56 mg/g GAE	[3]
Ultrasound-Assisted Extraction (UAE)	Ethanol/water (50:50 v/v)	5 cycles, 12 sec stop piston, 30 cycles total (2 hours)	Total Phenols	Not specified	[4]
Crystallization	Ethanol 80%	-5°C for crystallization	Total Crocins	10% of initial stigmas powder	[5]
Supercritical Fluid Extraction (SFE)	Supercritical CO2 with co-solvents	Varied pressure and temperature	Crocins, Picrocrocin, Safranal	Yields varied with parameters	[6]
High Hydrostatic Pressure Extraction (HHPE)	Water	580 MPa, 50°C, 5 minutes	Crocin, Safranal, Picrocrocin	52-63% increase in crocin yield	[6]

Experimental Protocols

Protocol 1: Optimized Extraction of Crocetin Dialdehyde with Minimal Degradation

This protocol is designed to maximize the extraction of crocetin dialdehyde while minimizing its oxidation to crocetin. It employs a rapid extraction process at low temperatures.

Materials and Reagents:

• Dried saffron stigmas

• Liquid nitrogen

• Mortar and pestle, pre-chilled

• n-dodecane

• Methanol, HPLC grade

• Water, HPLC grade

• Centrifuge capable of 4°C

• Centrifuge tubes, amber or covered in foil

• Syringe filters, 0.22 µm, PTFE

• HPLC or UHPLC system with a photodiode array (PDA) detector and a high-resolution mass spectrometer (HRMS)

• C18 reversed-phase column

Procedure:

• Sample Preparation:

  • Weigh 100 mg of dried saffron stigmas.

  • Freeze the stigmas with liquid nitrogen.

  • Immediately grind the frozen stigmas to a fine powder using a pre-chilled mortar and pestle. Work quickly to prevent thawing.

• Extraction:

  • Transfer the powdered stigmas to a pre-chilled amber centrifuge tube.

  • Add 2 mL of a pre-chilled biphasic solvent system of n-dodecane and methanol/water (50:50 v/v) in a 1:1 ratio. The n-dodecane phase serves to trap the lipophilic crocetin dialdehyde and protect it from oxidation.[7]

  • Vortex the mixture vigorously for 1 minute.

  • Place the tube in an ultrasonic bath at 4°C for 10 minutes.

• Phase Separation and Sample Preparation for Analysis:

  • Centrifuge the mixture at 10,000 x g for 10 minutes at 4°C.

  • Carefully collect the upper n-dodecane layer containing the crocetin dialdehyde.

  • Filter the n-dodecane extract through a 0.22 µm PTFE syringe filter into an amber HPLC vial.

  • The lower aqueous methanol phase can be retained for the analysis of more polar compounds like crocins.

• Quantitative Analysis (HPLC-PDA-HRMS):

  • Inject the filtered sample into the HPLC-PDA-HRMS system.

  • HPLC Conditions (suggested starting point):

    • Column: C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8 µm).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: Start with a high percentage of A, and gradually increase B over a suitable time to elute compounds of increasing lipophilicity.

    • Flow Rate: 0.3 mL/min.

    • Column Temperature: 25°C.

  • Detection:

    • PDA: Monitor the full UV-Vis spectrum. Crocetin dialdehyde is expected to have a characteristic absorption maximum.

    • HRMS: Operate in positive ion mode to identify the [M+H]+ ion of crocetin dialdehyde (C20H24O2, exact mass to be calculated).

Mandatory Visualizations

Biosynthesis of Crocins from Zeaxanthin

Caption: Biosynthetic pathway of crocins in saffron.

Experimental Workflow for Crocetin Dialdehyde Extraction

Caption: Workflow for crocetin dialdehyde extraction.

Biological Activity and Signaling Pathways

Currently, the scientific literature primarily attributes the significant biological activities of saffron extracts to crocetin and its glycosylated forms, the crocins. These compounds have been shown to possess antioxidant, anti-inflammatory, anti-tumor, and neuroprotective properties.[8]

The signaling pathways modulated by saffron's main bioactive compounds, crocetin and crocin, include:

• VEGFR2/SRC/FAK and VEGFR2/MEK/ERK Signaling Pathways: Crocetin and crocin have been found to inhibit angiogenesis by interfering with these pathways in human umbilical vein endothelial cells (HUVECs).[8]

• Sonic Hedgehog Signaling Pathway: Crocetin has been shown to suppress angiogenesis and metastasis in gastric cancer by inhibiting this pathway.[9]

Crocetin dialdehyde is primarily recognized as a biosynthetic precursor to crocetin.[1][10] While it is a reactive molecule, specific signaling pathways directly modulated by crocetin dialdehyde have not been extensively studied, as it is rapidly converted to crocetin in biological systems.[10] Future research may elucidate unique biological roles for this transient aldehyde.

Conclusion

The extraction of crocetin dialdehyde from saffron stigmas presents a significant challenge due to its inherent instability. The protocol provided here is designed to mitigate degradation by employing low temperatures and a protective solvent phase. For researchers in drug development, understanding the extraction and handling of this precursor is crucial for a complete characterization of saffron's phytochemistry and for investigating the full spectrum of its bioactive constituents. Further studies are warranted to explore any unique pharmacological properties of crocetin dialdehyde.

References

• 1. Candidate Enzymes for Saffron Crocin Biosynthesis Are Localized in Multiple Cellular Compartments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Detection of Saffron’s Main Bioactive Compounds and Their Relationship with Commercial Quality [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. chimie-biologie.ubm.ro [chimie-biologie.ubm.ro]
• 5. scispace.com [scispace.com]
• 6. longdom.org [longdom.org]
• 7. Biotechnological production of crocetin and crocins using a carotenoid cleavage dioxygenase (CCD4) from Nyctanthes arbor-tristis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Crocetin and Its Glycoside Crocin, Two Bioactive Constituents From Crocus sativus L. (Saffron), Differentially Inhibit Angiogenesis by Inhibiting Endothelial Cytoskeleton Organization and Cell Migration Through VEGFR2/SRC/FAK and VEGFR2/MEK/ERK Signaling Pathways [frontiersin.org]
• 9. Crocetin: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Metabolic Engineering of Escherichia coli for Crocetin Dialdehyde Production: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Crocetin dialdehyde, a C20 apocarotenoid and the central precursor to crocetin and crocins (the vibrant pigments in saffron), holds significant promise for the pharmaceutical and food industries due to its antioxidant and potential therapeutic properties. Chemical synthesis of this complex molecule is challenging, making microbial biosynthesis a highly attractive alternative. This document provides detailed application notes and experimental protocols for the metabolic engineering of Escherichia coli to produce crocetin dialdehyde. We will cover the design of the biosynthetic pathway, construction of expression plasmids, fed-batch fermentation for high-density cell culture, and analytical methods for product quantification.

Introduction to Crocetin Dialdehyde Biosynthesis in E. coli

The heterologous production of crocetin dialdehyde in E. coli begins with the extension of the native isoprenoid pathway to produce the C40 carotenoid, zeaxanthin. This is followed by the specific cleavage of zeaxanthin by a carotenoid cleavage dioxygenase (CCD) to yield crocetin dialdehyde. The key metabolic engineering strategies involve:

• Enhancing the precursor supply: Overexpression of genes in the methylerythritol 4-phosphate (MEP) pathway to increase the pool of isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP).

• Introducing the zeaxanthin biosynthetic pathway: Heterologous expression of genes encoding geranylgeranyl pyrophosphate synthase (CrtE), phytoene synthase (CrtB), phytoene desaturase (CrtI), lycopene cyclase (CrtY), and β-carotene hydroxylase (CrtZ).

• Expressing a carotenoid cleavage dioxygenase (CCD): Introduction of a gene encoding an enzyme that specifically cleaves zeaxanthin at the C7,C8 and C7',C8' positions. Enzymes such as CsCCD2 from Crocus sativus and NatCCD4.1 from Nyctanthes arbor-tristis have been successfully utilized[1][2].

Quantitative Data Summary

The following table summarizes the reported yields of crocetin dialdehyde in metabolically engineered E. coli under different experimental conditions.

E. coli Strain	Key Genes Expressed	Culture Method	Carbon Source	Titer (mg/L)	Reference
Z1pC	Zeaxanthin pathway + CsCCD2	Flask culture	Glycerol	5.14 ± 0.28	[3]
Engineered E. coli	Zeaxanthin pathway + NatCCD4.1	Two-phase flask culture	Not specified	109.2 ± 3.23	[2]
YL4	Zeaxanthin pathway + CsCCD2	Shake flask	LB medium	4.24	[4]
Z1pC	Zeaxanthin pathway + CsCCD2	Batch bioreactor	Glycerol	~3.5	[3]

Signaling Pathways and Experimental Workflows

Engineered Crocetin Dialdehyde Biosynthetic Pathway in E. coli

The following diagram illustrates the engineered metabolic pathway for crocetin dialdehyde production from the central metabolism of E. coli.

Engineered biosynthetic pathway for crocetin dialdehyde in E. coli.

Experimental Workflow for Crocetin Dialdehyde Production

This diagram outlines the major steps involved in the production and analysis of crocetin dialdehyde.

General experimental workflow for crocetin dialdehyde production.

Experimental Protocols

Plasmid Construction via Golden Gate Assembly

This protocol describes the assembly of the crocetin dialdehyde biosynthesis genes into a suitable expression vector using the Golden Gate method. This method allows for the seamless assembly of multiple DNA fragments.

Materials:

• Phusion High-Fidelity DNA Polymerase

• DpnI restriction enzyme

• DNA purification kit

• Expression vector (e.g., pET-28a(+) or a broad-host-range vector) with BsaI recognition sites flanking the insertion site

• Gene fragments (synthesized or PCR-amplified) with flanking BsaI sites and unique 4 bp overhangs

• T4 DNA Ligase and buffer

• Nuclease-free water

Protocol:

• Preparation of Gene Fragments:

  • Amplify each gene of the zeaxanthin and crocetin dialdehyde pathway (crtE, crtB, crtI, crtY, crtZ, CsCCD2/NatCCD4.1) using PCR with primers that add BsaI recognition sites and unique 4 bp overhangs for ordered assembly.

  • Purify the PCR products using a DNA purification kit.

  • Digest the template plasmid DNA with DpnI to reduce background.

• Golden Gate Assembly Reaction:

  • Set up the following reaction in a PCR tube:

    • Expression vector (100 ng)

    • Each gene fragment (equimolar amounts to the vector)

    • T4 DNA Ligase Buffer (10X) (2 µL)

    • T4 DNA Ligase (1 µL)

    • Nuclease-free water to a final volume of 20 µL

  • Incubate the reaction in a thermocycler with the following program:

    • 37°C for 1 hour

    • 60°C for 5 minutes

    • (Optional: repeat the 37°C and 60°C steps for 25-30 cycles for higher efficiency)

    • Hold at 10°C

• Transformation:

  • Transform chemically competent E. coli DH5α or a similar cloning strain with 5 µL of the Golden Gate assembly reaction mixture.

  • Plate on LB agar containing the appropriate antibiotic for selection.

  • Incubate overnight at 37°C.

  • Verify the correct assembly by colony PCR and Sanger sequencing.

Fed-Batch Fermentation for High-Density Culture

This protocol is a general guideline for high-density fed-batch fermentation of the engineered E. coli strain. Optimization may be required for specific strains and constructs.

Materials:

• Bioreactor (e.g., 2 L) with pH, dissolved oxygen (DO), and temperature control

• LB medium

• Batch medium (e.g., Terrific Broth with 10 g/L glycerol)

• Feeding medium (e.g., 500 g/L glycerol, 100 g/L yeast extract)

• Appropriate antibiotics

• Isopropyl β-D-1-thiogalactopyranoside (IPTG) stock solution (1 M)

• Antifoaming agent

Protocol:

• Inoculum Preparation:

  • Inoculate a single colony of the recombinant E. coli strain into 5 mL of LB medium with the appropriate antibiotic.

  • Incubate overnight at 37°C with shaking (250 rpm).

  • The next day, inoculate 100 mL of batch medium in a 500 mL baffled flask with the overnight culture to an initial OD600 of 0.1.

  • Incubate at 37°C with shaking until the OD600 reaches 4-6.

• Bioreactor Setup and Batch Phase:

  • Prepare the bioreactor with the batch medium and sterilize.

  • Aseptically add the appropriate antibiotic.

  • Set the initial fermentation parameters: Temperature = 37°C, pH = 7.0 (controlled with NH4OH), DO = 30% (controlled by a cascade of agitation and aeration).

  • Inoculate the bioreactor with the seed culture (e.g., 5-10% v/v).

• Fed-Batch Phase:

  • After the initial carbon source (glycerol) in the batch medium is depleted (indicated by a sharp increase in DO), start the fed-batch phase.

  • Feed the concentrated feeding medium at an exponential rate to maintain a specific growth rate (e.g., 0.1-0.2 h⁻¹).

• Induction:

  • When the OD600 reaches a desired level (e.g., 30-50), lower the temperature to 20-30°C to improve protein folding and product stability[5].

  • Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM.

  • Continue the fermentation for another 24-48 hours, maintaining the feeding to support cell growth and product formation.

Two-Phase Extraction of Crocetin Dialdehyde

To prevent degradation and facilitate the recovery of the hydrophobic crocetin dialdehyde, an in-situ two-phase extraction method using n-dodecane is effective[2][5].

Materials:

• n-dodecane

• Centrifuge

Protocol:

• In-situ Extraction:

  • During the induction phase of the fermentation, add a sterile layer of n-dodecane to the culture (e.g., 10-20% v/v).

  • The n-dodecane will form an upper organic phase that continuously extracts the crocetin dialdehyde from the cells.

• Harvesting and Separation:

  • At the end of the fermentation, harvest the entire culture broth.

  • Centrifuge the broth to separate the aqueous phase, the cell pellet, and the upper n-dodecane phase.

  • Carefully collect the n-dodecane phase, which now contains the crocetin dialdehyde.

• Sample Preparation for Analysis:

  • The n-dodecane phase can be directly analyzed by HPLC after appropriate dilution with a suitable solvent (e.g., acetone or methanol).

HPLC-DAD Analysis of Crocetin Dialdehyde

This protocol is adapted from methods for carotenoid and crocetin analysis and should be optimized for crocetin dialdehyde.

Materials:

• HPLC system with a Diode Array Detector (DAD)

• C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase A: Acetonitrile

• Mobile Phase B: Water with 0.1% formic acid

• Methanol

• Acetone

Protocol:

• Sample Preparation:

  • Dilute the n-dodecane extract containing crocetin dialdehyde with methanol or acetone to a suitable concentration for HPLC analysis.

  • Filter the sample through a 0.22 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18 reversed-phase

  • Mobile Phase: A gradient of acetonitrile (A) and water with 0.1% formic acid (B). A suggested starting gradient is:

    • 0-5 min: 80% A, 20% B

    • 5-20 min: Gradient to 100% A

    • 20-25 min: Hold at 100% A

    • 25-30 min: Return to 80% A

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Detection: Diode Array Detector (DAD) scanning from 200-600 nm. Monitor at the maximum absorbance wavelength for crocetin dialdehyde (~450 nm).

• Quantification:

  • Create a standard curve using a purified crocetin dialdehyde standard of known concentrations.

  • Calculate the concentration of crocetin dialdehyde in the samples by comparing the peak area to the standard curve.

Conclusion

The metabolic engineering of E. coli provides a promising and scalable platform for the production of crocetin dialdehyde. By optimizing the biosynthetic pathway, fermentation conditions, and extraction methods, it is possible to achieve high titers of this valuable apocarotenoid. The protocols and data presented in this document serve as a comprehensive guide for researchers and professionals in the field to establish and improve upon the microbial production of crocetin dialdehyde for various applications.

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Biotechnological production of crocetin and crocins using a carotenoid cleavage dioxygenase (CCD4) from Nyctanthes arbor-tristis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Enzymatic Conversion of Crocetin Dialdehyde to Crocetin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crocetin, a pharmacologically significant apocarotenoid, is the central precursor to crocins, the compounds responsible for the vibrant color of saffron.[1][2] The biosynthesis of crocetin involves the enzymatic conversion of crocetin dialdehyde, a step of considerable interest for the biotechnological production of both crocetin and crocins for applications in the pharmaceutical and food industries.[1] This document provides detailed application notes and experimental protocols for the enzymatic conversion of crocetin dialdehyde to crocetin, focusing on the use of aldehyde dehydrogenases (ALDHs).

The key transformation in this process is the oxidation of the two aldehyde groups of crocetin dialdehyde to carboxylic acid groups, a reaction catalyzed by specific ALDHs.[1][3][4][5] This conversion is a critical step in the overall biosynthetic pathway which begins with the cleavage of zeaxanthin by the enzyme carotenoid cleavage dioxygenase 2 (CsCCD2) to yield crocetin dialdehyde.[1][2][3]

Enzymes for Crocetin Production

Several aldehyde dehydrogenases have been identified and characterized for their ability to catalyze the conversion of crocetin dialdehyde to crocetin.

• Crocus sativus Aldehyde Dehydrogenase (CsALDH3I1): Researchers have identified six putative ALDH genes in Crocus sativus stigmas, with heterologous expression in Escherichia coli confirming that CsALDH3I1 can efficiently convert crocetin dialdehyde to crocetin.[1][2] In vitro assays have demonstrated the high specificity of CsALDH3I1 for crocetin dialdehyde and other long-chain apocarotenals.[2]

• Neurospora crassa Aldehyde Dehydrogenase (NcALDH): An ALDH from the fungus Neurospora crassa has also been characterized and found to be active on crocetin dialdehyde.[6][7] Furthermore, this enzyme has been a target for protein engineering to improve its catalytic efficiency, highlighting its potential for industrial-scale crocetin production.[6][7]

Quantitative Data Summary

The following table summarizes key quantitative data from studies on the enzymatic production of crocetin.

Enzyme	Host Organism	Product Titer	Key Findings
Engineered NcALDH (G118W mutant)	Escherichia coli (whole-cell biocatalyst)	77.86 μM crocetin	A 113% increase in titer compared to the wild-type enzyme was achieved through structure-guided enzyme engineering.[6][7]
Wild-type NcALDH	In vitro	Optimal activity at 30 °C and pH 8.0	The enzyme's optimal conditions were determined, providing a baseline for reaction optimization.[6][7]
CsALDH3I1	Escherichia coli	-	Demonstrated high efficiency in converting crocetin dialdehyde to crocetin.[1]

Experimental Protocols

This section provides a generalized protocol for the enzymatic conversion of crocetin dialdehyde to crocetin based on published research. This protocol can be adapted for specific enzymes and experimental goals.

Protocol 1: In Vitro Enzymatic Conversion of Crocetin Dialdehyde

Objective: To convert crocetin dialdehyde to crocetin using a purified aldehyde dehydrogenase.

Materials:

• Purified aldehyde dehydrogenase (e.g., CsALDH3I1 or NcALDH)

• Crocetin dialdehyde

• Reaction Buffer (e.g., 50 mM Tris-HCl, pH 8.0)

• NAD(P)+ as a cofactor

• Solvent for crocetin dialdehyde (e.g., DMSO)

• Quenching solution (e.g., 1 M HCl)

• Ethyl acetate for extraction

• HPLC system for analysis

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture containing the reaction buffer, a specific concentration of the purified ALDH enzyme, and the cofactor NAD(P)+.

• Substrate Addition: Add crocetin dialdehyde (dissolved in a minimal amount of a suitable solvent) to the reaction mixture to initiate the reaction. The final concentration of the organic solvent should be kept low to avoid enzyme denaturation.

• Incubation: Incubate the reaction mixture at the optimal temperature for the specific enzyme (e.g., 30°C for NcALDH) for a predetermined period.[6][7]

• Reaction Quenching: Stop the reaction by adding a quenching solution, such as 1 M HCl, to lower the pH and precipitate the crocetin.

• Extraction: Extract the crocetin from the reaction mixture using an organic solvent like ethyl acetate.

• Analysis: Analyze the extracted sample using HPLC to determine the concentration of crocetin and calculate the conversion yield.

Protocol 2: Whole-Cell Biocatalysis for Crocetin Production

Objective: To produce crocetin from crocetin dialdehyde using a recombinant microorganism expressing an aldehyde dehydrogenase.

Materials:

• Recombinant E. coli strain expressing the desired ALDH (e.g., NcALDH G118W mutant)

• Growth medium (e.g., LB broth) with appropriate antibiotics

• Inducer for gene expression (e.g., IPTG)

• Crocetin dialdehyde

• Buffer for cell resuspension (e.g., phosphate buffer, pH 8.0)

• Extraction and analysis reagents as in Protocol 1

Procedure:

• Cell Culture and Induction: Grow the recombinant E. coli strain in a suitable growth medium to a specific optical density (e.g., OD600 of 0.6-0.8). Induce the expression of the ALDH enzyme with an appropriate inducer and continue the culture under optimal conditions.

• Cell Harvesting and Preparation: Harvest the cells by centrifugation and wash them with a suitable buffer. Resuspend the cell pellet in the reaction buffer to a desired cell density.

• Bioconversion: Add crocetin dialdehyde to the cell suspension to start the bioconversion.

• Incubation: Incubate the reaction mixture under optimal conditions (e.g., 30°C, shaking) for a specified duration.

• Extraction and Analysis: After the reaction, pellet the cells by centrifugation. Extract the crocetin from the supernatant and the cell pellet using an appropriate solvent and analyze the product concentration by HPLC.

Visualizations

Biosynthetic Pathway of Crocetin

References

• 1. Candidate Enzymes for Saffron Crocin Biosynthesis Are Localized in Multiple Cellular Compartments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Candidate Enzymes for Saffron Crocin Biosynthesis Are Localized in Multiple Cellular Compartments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Metabolic Engineering of Crocin Biosynthesis in Nicotiana Species [frontiersin.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. frontiersin.org [frontiersin.org]
• 6. Engineering of an Aldehyde Dehydrogenase from Neurospora crassa for Crocetin Production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Aldehyde Dehydrogenase Assays Using Crocetin Dialdehyde

For researchers, scientists, and drug development professionals, this document provides detailed application notes and protocols for utilizing crocetin dialdehyde as a substrate in aldehyde dehydrogenase (ALDH) assays.

Introduction

Aldehyde dehydrogenases (ALDHs) are a superfamily of NAD(P)+-dependent enzymes that play a crucial role in cellular detoxification by catalyzing the oxidation of a wide range of endogenous and exogenous aldehydes to their corresponding carboxylic acids.[1] The ALDH superfamily consists of 19 isoforms in humans, which are involved in various physiological processes, including retinoic acid signaling, osmotic stress regulation, and the metabolism of neurotransmitters.[2] Notably, elevated ALDH activity is a hallmark of certain cancer stem cell populations and is associated with drug resistance, making ALDH isoforms attractive targets for therapeutic intervention.[3]

Crocetin dialdehyde is a C20 apocarotenoid that serves as a key intermediate in the biosynthesis of crocins, the compounds responsible for the vibrant color of saffron.[1][4] In this pathway, crocetin dialdehyde is oxidized by ALDH to form crocetin.[1][4] As a long-chain, conjugated dialdehyde, crocetin dialdehyde represents a unique substrate for investigating the activity of ALDH isozymes, particularly those that show a preference for larger, more complex aldehydes.

Principle of the Assay

The enzymatic activity of ALDH can be monitored by spectrophotometry in two primary ways when using crocetin dialdehyde as a substrate:

• Indirectly by Monitoring NADH Production: This is the most common and recommended method. ALDH catalyzes the oxidation of crocetin dialdehyde to crocetin, which is coupled with the reduction of NAD+ to NADH. The production of NADH can be continuously monitored by measuring the increase in absorbance at 340 nm. This method is robust and widely applicable to various ALDH isozymes.

• Directly by Monitoring Substrate/Product Absorbance Changes: Crocetin dialdehyde and its product, crocetin, are chromophores with distinct UV-Vis absorbance spectra. The conversion of crocetin dialdehyde to crocetin can be observed by a shift in the absorbance spectrum. While this can be used for qualitative assessment, precise kinetic analysis is challenging without the molar extinction coefficient of crocetin dialdehyde.

This document will primarily focus on the NADH-based assay for its quantitative accuracy and broad applicability.

Experimental Protocols

Protocol 1: ALDH Activity Assay (NADH-Based)

This protocol describes a 96-well plate-based colorimetric assay for measuring ALDH activity via the production of NADH.

Materials and Reagents:

• Purified recombinant human ALDH isozyme (e.g., ALDH1A1, ALDH2)

• Crocetin dialdehyde

• β-Nicotinamide adenine dinucleotide (NAD+)

• Assay Buffer: 100 mM Sodium Pyrophosphate, pH 8.0

• Dimethyl sulfoxide (DMSO)

• 96-well UV-transparent microplates

• Spectrophotometric microplate reader capable of kinetic measurements at 340 nm

Procedure:

• Preparation of Reagents:

  • NAD+ Stock Solution (50 mM): Dissolve 33.2 mg of NAD+ in 1 mL of Assay Buffer. Store at -20°C.

  • Crocetin Dialdehyde Stock Solution (10 mM): Dissolve 3.24 mg of crocetin dialdehyde in 1 mL of DMSO. Gentle warming and sonication may be required to fully dissolve the compound. Store protected from light at -20°C.

  • ALDH Enzyme Working Solution: Dilute the purified ALDH enzyme to the desired concentration (e.g., 50-200 nM) in cold Assay Buffer. Prepare this solution fresh and keep it on ice. The optimal enzyme concentration should be determined empirically for each isozyme and substrate concentration.

• Assay Setup:

  • Set up the spectrophotometer to read absorbance at 340 nm in kinetic mode at 25°C or 37°C. Set the read interval to every 30 seconds for a total of 10-15 minutes.

  • Prepare a reaction mixture for each well in the microplate as follows:

    • 85 µL Assay Buffer (100 mM Sodium Pyrophosphate, pH 8.0)

    • 5 µL NAD+ Stock Solution (final concentration: 2.5 mM)

    • 5 µL of various dilutions of Crocetin Dialdehyde Stock Solution in DMSO (e.g., for a final concentration range of 1 µM to 100 µM). For the no-substrate control, add 5 µL of DMSO.

  • Pre-incubate the plate at the desired temperature for 5 minutes.

• Initiation of Reaction and Measurement:

  • Initiate the reaction by adding 5 µL of the ALDH Enzyme Working Solution to each well.

  • Immediately start the kinetic measurement of absorbance at 340 nm.

• Data Analysis:

  • Calculate the initial rate of the reaction (V₀) in mOD/min from the linear portion of the kinetic curve.

  • Convert the rate to µmol/min/mg of enzyme using the Beer-Lambert law:

    • Activity (µmol/min/mg) = (ΔAbs₃₄₀/min * V_total) / (ε * l * [Enzyme])

    • Where:

      • ΔAbs₃₄₀/min is the rate of absorbance change at 340 nm.

      • V_total is the total reaction volume in mL (0.1 mL in this protocol).

      • ε is the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹).[5]

      • l is the path length of the well in cm (typically determined for each plate reader).

      • [Enzyme] is the concentration of the enzyme in the well in mg.

Protocol 2: ALDH Inhibitor Screening Assay

This protocol provides a method for screening potential inhibitors of ALDH activity using crocetin dialdehyde as the substrate.

Materials and Reagents:

• All materials from Protocol 1

• Test compounds (potential inhibitors) dissolved in DMSO

• Known ALDH inhibitor (e.g., Disulfiram) as a positive control

Procedure:

• Preparation of Reagents:

  • Prepare NAD+, crocetin dialdehyde, and ALDH enzyme solutions as described in Protocol 1.

  • Prepare serial dilutions of the test compounds and the positive control inhibitor in DMSO.

• Assay Setup:

  • In a 96-well plate, add the following to each well:

    • 80 µL Assay Buffer

    • 5 µL NAD+ Stock Solution (final concentration: 2.5 mM)

    • 5 µL of test compound dilution or DMSO (for control wells).

    • 5 µL ALDH Enzyme Working Solution.

  • Incubate the plate for 15 minutes at room temperature to allow the inhibitor to interact with the enzyme.

• Initiation of Reaction and Measurement:

  • Initiate the reaction by adding 5 µL of Crocetin Dialdehyde Stock Solution at a concentration near its Km (if known) or at a concentration that gives a robust signal (e.g., 20-50 µM final concentration).

  • Immediately measure the kinetic activity at 340 nm as described in Protocol 1.

• Data Analysis:

  • Calculate the initial reaction rates (V₀) for all wells.

  • Determine the percent inhibition for each test compound concentration:

    • % Inhibition = [(V_control - V_inhibitor) / V_control] * 100

    • Where V_control is the rate in the absence of the inhibitor and V_inhibitor is the rate in the presence of the inhibitor.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value.

Data Presentation

While specific kinetic data for crocetin dialdehyde with common human ALDH isozymes are not widely available in the literature, the following tables provide relevant information for assay design and data interpretation.

Table 1: Spectrophotometric Properties of Key Reagents

Compound	Molar Extinction Coefficient (ε)	Wavelength (nm)	Solvent/Buffer
NADH	6,220 M⁻¹cm⁻¹	340	Aqueous Buffer
Crocetin	115,000 M⁻¹cm⁻¹	426	Borate Buffer, pH 8.5
Crocetin	135,900 M⁻¹cm⁻¹	452	Borate Buffer, pH 8.5

Data for crocetin from reference[6].

Table 2: Kinetic Parameters of Human ALDH Isozymes with Various Aldehyde Substrates

ALDH Isozyme	Substrate	Km (µM)
ALDH1A1	Acetaldehyde	150
Decanal	0.0029
all-trans-Retinal	1.1
ALDH2	Acetaldehyde	0.2
Decanal	0.022
all-trans-Retinal	Potent Inhibitor
ALDH3A1	Benzaldehyde	300
Heptaldehyde	-
ALDH9A1	Acetaldehyde	-
Hexanal	-

Data compiled from references[7][8][9]. This table serves as a reference for the range of kinetic constants observed for different ALDH isozymes and substrates.

Visualizations

Caption: Enzymatic conversion of crocetin dialdehyde to crocetin by ALDH.

Caption: Experimental workflow for the NADH-based ALDH activity assay.

Caption: Logical relationship of the NADH-based ALDH assay principle.

Advantages and Considerations

Potential Advantages of Crocetin Dialdehyde as an ALDH Substrate:

• Long-Chain Substrate: As a C20 dialdehyde, it may be a useful tool for probing the activity of ALDH isozymes that have a preference for long-chain or bulky aliphatic aldehydes.

• Chromophoric Properties: Both the substrate and the product are colored, which offers the potential for the development of direct spectrophotometric assays that do not rely on monitoring NADH.

• Biological Relevance: Its role in the biosynthesis of crocins in saffron provides a biologically relevant context for studying plant-derived ALDH enzymes.

Considerations and Limitations:

• Limited Kinetic Data: There is a lack of published kinetic data (Km, Vmax) for crocetin dialdehyde with common human ALDH isozymes, which makes it necessary to empirically determine optimal assay conditions.

• Solubility: Crocetin dialdehyde has low aqueous solubility and requires dissolution in an organic solvent like DMSO. The final concentration of the solvent in the assay must be carefully controlled to avoid enzyme inhibition.

• Commercial Availability and Cost: Crocetin dialdehyde may be less readily available and more expensive than commonly used short-chain aldehyde substrates.

These application notes and protocols provide a framework for utilizing crocetin dialdehyde as a substrate for ALDH assays. The NADH-based method offers a robust and quantitative approach for activity measurement and inhibitor screening, while the unique structure of crocetin dialdehyde presents opportunities for investigating the substrate specificity of different ALDH isozymes.

References

• 1. Crocetin: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crocetin and related oxygen diffusion‐enhancing compounds: Review of chemical synthesis, pharmacology, clinical development, and novel therapeutic applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Unveiling the Intimate Mechanism of the Crocin Antioxidant Properties by Radiolytic Analysis and Molecular Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Expression and Interaction Analysis among Saffron ALDHs and Crocetin Dialdehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development of a high-throughput in vitro assay to identify selective inhibitors for human ALDH1A1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Kinetics and specificity of human liver aldehyde dehydrogenases toward aliphatic, aromatic, and fused polycyclic aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Kinetic and structural analysis of human ALDH9A1 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Kinetic evidence for human liver and stomach aldehyde dehydrogenase-3 representing an unique class of isozymes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Studies Using Crocetin Dialdehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crocetin dialdehyde is a key intermediate in the biosynthesis of crocetin and its glycosylated derivatives, the crocins, which are the main bioactive compounds responsible for the color and therapeutic properties of saffron (Crocus sativirus)[1][2]. It is formed from the oxidative cleavage of zeaxanthin by the enzyme carotenoid cleavage dioxygenase 2 (CCD2)[3]. While extensive research has focused on the pharmacological activities of crocetin and crocins, crocetin dialdehyde itself remains a less explored molecule in terms of its direct biological effects in vitro.

These application notes provide an overview of the known in vitro applications of crocetin dialdehyde, primarily focusing on its use as a substrate in enzymatic assays for the characterization of aldehyde dehydrogenases (ALDHs). Additionally, proposed protocols for investigating the potential cytotoxic and anti-inflammatory effects of crocetin dialdehyde are presented, adapted from established methods for crocetin.

Biosynthesis of Crocetin from Zeaxanthin

Crocetin dialdehyde is the central precursor in the metabolic pathway leading to crocetin. Understanding this pathway is crucial for researchers working on the biotechnological production of these valuable compounds.

Caption: Biosynthetic pathway of crocetin from zeaxanthin.

I. Enzymatic Conversion of Crocetin Dialdehyde to Crocetin

The primary in vitro application of crocetin dialdehyde is as a substrate to identify and characterize aldehyde dehydrogenases (ALDHs) involved in the biosynthesis of crocetin[4][5][6]. This assay is fundamental for researchers in plant biochemistry, metabolic engineering, and synthetic biology.

Experimental Protocol: In Vitro ALDH Activity Assay

This protocol describes the procedure to determine the activity of an ALDH enzyme in converting crocetin dialdehyde to crocetin.

1. Materials and Reagents:

• Crocetin dialdehyde

• Purified ALDH enzyme or cell lysate containing the enzyme

• NADP⁺ or NAD⁺ (depending on the enzyme's cofactor requirement)

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 8.0, containing 1 mM DTT)

• Quenching solution (e.g., 10% acetic acid in acetonitrile)

• Acetonitrile (ACN)

• Formic acid

• Ultrapure water

• Microcentrifuge tubes

• Incubator/water bath

• High-Performance Liquid Chromatography (HPLC) system with a C18 column and a photodiode array (PDA) detector.

2. Procedure:

• Preparation of Stock Solutions:

  • Dissolve crocetin dialdehyde in a suitable organic solvent (e.g., DMSO) to a final concentration of 10 mM. Store at -20°C, protected from light.

  • Prepare a 100 mM stock solution of NAD(P)⁺ in ultrapure water. Store at -20°C.

  • Prepare the reaction buffer and store at 4°C.

• Enzyme Reaction:

  • Set up the reaction mixture in a microcentrifuge tube on ice. A typical 100 µL reaction mixture contains:

    • 50 µL of 2x Reaction Buffer

    • 10 µL of 10 mM NAD(P)⁺

    • 1 µL of 10 mM Crocetin Dialdehyde (final concentration 100 µM)

    • X µL of purified ALDH enzyme or cell lysate

    • Add ultrapure water to a final volume of 100 µL.

  • Include a negative control with a heat-inactivated enzyme or a lysate from cells not expressing the ALDH.

  • Pre-incubate the mixture at the optimal temperature for the enzyme (e.g., 30°C) for 5 minutes.

  • Initiate the reaction by adding the crocetin dialdehyde substrate.

  • Incubate the reaction for a specific time (e.g., 30-60 minutes) at the optimal temperature, protected from light.

• Reaction Quenching and Sample Preparation:

  • Stop the reaction by adding an equal volume (100 µL) of the quenching solution.

  • Vortex the mixture and centrifuge at high speed (e.g., 14,000 x g) for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to an HPLC vial for analysis.

• HPLC Analysis:

  • Inject the sample onto a C18 column.

  • Use a gradient elution method with mobile phases such as water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Monitor the elution of crocetin dialdehyde and crocetin using a PDA detector at their respective maximum absorbance wavelengths (approximately 450 nm).

  • Quantify the amount of crocetin produced by comparing the peak area to a standard curve of authentic crocetin.

References

• 1. researchgate.net [researchgate.net]
• 2. Crocetin and related oxygen diffusion‐enhancing compounds: Review of chemical synthesis, pharmacology, clinical development, and novel therapeutic applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Candidate Enzymes for Saffron Crocin Biosynthesis Are Localized in Multiple Cellular Compartments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Prospects and progress on crocin biosynthetic pathway and metabolic engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Candidate Enzymes for Saffron Crocin Biosynthesis Are Localized in Multiple Cellular Compartments - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of Crocetin Dialdehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crocetin dialdehyde is a key apocarotenoid intermediate in the biosynthesis of crocetin and its glycosylated derivatives, crocins, which are the main active components of saffron. As a polyene dialdehyde, it possesses a unique chemical structure that contributes to its biological activities and makes it a molecule of interest for pharmaceutical and nutraceutical research. The inherent reactivity of its aldehyde groups and the conjugated double bond system necessitates carefully designed purification protocols to ensure its stability and purity. These application notes provide detailed methodologies for the purification of crocetin dialdehyde, catering to researchers in natural product chemistry, pharmacology, and drug development.

Physicochemical Properties and Stability

Crocetin dialdehyde is a non-volatile, orange to reddish-brown solid.[1] Like other carotenoids, it is sensitive to light, heat, and pH, which can lead to isomerization and degradation.[2] It is advisable to handle the compound under subdued light and inert atmosphere whenever possible. Crocetin dialdehyde exhibits limited solubility in many common organic solvents but is soluble in dimethyl sulfoxide (DMSO), especially with warming.[1][3] Solutions should be stored at low temperatures (-20°C or -80°C) and protected from light to minimize degradation.[1][4]

Purification Strategies

The purification of crocetin dialdehyde can be approached through a combination of extraction, chromatography, and crystallization techniques. The optimal strategy will depend on the source of the material (e.g., natural extract, synthetic mixture, or microbial culture) and the desired final purity.

Solvent Extraction

Solvent extraction is a primary step to isolate crocetin dialdehyde from its source matrix. For microbial production systems, a two-phase in situ extraction has been shown to be effective.[5][6]

Protocol 1: In Situ Extraction from Microbial Culture

This protocol is adapted from methods used for the microbial production of crocetin dialdehyde.[5][6]

Materials:

• Fermentation broth containing crocetin dialdehyde

• n-Dodecane

• Centrifuge

• Rotary evaporator

Procedure:

• Introduce n-dodecane to the fermentation culture to create a two-phase system. The optimal ratio of n-dodecane to culture medium should be determined empirically, starting with a 1:10 v/v ratio.

• Continue the fermentation/incubation for the desired period, allowing the hydrophobic crocetin dialdehyde to partition into the n-dodecane layer.

• After the fermentation is complete, harvest the culture and separate the n-dodecane layer from the aqueous phase by centrifugation.

• Collect the n-dodecane layer containing the crocetin dialdehyde.

• Concentrate the n-dodecane extract under reduced pressure using a rotary evaporator at a low temperature (<40°C) to obtain the crude crocetin dialdehyde.

Column Chromatography

Column chromatography is a highly effective method for purifying crocetin dialdehyde from a crude extract. Silica gel is a common stationary phase for the separation of moderately polar compounds like crocetin dialdehyde.

Protocol 2: Silica Gel Column Chromatography

Materials:

• Crude crocetin dialdehyde extract

• Silica gel (60-120 mesh)

• Hexane (or other non-polar solvent)

• Ethyl acetate (or other moderately polar solvent)

• Glass column

• Fraction collector

• Thin Layer Chromatography (TLC) plates (silica gel)

Procedure:

• Column Packing: Prepare a slurry of silica gel in hexane and pour it into the glass column. Allow the silica gel to pack uniformly, draining the excess solvent until the solvent level is just above the silica gel bed.

• Sample Loading: Dissolve the crude crocetin dialdehyde extract in a minimal amount of a suitable solvent (e.g., dichloromethane or a mixture of hexane and ethyl acetate). Adsorb the sample onto a small amount of silica gel and dry it. Carefully load the dried sample onto the top of the prepared column.

• Elution: Begin elution with a non-polar mobile phase (e.g., 100% hexane). Gradually increase the polarity of the mobile phase by adding increasing amounts of ethyl acetate (gradient elution). A suggested gradient could be from 100% hexane to 50:50 hexane:ethyl acetate.

• Fraction Collection: Collect fractions of the eluate using a fraction collector.

• Monitoring: Monitor the separation by TLC, spotting aliquots of the collected fractions on a TLC plate. Develop the TLC plate in a suitable solvent system (e.g., 70:30 hexane:ethyl acetate) and visualize the spots under UV light or by staining.

• Pooling and Concentration: Combine the fractions containing the pure crocetin dialdehyde (as determined by TLC) and concentrate them using a rotary evaporator to yield the purified compound.

Preparative High-Performance Liquid Chromatography (Prep-HPLC)

For achieving high purity, preparative HPLC is the method of choice. A reversed-phase C18 column is suitable for the separation of crocetin dialdehyde from closely related impurities.

Protocol 3: Preparative Reversed-Phase HPLC

Materials:

• Partially purified crocetin dialdehyde

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid or trifluoroacetic acid (optional modifier)

• Preparative HPLC system with a UV-Vis detector

• Preparative C18 column

Procedure:

• Sample Preparation: Dissolve the partially purified crocetin dialdehyde in the mobile phase or a compatible solvent. Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Column: Preparative C18 column (e.g., 250 x 21.2 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water. A typical gradient could start at 50% acetonitrile and increase to 100% acetonitrile over 30 minutes. A small amount of acid (e.g., 0.1% formic acid) can be added to both solvents to improve peak shape.

  • Flow Rate: The flow rate will depend on the column dimensions (e.g., 10-20 mL/min for a 21.2 mm ID column).

  • Detection: Monitor the elution at the maximum absorbance wavelength of crocetin dialdehyde (approximately 450 nm).

• Injection and Fraction Collection: Inject the sample onto the column and collect the peak corresponding to crocetin dialdehyde.

• Post-Purification: Remove the organic solvent from the collected fraction by rotary evaporation. If the sample is in an aqueous solution, it can be freeze-dried to obtain the pure solid compound.

Data Presentation: Comparison of Purification Techniques

The following table summarizes hypothetical quantitative data for the purification of crocetin dialdehyde using the described techniques. Actual results will vary based on the starting material and experimental conditions.

Purification Technique	Starting Material	Purity of Starting Material (%)	Mobile Phase/Solvent System	Final Purity (%)	Recovery (%)	Throughput
In Situ Extraction	Fermentation Broth	N/A	n-Dodecane	20-40 (in crude extract)	70-90 (from broth)	High
Silica Gel Column Chromatography	Crude Extract	~30	Hexane:Ethyl Acetate Gradient	>90	50-70	Medium
Preparative HPLC	Partially Purified	>90	Acetonitrile:Water Gradient	>98	80-95 (from loaded sample)	Low

Visualization of Purification Workflow

The following diagram illustrates a general workflow for the purification of crocetin dialdehyde.

Caption: General workflow for the purification of crocetin dialdehyde.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Crocetin: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Biotechnological production of crocetin and crocins using a carotenoid cleavage dioxygenase (CCD4) from Nyctanthes arbor-tristis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Crocetin Dialdehyde: An Analytical Standard for Research and Development

Application Note and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Crocetin dialdehyde is a key intermediate in the biosynthesis of crocetin and its glycosylated derivatives, the crocins, which are responsible for the vibrant color of saffron.[1][2][3] As a pure analytical standard, crocetin dialdehyde is an invaluable tool for the accurate quantification of this apocarotenoid in various matrices, including plant extracts, food products, and biological samples. Its use is crucial for quality control, metabolic studies, and the development of new therapeutic agents. This document provides detailed information on the properties of crocetin dialdehyde and protocols for its use as an analytical standard in High-Performance Liquid Chromatography (HPLC) and UV-Visible Spectrophotometry.

Physicochemical Properties and Storage

Crocetin dialdehyde is commercially available as an analytical standard with a purity of ≥95% as determined by HPLC.[4] Proper handling and storage are critical to maintain its integrity.

Property	Value	Reference
Chemical Formula	C₂₀H₂₄O₂	[4]
Molecular Weight	296.40 g/mol	[4]
CAS Number	502-70-5	[4]
Appearance	Neat	[4]
Purity	≥95% (HPLC)	[4]
Storage (Stock Solution)	-80°C for up to 6 months; -20°C for up to 1 month (protect from light)	[5]
Shelf Life (Neat)	Limited, refer to the expiry date on the label.	[4]

Crocin Biosynthesis Pathway

Crocetin dialdehyde is a central molecule in the biosynthetic pathway of crocins. The process begins with the cleavage of zeaxanthin by the enzyme carotenoid cleavage dioxygenase 2 (CCD2) to yield crocetin dialdehyde. Subsequently, aldehyde dehydrogenases (ALDHs) oxidize crocetin dialdehyde to form crocetin. Finally, crocetin is glycosylated by UDP-glucosyltransferases (UGTs) to produce various crocins.[1][2][3]

References

• 1. Candidate Enzymes for Saffron Crocin Biosynthesis Are Localized in Multiple Cellular Compartments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crocetin: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Crocetin dialdehyde analytical standard 502-70-5 [sigmaaldrich.com]
• 5. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

improving the stability of crocetin dialdehyde in solution

Welcome to the technical support center for crocetin dialdehyde. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving the stability of crocetin dialdehyde in solution. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: My crocetin dialdehyde solution seems to be degrading quickly. What are the main factors affecting its stability?

A1: Crocetin dialdehyde is a polyunsaturated aldehyde and, like its parent compound crocetin, is highly susceptible to degradation. The primary factors influencing its stability are:

• Light: Exposure to light, especially UV light, can lead to photo-oxidation and isomerization of the molecule.[1] It is crucial to protect solutions from light at all times.

• Temperature: Elevated temperatures accelerate the degradation process.[1][2] Proper storage at low temperatures is essential.

• pH: The stability of similar carotenoid derivatives is known to be pH-dependent. While specific data for crocetin dialdehyde is limited, studies on the related compound crocin suggest that a weakly acidic environment (around pH 5) may offer better stability compared to neutral or alkaline conditions.

• Oxygen: The presence of oxygen can lead to oxidative degradation of the unsaturated structure.

• Solvent: The choice of solvent can impact stability. While crocetin dialdehyde has poor solubility in water, it is soluble in organic solvents like DMSO.[3] The purity and type of solvent can influence degradation rates.

Q2: What are the recommended storage conditions for crocetin dialdehyde solutions?

A2: To ensure the longevity of your crocetin dialdehyde solutions, adhere to the following storage guidelines:

Storage Condition	Duration	Recommendations
Stock Solution (-80°C)	Up to 6 months	Store in amber vials or tubes wrapped in aluminum foil to protect from light.[3] Aliquot to avoid repeated freeze-thaw cycles.
Stock Solution (-20°C)	Up to 1 month	Store in amber vials or tubes wrapped in aluminum foil to protect from light.[3] Suitable for short-term storage.
Working Solutions	For immediate use	Prepare fresh from a frozen stock solution before each experiment. Protect from light and keep on ice during use.

Q3: I'm observing a change in the color of my crocetin dialdehyde solution. What could be the cause?

A3: A color change, typically a fading of the characteristic yellow-orange color, is a visual indicator of crocetin dialdehyde degradation. This is likely due to the breakdown of the conjugated polyene chain, which is responsible for its color. The primary causes are exposure to light, elevated temperature, or oxidative degradation.

Q4: Can I use antioxidants to improve the stability of my crocetin dialdehyde solution?

A4: Yes, the use of antioxidants is a recommended strategy to mitigate oxidative degradation. While specific studies on crocetin dialdehyde are limited, the principles of stabilizing similar molecules apply. Consider the following:

• Ascorbic Acid (Vitamin C): Has been shown to be effective in preserving crocin solutions.

• Butylated Hydroxytoluene (BHT): A common antioxidant used to stabilize organic compounds.

• Nitrogen Purging: Before sealing the storage container, purging the headspace with an inert gas like nitrogen can displace oxygen and reduce oxidative degradation. A patent for a related synthesis process mentions the use of an antioxidant system under nitrogen protection.[4]

Troubleshooting Guides

Issue 1: Inconsistent results in biological assays.

• Possible Cause: Degradation of crocetin dialdehyde in the experimental medium. Crocetin dialdehyde is known to be converted to crocetin by aldehyde dehydrogenases present in biological systems.[5][6]

• Troubleshooting Steps:

  • Prepare Fresh Solutions: Always prepare fresh dilutions of crocetin dialdehyde from a frozen stock immediately before adding to your assay.

  • Minimize Incubation Time: If possible, design your experiments to have the shortest possible incubation time with the compound.

  • Control for Degradation: Include a control where the stability of crocetin dialdehyde is assessed in your assay medium over the time course of your experiment. This can be done by HPLC analysis.

  • Consider the Biological Matrix: Be aware that cellular enzymes can metabolize crocetin dialdehyde.[5][6]

Issue 2: Low or no detectable compound when analyzing by HPLC.

• Possible Cause 1: Degradation during sample preparation or storage.

  • Solution: Ensure all sample handling steps are performed under minimal light and at low temperatures. Use amber vials for sample collection and analysis. Store samples at -80°C if not analyzed immediately.

• Possible Cause 2: Adsorption to plasticware.

  • Solution: Use low-adhesion polypropylene tubes or glass vials for preparing and storing solutions.

• Possible Cause 3: Inappropriate HPLC method.

  • Solution: Utilize a validated stability-indicating HPLC method. A reverse-phase C18 column with a mobile phase of methanol, water, and a small amount of acid (e.g., acetic or formic acid) is a good starting point for method development.[7][8][9] Detection is typically performed in the visible range (around 423-440 nm).[7][8][9]

Experimental Protocols

Protocol 1: General Handling and Preparation of Crocetin Dialdehyde Solutions

This protocol outlines the best practices for handling crocetin dialdehyde to minimize degradation.

Materials:

• Crocetin dialdehyde solid

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Amber glass vials

• Low-adhesion polypropylene tubes

• Pipettes and tips

• Vortex mixer

• Ice bucket

Procedure:

• Allow the solid crocetin dialdehyde to equilibrate to room temperature in a desiccator before opening to prevent moisture condensation.

• Perform all weighing and solution preparation steps under dim light.

• Prepare a stock solution by dissolving the solid in anhydrous DMSO to the desired concentration. For example, to prepare a 10 mM stock solution, dissolve 2.96 mg of crocetin dialdehyde (MW: 296.38 g/mol ) in 1 mL of DMSO.

• Gently vortex the solution until the solid is completely dissolved.

• Aliquot the stock solution into single-use amber vials or cryotubes.

• Purge the headspace of each vial with nitrogen gas before sealing, if possible.

• Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).[3]

• For experiments, thaw a single aliquot and keep it on ice, protected from light. Prepare working dilutions immediately before use in your experimental buffer or medium.

Protocol 2: Basic Stability Assessment Using UV-Vis Spectroscopy

This protocol provides a simple method to quickly assess the stability of a crocetin dialdehyde solution under different conditions.

Materials:

• Crocetin dialdehyde stock solution in DMSO

• Buffers of different pH (e.g., pH 4, 7, 9)

• UV-Vis spectrophotometer

• Quartz cuvettes

• Incubator or water bath

• Light source (e.g., UV lamp)

Procedure:

• Prepare working solutions of crocetin dialdehyde in the different pH buffers. Ensure the final DMSO concentration is low and consistent across all samples.

• Measure the initial absorbance spectrum (e.g., from 300-600 nm) of each solution. The characteristic absorbance maximum for crocetin derivatives is around 420-440 nm.

• Divide the solutions into different experimental groups:

  • Light Exposure: Expose one set of solutions to a controlled light source while keeping a parallel set in the dark.

  • Temperature Stress: Incubate one set of solutions at an elevated temperature (e.g., 40°C) and keep a parallel set at a control temperature (e.g., 4°C).

• At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot from each condition and measure the absorbance spectrum.

• Monitor the decrease in absorbance at the maximum wavelength as an indicator of degradation.

Visualizations

Figure 1. General workflow for handling and stability testing of crocetin dialdehyde.

Figure 2. Potential degradation pathways of crocetin dialdehyde.

References

• 1. Crocetin: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. CN101157645A - A kind of synthetic method of crocetin - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Candidate Enzymes for Saffron Crocin Biosynthesis Are Localized in Multiple Cellular Compartments - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development and Validation of HPLC Method for Determination of Crocetin, a constituent of Saffron, in Human Serum Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Development and Validation of HPLC Method for Determination of Crocetin, a constituent of Saffron, in Human Serum Samples - PMC [pmc.ncbi.nlm.nih.gov]

crocetin dialdehyde solubility in different organic solvents

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the solubility of crocetin dialdehyde in various organic solvents. It includes frequently asked questions, troubleshooting guides for common experimental issues, and detailed protocols.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of crocetin dialdehyde in organic solvents?

A1: Crocetin dialdehyde is an apocarotenoid and, like many carotenoids, exhibits limited solubility in most organic solvents. Its solubility is highest in polar aprotic solvents. For instance, its solubility in dimethyl sulfoxide (DMSO) has been reported to be 2 mg/mL (6.75 mM), although this may require heating and sonication to achieve.[1]

Q2: Are there any recommended solvents for dissolving crocetin dialdehyde?

A2: Based on available data, freshly opened, non-hygroscopic DMSO is a recommended solvent.[1] For related carotenoids, tetrahydrofuran (THF) has shown high solubility, while solvents like hexane, methanol, and acetonitrile generally exhibit lower solubility.[2] Researchers may need to test a range of solvents and co-solvent systems to find the optimal conditions for their specific application.

Q3: How does the stability of crocetin dialdehyde vary in different solvents?

A3: Crocetin dialdehyde, like its parent compound crocetin, is sensitive to light and heat.[3] It is crucial to protect solutions from light and store them at low temperatures (-20°C or -80°C) for short-term and long-term storage, respectively.[1][4] The stability of related carotenoids has been shown to vary significantly between solvents, with degradation being more pronounced in some, such as cyclohexanone.[2]

Q4: Can I use co-solvents to improve the solubility of crocetin dialdehyde?

A4: Yes, using a combination of solvents is a common strategy to improve the solubility of poorly soluble compounds like carotenoids.[5] For example, a mixture of a good solvent (like DMSO or THF) with a less effective but application-compatible solvent could be tested. It is recommended to perform small-scale pilot experiments to determine the optimal solvent ratio.

Solubility Data

The quantitative data on the solubility of crocetin dialdehyde is limited in publicly available literature. The following table summarizes the available information.

Solvent	Molar Mass ( g/mol )	Solubility	Conditions	Citation
Dimethyl Sulfoxide (DMSO)	296.38	2 mg/mL (6.75 mM)	Ultrasonic warming and heating to 60°C is recommended. Use of newly opened DMSO is advised as hygroscopic DMSO can impact solubility.	[1]

Note: The molar mass of crocetin dialdehyde (C₂₀H₂₄O₂) is approximately 296.38 g/mol .

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Crocetin dialdehyde does not dissolve completely.	- Insufficient solvent volume.- Inappropriate solvent choice.- Compound has low solubility at room temperature.- Solvent has absorbed moisture (e.g., DMSO).	- Increase the solvent volume.- Test a different solvent, such as DMSO.- Gently warm the solution (e.g., to 60°C) and use sonication to aid dissolution.[1]- Use a fresh, unopened bottle of a high-purity anhydrous solvent.
Solution appears cloudy or contains precipitates.	- The concentration of crocetin dialdehyde exceeds its solubility limit in the chosen solvent.- The compound is precipitating out of solution upon cooling or standing.	- Dilute the solution with more solvent.- If warming was used to dissolve the compound, check if it remains in solution at the desired experimental temperature. A co-solvent system may be needed to maintain solubility.
Color of the solution fades over time.	- Degradation of crocetin dialdehyde due to exposure to light or heat.- Oxidation of the compound.	- Prepare solutions fresh whenever possible.- Protect solutions from light by using amber vials or wrapping containers in foil.- Store stock solutions at -20°C for short-term and -80°C for long-term storage.[1][4]- Consider degassing the solvent or working under an inert atmosphere (e.g., nitrogen or argon).

Experimental Protocols & Workflows

Protocol: Determination of Crocetin Dialdehyde Solubility using the Saturation Shake-Flask Method

This protocol is adapted from standard methods for determining carotenoid solubility.[6]

1. Materials:

• Crocetin dialdehyde (solid)
• A selection of high-purity organic solvents (e.g., DMSO, ethanol, methanol, acetone, ethyl acetate)
• Thermostatic shaker or water bath
• Microcentrifuge
• HPLC or UV-Vis spectrophotometer for concentration measurement
• Calibrated analytical balance
• Volumetric flasks and pipettes
• Syringe filters (e.g., 0.2 µm PTFE)

2. Procedure:

• Add an excess amount of crocetin dialdehyde to a known volume of the selected organic solvent in a sealed vial. The excess solid should be clearly visible.
• Place the vial in a thermostatic shaker set to a constant temperature (e.g., 25°C).
• Shake the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.
• After shaking, allow the vial to stand at the same temperature to let the undissolved solid settle.
• Centrifuge the vial to further separate the undissolved solid from the supernatant.
• Carefully withdraw a sample of the supernatant and immediately filter it using a syringe filter to remove any remaining solid particles.
• Dilute the filtered supernatant with a known volume of a suitable solvent to a concentration that falls within the linear range of the analytical method (HPLC or UV-Vis).
• Determine the concentration of crocetin dialdehyde in the diluted sample using a pre-calibrated HPLC or UV-Vis spectrophotometer.
• Calculate the original concentration in the saturated solution, accounting for the dilution factor. This value represents the solubility of crocetin dialdehyde in that solvent at the specified temperature.

Diagrams

Caption: Workflow for determining crocetin dialdehyde solubility.

Caption: Biosynthetic pathway from zeaxanthin to crocetin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Crocetin: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Influence of Sample Processing on the Analysis of Carotenoids in Maize [mdpi.com]
• 6. Solubility and Stability of Carotenoids in Ammonium- and Phosphonium-Based Ionic Liquids: Effect of Solvent Nature, Temperature and Water - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Large-Scale Synthesis of Crocetin Dialdehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the large-scale synthesis of crocetin dialdehyde.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis and purification of crocetin dialdehyde, covering both biosynthetic and chemical synthesis approaches.

Biosynthesis Troubleshooting

Problem	Possible Cause	Recommended Solution
Low or No Yield of Crocetin Dialdehyde	Inefficient enzymatic conversion of the precursor (e.g., zeaxanthin).	- Ensure optimal expression and activity of the carotenoid cleavage dioxygenase (CCD) enzyme.[1] - Consider using a more efficient CCD enzyme variant, such as NatCCD4.1 from Nyctanthes arbor-tristis, which has shown higher yields than CsCCD2 from Crocus sativus. - Optimize fermentation conditions (temperature, pH, media composition) to enhance enzyme activity and precursor availability.
Precursor (e.g., zeaxanthin) limitation.	- Engineer the host microorganism to increase the production of the carotenoid precursor. - Supplement the culture medium with the precursor if feasible.
Degradation of crocetin dialdehyde by the host organism.	- Implement a two-phase in situ extraction system (e.g., using n-dodecane) to continuously remove crocetin dialdehyde from the aqueous phase, preventing its degradation.[2] - Harvest the product at the optimal time point to minimize degradation. Yields can decrease after prolonged incubation.[1][2]
Product Degradation During Fermentation	Instability of crocetin dialdehyde in the culture medium.	- As mentioned above, utilize a two-phase culture system to protect the product. - Optimize the pH of the culture medium, as crocetin and related compounds are sensitive to acidic and alkaline conditions.[3]
Photodegradation.	- Protect the fermentation vessel from light, as crocetin dialdehyde is a polyunsaturated compound susceptible to photodegradation.[3]
Difficulty in Product Extraction	Inefficient cell lysis.	- Optimize the cell disruption method (e.g., sonication, high-pressure homogenization) to ensure complete release of the intracellular product.
Low solubility of crocetin dialdehyde in the extraction solvent.	- Use a suitable organic solvent for extraction. Crocetin dialdehyde is soluble in solvents like DMSO.[4]

Chemical Synthesis Troubleshooting

Problem	Possible Cause	Recommended Solution
Low Overall Yield	Inefficient multi-step synthesis.	- Optimize each step of the synthesis, particularly the formation of key intermediates. - Consider alternative, more efficient synthetic routes.
Formation of side products.	- Carefully control reaction conditions (temperature, stoichiometry of reactants) to minimize the formation of unwanted byproducts. - Purify intermediates at each step to prevent the carry-over of impurities that may interfere with subsequent reactions.
Incomplete Reactions	Insufficient reaction time or temperature.	- Monitor the reaction progress using techniques like TLC or HPLC to ensure completion. - Adjust reaction time and temperature as needed, while being mindful of the potential for product degradation at elevated temperatures.[3]
Formation of Geometric Isomers (cis/trans)	Unfavorable reaction conditions.	- The trans isomer is generally more stable.[3][5] Reaction conditions can influence the isomeric ratio. Aim for conditions that favor the formation of the desired isomer.

Purification Troubleshooting (Chromatography)

Problem	Possible Cause	Recommended Solution
Poor Separation of Crocetin Dialdehyde from Impurities	Inappropriate stationary or mobile phase.	- For column chromatography, test different silica gel grades or other stationary phases.[6] - For HPLC, optimize the mobile phase composition (e.g., solvent ratios, pH) and gradient to improve resolution.[7][8]
Co-elution with structurally similar impurities (e.g., other carotenoids or degradation products).	- Employ high-resolution chromatographic techniques like UHPLC.[7][9] - Use a detector that can help differentiate between compounds, such as a diode array detector (DAD) to check for spectral purity or a mass spectrometer (MS) for mass identification.[8][10]
Low Recovery of Crocetin Dialdehyde	Irreversible adsorption to the stationary phase.	- Ensure the chosen stationary phase is compatible with crocetin dialdehyde. - Modify the mobile phase to reduce strong interactions (e.g., adjust polarity or pH).
Degradation on the column.	- Protect the chromatography system from light. - Work at lower temperatures if possible, as crocetin dialdehyde can be heat-sensitive.[2] - Use freshly prepared and degassed solvents to prevent oxidation.
Column Clogging or High Backpressure	Precipitation of crocetin dialdehyde or impurities.	- Ensure the sample is fully dissolved in the mobile phase before loading.[11] - Filter the sample through a suitable membrane filter to remove particulate matter.[11]
Sample viscosity.	- Dilute the sample if it is too viscous.[11]

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the large-scale biosynthesis of crocetin dialdehyde?

A1: The primary challenges are often low yields and the instability of the product. Low yields can be due to inefficient enzymatic conversion or limited precursor availability. Crocetin dialdehyde is also susceptible to degradation by the host microorganism and can be sensitive to light and temperature.[1][2][3] To address these issues, metabolic engineering of the host strain to enhance precursor supply and enzyme activity, coupled with optimized fermentation conditions and in situ product removal, are crucial strategies.[2]

Q2: What are the key considerations for the chemical synthesis of crocetin dialdehyde?

A2: The chemical synthesis of crocetin dialdehyde is typically a multi-step process. Key considerations include optimizing the yield of each synthetic step, minimizing the formation of side products, and controlling the stereochemistry to obtain the desired isomer. The overall process can be lengthy and may have a low total yield, making process optimization critical for large-scale production.

Q3: How can I improve the stability of crocetin dialdehyde during storage?

A3: Crocetin dialdehyde is sensitive to light, heat, and oxygen.[3] For optimal stability, it should be stored at low temperatures (-20°C or -80°C), protected from light, and preferably under an inert atmosphere (e.g., argon or nitrogen).[4] When in solution, use freshly opened, high-purity solvents and store at low temperatures for short periods.[4]

Q4: What are the common impurities I might encounter, and how can I remove them?

A4: In biosynthetic production, common impurities can include the carotenoid precursor (e.g., zeaxanthin), other carotenoids produced by the host, and degradation products of crocetin dialdehyde. In chemical synthesis, impurities may include unreacted starting materials, reagents, and side-products from the reactions. Purification is typically achieved through chromatographic methods such as column chromatography or HPLC.[6][7] The choice of stationary and mobile phases is critical for successful separation.

Q5: What analytical techniques are best for characterizing crocetin dialdehyde and its purity?

A5: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with a Diode Array Detector (DAD) and a Mass Spectrometer (MS) is the most powerful combination.[7][8][10] HPLC/UHPLC allows for the separation of crocetin dialdehyde from impurities. The DAD provides UV-Vis spectral information, which is characteristic for carotenoids, and helps in identifying isomers. MS provides mass information for unambiguous identification and structural elucidation of the product and any impurities.[8][10]

Data and Protocols

Quantitative Data Summary

Table 1: Reported Yields of Crocetin Dialdehyde in Biosynthetic Systems

Host Organism	Enzyme	Culture System	Yield (mg/L)	Reference
Escherichia coli	NatCCD4.1	Two-phase culture	109.2 ± 3.23	[2]
Escherichia coli	CsCCD2	Batch bioreactor	5.14 ± 0.28	[12]

Experimental Protocols

Protocol 1: General Workflow for Biosynthesis and Extraction of Crocetin Dialdehyde

• Cultivation: Culture the engineered microorganism (e.g., E. coli) in a suitable fermentation medium under optimized conditions (e.g., temperature, pH, aeration). Induce the expression of the carotenoid biosynthesis pathway and the crocetin dialdehyde-producing enzyme at the appropriate time.

• In Situ Extraction (Recommended): If using a two-phase system, add a non-metabolizable organic solvent (e.g., n-dodecane) to the culture medium to continuously extract the crocetin dialdehyde as it is produced.

• Harvesting: After the optimal fermentation time, separate the cells from the medium by centrifugation. If a two-phase system was used, separate the organic phase containing the product.

• Cell Lysis (if product is intracellular): Resuspend the cell pellet in a suitable buffer and lyse the cells using a method such as sonication or high-pressure homogenization.

• Extraction: Extract the crocetin dialdehyde from the cell lysate or the culture medium using an appropriate organic solvent.

• Purification: Purify the extracted crocetin dialdehyde using chromatographic techniques, such as column chromatography or preparative HPLC.

• Analysis: Analyze the purity and identity of the final product using HPLC-DAD and/or LC-MS.

Visualizations

Biosynthetic Pathway of Crocetin Dialdehyde and its Conversion

Caption: Biosynthetic pathway from zeaxanthin to crocins.[1]

General Experimental Workflow for Crocetin Dialdehyde Synthesis and Purification

Caption: General workflow for synthesis and purification.

References

• 1. researchgate.net [researchgate.net]
• 2. Detection of Saffron’s Main Bioactive Compounds and Their Relationship with Commercial Quality - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Crocetin: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Characterization of Crocetin Isomers in Serum Samples via UHPLC-DAD-MS/MS and NMR after Saffron Extract (Safr’Inside™) Consumption - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Isolation, purification and characterization of naturally derived Crocetin beta-d-glucosyl ester from Crocus sativus L. against breast cancer and its binding chemistry with ER-alpha/HDAC2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. High-Purity Preparation of Enzyme Transformed Trans-Crocetin Reclaimed from Gardenia Fruit Waste [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. egrove.olemiss.edu [egrove.olemiss.edu]
• 11. pdf.dutscher.com [pdf.dutscher.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Crocetin Dialdehyde Stability and Degradation

This technical support center provides guidance for researchers, scientists, and drug development professionals working with crocetin dialdehyde. It addresses common questions and troubleshooting scenarios related to its degradation under light exposure.

Frequently Asked Questions (FAQs)

Q1: My crocetin dialdehyde solution is losing its characteristic color after light exposure. What is happening?

A1: Crocetin dialdehyde, like other carotenoids, is susceptible to photodegradation. The loss of color is a primary indicator of the breakdown of its conjugated polyene system, which is responsible for its color. This degradation is primarily caused by photo-oxidation and photo-isomerization when exposed to light, particularly in the presence of oxygen.[1][2]

Q2: What are the likely degradation products of crocetin dialdehyde when exposed to light?

A2: While specific studies on crocetin dialdehyde are limited, based on the degradation pathways of similar carotenoid aldehydes, the expected degradation products include a series of shorter-chain apocarotenals resulting from the oxidative cleavage of the polyene chain.[3][4][5] Other potential products include various isomers and epoxide derivatives.[1][3] The primary degradation mechanisms are believed to be photo-oxidation and photo-isomerization.[1][6]

Q3: How can I minimize the degradation of my crocetin dialdehyde samples during experiments?

A3: To minimize degradation, it is crucial to protect crocetin dialdehyde from light and oxygen. Always work with samples in a dark or low-light environment, using amber-colored vials or wrapping containers in aluminum foil. It is also advisable to use deoxygenated solvents and to store solutions under an inert atmosphere (e.g., nitrogen or argon). Storing samples at low temperatures (-20°C or -80°C) is also recommended.

Q4: What analytical techniques are suitable for identifying and quantifying crocetin dialdehyde and its degradation products?

A4: High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UPLC) coupled with a photodiode array (PDA) detector are the most common techniques for separating and quantifying crocetin dialdehyde and its degradation products.[6] For structural elucidation and unambiguous identification of the degradation products, mass spectrometry (MS), particularly tandem mass spectrometry (MS/MS) or high-resolution mass spectrometry (e.g., Q-TOF), is indispensable.[7][8][9][10][11]

Troubleshooting Guides

Issue 1: Rapid degradation of crocetin dialdehyde standard solutions.

Possible Cause	Troubleshooting Step
Exposure to light	Prepare and store standard solutions in amber vials or foil-wrapped containers. Work in a dimly lit area or under yellow light.
Presence of oxygen	Use solvents that have been purged with an inert gas (e.g., nitrogen or argon). Store solutions under an inert atmosphere.
Inappropriate solvent	Ensure the solvent is of high purity and free of peroxides. Some organic solvents can generate radicals upon light exposure.
Elevated temperature	Store stock solutions and working standards at low temperatures (-20°C or below) when not in use.

Issue 2: Inconsistent results in light stability studies.

Possible Cause	Troubleshooting Step
Variable light intensity	Use a calibrated light source with controlled intensity and wavelength for all experiments to ensure reproducibility.
Inconsistent oxygen levels	Standardize the headspace in sample vials. Either ensure all samples have a consistent air headspace or deaerate all samples and seal under an inert gas.
Sample matrix effects	Be aware that components in your sample matrix (e.g., buffers, excipients) can act as photosensitizers or quenchers, affecting the degradation rate. Run appropriate controls.
Inaccurate quantification	Re-validate your analytical method for linearity, accuracy, and precision for both the parent compound and any identified degradation products.

Quantitative Data Summary

Due to the limited direct research on crocetin dialdehyde photodegradation, the following table presents hypothetical, yet representative, data based on studies of similar apocarotenals to illustrate expected trends.

Table 1: Hypothetical Photodegradation Kinetics of Crocetin Dialdehyde in Solution

Light Exposure Time (hours)	Crocetin Dialdehyde Concentration (µg/mL)	Relative Abundance of Apocarotenal Product A (%)	Relative Abundance of Apocarotenal Product B (%)
0	10.0	0	0
2	7.8	15	5
4	5.5	28	12
8	2.1	45	25
24	< 0.5	55	35
Note: This data is illustrative and intended to show a typical degradation profile. Actual results may vary based on experimental conditions.

Experimental Protocols

Protocol 1: General Procedure for Assessing Photostability of Crocetin Dialdehyde

• Sample Preparation: Prepare a stock solution of crocetin dialdehyde in a suitable organic solvent (e.g., DMSO, ethanol) and protect it from light. Dilute the stock solution to the desired experimental concentration using the appropriate buffer or solvent system.

• Light Exposure: Transfer the sample solutions to transparent glass vials. Place the vials in a photostability chamber equipped with a calibrated light source (e.g., a xenon lamp simulating sunlight). Control the temperature and humidity within the chamber.

• Sampling: At predetermined time intervals (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from the sample vials. Immediately transfer the aliquot to an amber HPLC vial and store at -20°C until analysis.

• Control Samples: Prepare control samples that are protected from light (e.g., wrapped in aluminum foil) and keep them under the same temperature and humidity conditions to assess thermal degradation.

• Analysis: Analyze the samples using a validated HPLC-PDA or UPLC-MS method to quantify the remaining crocetin dialdehyde and identify and quantify any degradation products.

Protocol 2: UPLC-QTOF-MS/MS for Identification of Degradation Products

• Chromatographic Separation:

  • Column: Use a reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute compounds of increasing hydrophobicity.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is generally suitable for apocarotenals.

  • Scan Range: Acquire full scan MS data over a mass range of m/z 100-1000.

  • MS/MS Analysis: Perform data-dependent acquisition (DDA) or data-independent acquisition (DIA) to obtain fragmentation data for the detected ions. This data is crucial for structural elucidation of the degradation products.

  • Collision Energy: Use a ramped collision energy to generate a rich fragmentation spectrum.

Visualizations

References

• 1. heraldopenaccess.us [heraldopenaccess.us]
• 2. researchgate.net [researchgate.net]
• 3. "Formation of apocarotenals and epoxycarotenoids from β-carotene by che" by Evelyn B. Rodriguez and Delia B. Rodriguez-Amaya [ukdr.uplb.edu.ph]
• 4. Carotenoid Derived Aldehydes - Induced Oxidative Stress Causes Apoptotic Cell Death in Human Retinal Pigment Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. faculty.kaust.edu.sa [faculty.kaust.edu.sa]
• 8. Systematic application of UPLC-Q-ToF-MS/MS coupled with chemometrics for the identification of natural food pigments from Davidson plum and native currant - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Comparative Analysis of Polyphenols in Lycium barbarum Fruits Using UPLC-IM-QTOF-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. UPLC–Q–TOF–MS/MS Analysis of Phenolic Compounds from the Fruit of Cephalostachyum fuchsianum Gamble and Their Antioxidant and Cytoprotective Activities - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Fermentation for Crocetin Dialdehyde Production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the optimization of fermentation conditions for crocetin dialdehyde production.

Frequently Asked Questions (FAQs)

Q1: What is the general biosynthetic pathway for crocetin dialdehyde production in microbial hosts?

A1: The biotechnological production of crocetin dialdehyde begins with a carotenoid precursor, typically zeaxanthin. The key enzymatic step is the cleavage of zeaxanthin at the C7-C8 and C7'-C8' double bonds, which is catalyzed by a carotenoid cleavage dioxygenase (CCD) enzyme.[1][2][3][4] This reaction yields crocetin dialdehyde and two molecules of 3-hydroxy-β-cyclocitral.[4] The crocetin dialdehyde is then a precursor for the formation of crocetin through the action of aldehyde dehydrogenases (ALDHs).[3][4][5]

Q2: Which microbial hosts are commonly used for crocetin dialdehyde production?

A2: Several microbial hosts have been successfully engineered for crocetin dialdehyde and crocetin production, including Escherichia coli[2][6], Saccharomyces cerevisiae[7][8][9], and Yarrowia lipolytica[10]. The choice of host can depend on factors such as genetic tractability, precursor availability, and cultivation characteristics.

Q3: What are the key enzymes involved in the crocetin dialdehyde biosynthetic pathway?

A3: The primary enzyme is a Carotenoid Cleavage Dioxygenase (CCD) . Different classes of CCDs have been used, with CCD2 from Crocus sativus (CsCCD2) and CCD4 from Nyctanthes arbor-tristis (NatCCD4.1) being prominent examples.[1][2] Subsequently, Aldehyde Dehydrogenases (ALDHs) are responsible for the conversion of crocetin dialdehyde to crocetin.[3][4][11]

Troubleshooting Guide

Issue 1: Low or no detectable yield of crocetin dialdehyde.

Possible Cause	Troubleshooting Step
Inefficient CCD enzyme activity	- Screen different CCD enzymes (e.g., CsCCD2, NatCCD4.1) to find one with higher activity in your host.[1][2] - Codon-optimize the CCD gene for your expression host.[6] - Ensure the enzyme is localized to the correct cellular compartment (plastids in plants, cytoplasm or engineered compartments in microbes) where the zeaxanthin precursor is available.[1][3]
Precursor (zeaxanthin) limitation	- Engineer the host strain to overproduce zeaxanthin by overexpressing genes in the upstream carotenoid biosynthesis pathway (e.g., PSY, PDS, LCYB, BCH).[1][4] - Optimize fermentation media to enhance precursor supply.
Degradation of crocetin dialdehyde	- Crocetin dialdehyde is sensitive to light, temperature, and oxygen.[2][12] Minimize exposure to these elements during fermentation and extraction. - Implement a two-phase in situ extraction system (e.g., using n-dodecane) to continuously remove crocetin dialdehyde from the aqueous phase, thus preventing degradation and feedback inhibition.[2][7][12][13]
Suboptimal fermentation conditions	- Optimize culture temperature. Lower temperatures (e.g., 20°C) have been shown to favor crocetin biosynthesis in some hosts like S. cerevisiae and E. coli.[9][10][14] - Optimize media components such as carbon source (e.g., glucose, glycerol), nitrogen source (e.g., yeast extract, peptone), and their ratios.[7][8]

Issue 2: Accumulation of zeaxanthin with low conversion to crocetin dialdehyde.

Possible Cause	Troubleshooting Step
Bottleneck at the CCD cleavage step	- Increase the expression level of the CCD enzyme by using a stronger promoter or increasing the gene copy number.[9] - Investigate potential co-factor limitations for the CCD enzyme.
Poor substrate accessibility	- Consider protein fusion strategies, for example, fusing the β-carotene hydroxylase (CrtZ) with the CCD enzyme to enhance substrate channeling from zeaxanthin to the cleavage enzyme.[7]

Issue 3: Decline in crocetin dialdehyde production after an initial peak.

Possible Cause	Troubleshooting Step
Decreased cell viability or metabolic activity	- This can occur as the culture enters the stationary phase, leading to nutrient depletion and accumulation of toxic byproducts.[2][15] - Implement a fed-batch fermentation strategy to maintain optimal nutrient levels and prolong the productive phase.[7][8]
Instability of CCD enzyme expression	- The decline in production can be linked to a decrease in the mRNA levels of the CCD enzyme over time.[10][12] - Investigate strategies to stabilize mRNA or use inducible promoters that can be reactivated.

Quantitative Data Presentation

Table 1: Comparison of Crocetin Dialdehyde and Crocetin Titers in Different Engineered Microorganisms.

Product	Microorganism	Key Genetic Modification(s)	Fermentation Strategy	Titer (mg/L)	Reference
Crocetin Dialdehyde	Escherichia coli	Expression of NatCCD4.1	Two-phase culture with n-dodecane	109.2 ± 3.23	[1][2]
Crocetin Dialdehyde	Escherichia coli	Expression of CsCCD2	Batch bioreactor at 20°C	5.14 ± 0.28	[14]
Crocetin	Saccharomyces cerevisiae	Overexpression of CrtZ, CsCCD2, and Syn_ALD	5-L Fed-batch fermentation	6.278	[9][11]
Crocetin	Saccharomyces cerevisiae	Enhanced MVA pathway, fusion of PsCrtZ-CsCCD2	5-L Fed-batch fermentation	12.43 ± 0.62	[7][8]
Crocetin	Escherichia coli	Overexpression of CsCCD2 and a novel ALDH variant	Batch fermentation	34.77 ± 1.03	[6]
Crocetin	Yarrowia lipolytica	Fine-tuned media	Shake flask	30.17	[10]

Experimental Protocols

Protocol 1: Two-Phase Fermentation for In Situ Extraction of Crocetin Dialdehyde in E. coli

• Strain Cultivation: Inoculate a single colony of the engineered E. coli strain harboring the zeaxanthin biosynthesis pathway and the selected CCD enzyme into 5 mL of LB medium with appropriate antibiotics. Grow overnight at 37°C with shaking.

• Fermentation Setup: Inoculate 100 mL of production medium (e.g., Terrific Broth) in a 500 mL flask with the overnight culture to an initial OD600 of 0.1.

• Induction: Grow the culture at the optimal temperature (e.g., 20°C or 30°C) with shaking until the OD600 reaches 0.6-0.8. Induce the expression of the CCD enzyme with an appropriate inducer (e.g., IPTG or arabinose).

• Two-Phase System: Immediately after induction, add a sterile organic solvent, such as n-dodecane, to the culture at a 1:10 v/v ratio (e.g., 10 mL of n-dodecane to 100 mL of culture).[2][12]

• Cultivation and Sampling: Continue the fermentation under the same conditions. Collect samples at regular time intervals.

• Sample Analysis: Separate the organic phase from the aqueous phase by centrifugation. Analyze the crocetin dialdehyde content in the organic phase using HPLC.

Protocol 2: Fed-Batch Fermentation for Enhanced Crocetin Production in S. cerevisiae

• Seed Culture: Prepare a seed culture of the engineered S. cerevisiae strain in a suitable seed medium.

• Bioreactor Setup: Inoculate a 5-L bioreactor containing production medium.

• Growth Phase: Maintain the temperature at 30°C to promote cell growth. Control the glucose concentration at a low level (e.g., below 1 g/L) by periodically feeding a concentrated glucose solution.[8]

• Production Phase: Once the desired cell density is reached (e.g., OD600 of 105), shift the temperature down to 20°C to favor crocetin production.[8]

• Induction and Feeding: Induce the expression of the crocetin biosynthesis pathway genes (if under an inducible promoter) by adding an inducer like galactose.[8] Continue to feed a carbon source (e.g., ethanol or a glucose/ethanol mix) to maintain cell viability and production.

• Monitoring and Harvesting: Monitor cell growth, substrate consumption, and crocetin production throughout the fermentation. Harvest the culture for crocetin extraction and quantification.

Visualizations

Caption: Biosynthetic pathway of crocetin dialdehyde and crocetin.

References

• 1. researchgate.net [researchgate.net]
• 2. Biotechnological production of crocetin and crocins using a carotenoid cleavage dioxygenase (CCD4) from Nyctanthes arbor-tristis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Candidate Enzymes for Saffron Crocin Biosynthesis Are Localized in Multiple Cellular Compartments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Prospects and progress on crocin biosynthetic pathway and metabolic engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Crocetin Overproduction in Engineered Saccharomyces cerevisiae via Tuning Key Enzymes Coupled With Precursor Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Heterologous biosynthesis and manipulation of crocetin in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. biorxiv.org [biorxiv.org]
• 13. biorxiv.org [biorxiv.org]
• 14. Complete microbial synthesis of crocetin and crocins from glycerol in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Crocetin Dialdehyde Quantification by LC-MS: A Technical Support Center

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies and frequently asked questions (FAQs) for the accurate quantification of crocetin dialdehyde using Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the LC-MS analysis of crocetin dialdehyde, providing targeted solutions and preventative measures.

Q1: Why am I seeing poor sensitivity, inconsistent peak areas, or signal suppression for my crocetin dialdehyde standard?

A1: These issues often point to matrix effects , where co-eluting compounds from the sample matrix interfere with the ionization of crocetin dialdehyde in the MS source.[1][2] This can lead to either signal suppression or enhancement, causing inaccurate quantification.[2]

Troubleshooting Steps:

• Evaluate Matrix Effects: Quantitatively assess the impact of your sample matrix using the post-extraction spike method.[2][3] This involves comparing the analyte's response in a post-extraction spiked sample to its response in a neat solvent standard.[4]

• Improve Sample Preparation: Enhance your sample clean-up procedure to remove interfering matrix components. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can be highly effective. A two-phase in situ extraction using n-dodecane has been used successfully to reduce intracellular degradation and improve recovery.[5]

• Optimize Chromatography: Develop a chromatographic method that effectively separates crocetin dialdehyde from matrix components.[6] This can involve adjusting the gradient, changing the mobile phase composition, or trying a different column chemistry (e.g., a polar C18).[7]

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): If available, a SIL-IS is the most effective way to compensate for matrix effects, as it co-elutes with the analyte and experiences similar ionization suppression or enhancement.[2]

Q2: My chromatogram shows broad, tailing, or split peaks for crocetin dialdehyde. What is the cause?

A2: Poor peak shape can result from a variety of issues related to the column, mobile phase, or injection technique.[8]

Troubleshooting Steps:

• Check for Column Contamination or Overload: Flush the column with a strong solvent to remove contaminants. If the problem persists, consider that you might be overloading the column; try injecting a lower concentration of your sample.[8]

• Ensure Mobile Phase Compatibility: Crocetin dialdehyde is poorly soluble in water.[9] Ensure your initial mobile phase conditions have sufficient organic content to prevent the analyte from precipitating on the column head. Avoid abrupt solvent changes that can cause salt precipitation.[8]

• Investigate Sample Solvent: The solvent used to dissolve your final extract should be compatible with the initial mobile phase. A solvent that is too strong can cause peak distortion.

• Inspect for System Voids: A void at the head of the column or dead volume in the connections can lead to peak splitting and broadening.

Q3: I am observing a second, later-eluting peak with the same mass-to-charge ratio (m/z) as crocetin dialdehyde. What could this be?

A3: You are likely observing a cis-isomer of crocetin dialdehyde. Carotenoids and their derivatives can exist as geometric isomers (trans and cis), which may separate chromatographically.[10][11] The trans-form is generally more stable and abundant.[9] It is crucial to identify and quantify both forms for accurate results, as isomerization can occur during sample preparation or storage.[10]

Troubleshooting Steps:

• Confirm Isomer Identity: Use a diode-array detector (DAD) to examine the UV-Vis spectra of both peaks. Cis-isomers typically exhibit a characteristic "cis-peak" at a shorter wavelength than the main absorption band of the trans-isomer.

• Optimize Separation: Adjust your chromatographic method to achieve baseline resolution of the isomers for accurate individual quantification.

• Standardize Sample Handling: Protect samples from light and heat, which can induce isomerization.[9] Ensure consistent timing and conditions during extraction and analysis.

Q4: The crocetin dialdehyde concentration in my samples seems to decrease over time, even with proper storage. What is happening?

A4: Crocetin dialdehyde, like many apocarotenoids, can be susceptible to degradation. This can be caused by oxidation or enzymatic activity, especially in biological matrices.[5][9]

Troubleshooting Steps:

• Minimize Freeze-Thaw Cycles: Repeated freezing and thawing can degrade analytes. Aliquot samples after extraction to avoid this. Studies on the related compound crocetin have shown stability for at least three freeze-thaw cycles.[11]

• Use Antioxidants: Consider adding an antioxidant like butylated hydroxytoluene (BHT) to your extraction solvent to prevent oxidative degradation.

• Optimize Extraction: Use methods that minimize analyte degradation. A two-phase culture system with in-situ extraction into n-dodecane has been shown to be effective for crocetin dialdehyde produced in E. coli, as it continuously removes the product from the aqueous, degradative environment.[5]

• Perform Stability Tests: Evaluate the stability of crocetin dialdehyde in your specific matrix under your storage and handling conditions to understand its limits.

Quantitative Data Summary

The following tables summarize key quantitative parameters reported in the literature for the analysis of crocetin derivatives.

Table 1: LC-MS Method Sensitivity for Crocins and Derivatives Data extracted from a study on Buddlejae flos, which contains crocetin derivatives.[6]

Parameter	Value Range	Notes
Limit of Detection (LOD)	0.25 - 2 ng/mL	Demonstrates high sensitivity of the UHPLC-MS method.[6]
Limit of Quantitation (LOQ)	2 - 5 ng/mL	Suitable for trace-level analysis in complex samples.[6]

Table 2: Reported Biotechnological Yields of Crocetin Dialdehyde Yields obtained from engineered E. coli systems.[5]

Production System	Reported Titer (mg/L)	Key Strategy
E. coli expressing NatCCD4.1	109.2 ± 3.23	Two-phase culture system with n-dodecane for in-situ extraction.[5]
E. coli expressing CsCCD2	5.14	Standard single-phase culture.[5]
E. coli expressing CsCCD2	34.77 ± 1.03	Optimized single-phase culture.[5]

Experimental Protocols

Protocol 1: General UHPLC-MS/MS Method for Crocetin Dialdehyde Quantification Adapted from methodologies for crocetin and its derivatives.[5][6][10]

• Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Flow Rate: 0.3 mL/min.

  • Gradient:

    • 0-2 min: 10% B

    • 2-15 min: Linear gradient to 95% B

    • 15-18 min: Hold at 95% B

    • 18-18.1 min: Return to 10% B

    • 18.1-25 min: Re-equilibration at 10% B

• Mass Spectrometry (ESI+):

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • Scan Mode: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).

  • Precursor Ion (Q1): m/z for crocetin dialdehyde.

  • Product Ions (Q3): Select at least two stable and abundant fragment ions for confirmation and quantification.

  • Optimization: Optimize source parameters (e.g., capillary voltage, source temperature, gas flows) and collision energy for maximum signal intensity.

Protocol 2: Quantitative Evaluation of Matrix Effects Based on the post-extraction spiking method.[2][3]

• Prepare Three Sample Sets:

  • Set A (Neat Standard): Spike the analyte and Internal Standard (IS) into the final mobile phase solvent.

  • Set B (Post-Spike Sample): Extract six different blank matrix lots. After extraction, spike the analyte and IS into the final extract.

  • Set C (Pre-Spike Sample): Spike the analyte and IS into six different blank matrix lots before extraction.

• Analyze and Calculate:

  • Analyze all samples by LC-MS.

  • Calculate Matrix Factor (MF):

    • MF = (Peak Area in Set B) / (Peak Area in Set A)

    • An MF < 1 indicates ion suppression; an MF > 1 indicates ion enhancement.[2]

  • Calculate Recovery (RE):

    • RE (%) = [(Peak Area in Set C) / (Peak Area in Set B)] * 100

  • Calculate Process Efficiency (PE):

    • PE (%) = [(Peak Area in Set C) / (Peak Area in Set A)] * 100

• Assess Variability: The coefficient of variation (CV%) of the MF across the different matrix lots should be <15% for the method to be considered free from significant matrix effect variability.

Visualizations: Workflows and Pathways

Caption: General workflow for crocetin dialdehyde quantification by LC-MS.

Caption: Simplified biosynthetic pathway of crocetin.[12]

Caption: Logical workflow for troubleshooting matrix effects in LC-MS analysis.

References

• 1. An overview of matrix effects in liquid chromatography-mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative evaluation of the matrix effect in bioanalytical methods based on LC-MS: A comparison of two approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biotechnological production of crocetin and crocins using a carotenoid cleavage dioxygenase (CCD4) from Nyctanthes arbor-tristis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of a UHPLC-MS method to avoid the in-source dissociation interference in characterization of crocins from Buddlejae flos and its dyeing yellow rice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. zefsci.com [zefsci.com]
• 9. Crocetin: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Characterization of Crocetin Isomers in Serum Samples via UHPLC-DAD-MS/MS and NMR after Saffron Extract (Safr’Inside™) Consumption - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Crocetin Dialdehyde Storage and Handling

This technical support center provides researchers, scientists, and drug development professionals with guidance on preventing the oxidation of crocetin dialdehyde during storage.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of crocetin dialdehyde degradation during storage?

A1: The primary cause of crocetin dialdehyde degradation is oxidation. Crocetin dialdehyde is an apocarotenoid with a structure containing multiple conjugated double bonds, making it highly susceptible to attack by oxygen.[1][2][3] This process is accelerated by exposure to light, and elevated temperatures.[3][4]

Q2: What are the visible signs of crocetin dialdehyde oxidation?

A2: Oxidation of crocetin dialdehyde can lead to a change in its appearance. The vibrant color of the compound may fade over time. For a definitive assessment of degradation, analytical methods such as High-Performance Liquid Chromatography (HPLC) are recommended to quantify the remaining intact crocetin dialdehyde.

Q3: What are the recommended storage conditions for crocetin dialdehyde?

A3: To minimize oxidation, crocetin dialdehyde should be stored under the following conditions:

• Temperature: For short-term storage (up to 1 month), -20°C is recommended. For long-term storage (up to 6 months), -80°C is ideal.[5][6]

• Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to minimize exposure to oxygen.[7]

• Light: Protect from light by using amber vials or by storing the container in a dark place.[5][6][8]

• Moisture: Keep the container tightly sealed to protect from moisture.[8]

Q4: Can I store crocetin dialdehyde in a solvent?

A4: Yes, crocetin dialdehyde can be stored in a solvent. For solutions, it is recommended to store them at -80°C for up to 6 months or at -20°C for up to 1 month, while ensuring they are protected from light.[5][6] It is crucial to use a high-purity, degassed solvent to minimize dissolved oxygen.

Q5: Are there any chemical inhibitors that can prevent the oxidation of crocetin dialdehyde?

A5: Yes, the addition of antioxidants can help prevent the oxidation of crocetin dialdehyde. Butylated hydroxytoluene (BHT) is a commonly used antioxidant for carotenoids.[9] Other potential antioxidants include mixed tocopherols and sodium ascorbate.[7] It is important to ensure the chosen antioxidant is compatible with downstream applications.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Loss of color in solid crocetin dialdehyde.	Oxidation due to improper storage.	1. Verify storage temperature is at or below -20°C.[5][6] 2. Ensure the container is sealed and the headspace has been flushed with an inert gas. 3. Protect the sample from light exposure.[5][6][8]
Degradation of crocetin dialdehyde in solution.	1. Presence of dissolved oxygen in the solvent. 2. Exposure to light. 3. Storage at an inappropriate temperature.	1. Use a high-purity, degassed solvent for preparing the solution. 2. Store the solution in an amber vial or wrapped in aluminum foil to protect from light.[5][6] 3. Store the solution at -80°C for long-term storage.[5][6]
Inconsistent experimental results with stored crocetin dialdehyde.	Partial degradation of the compound leading to lower effective concentration.	1. Aliquot the crocetin dialdehyde upon receipt to avoid repeated freeze-thaw cycles. 2. Re-qualify the concentration of the stock solution using HPLC before use in critical experiments. 3. Consider adding an antioxidant like BHT to the stock solution, if compatible with the experimental design.[9]

Experimental Protocols

Protocol 1: Quantification of Crocetin Dialdehyde by HPLC

This protocol outlines a general method for quantifying crocetin dialdehyde to assess its stability.

Materials:

• Crocetin dialdehyde sample

• HPLC-grade acetonitrile

• HPLC-grade water

• HPLC-grade methanol

• C18 reverse-phase HPLC column

Procedure:

• Standard Preparation: Prepare a stock solution of crocetin dialdehyde of known concentration in a suitable solvent (e.g., DMSO). Create a series of dilutions to generate a calibration curve.

• Sample Preparation: Dissolve the crocetin dialdehyde sample to be tested in the mobile phase or a compatible solvent.

• HPLC Analysis:

  • Set up the HPLC system with a C18 column.

  • Use a gradient elution system, for example, starting with a higher percentage of water/methanol and increasing the percentage of acetonitrile over time.

  • Set the photodiode array (PDA) detector to monitor at the maximum absorbance wavelength of crocetin dialdehyde (approximately 450 nm).

• Data Analysis:

  • Integrate the peak corresponding to crocetin dialdehyde.

  • Use the calibration curve to determine the concentration of crocetin dialdehyde in the sample.

Protocol 2: Evaluating the Efficacy of Antioxidants

This protocol describes how to test the effectiveness of an antioxidant in preventing crocetin dialdehyde oxidation.

Materials:

• Crocetin dialdehyde

• Selected antioxidant (e.g., BHT)

• Solvent (e.g., DMSO)

• HPLC system

Procedure:

• Prepare two sets of crocetin dialdehyde solutions in the chosen solvent.

• To one set of solutions, add the antioxidant at a specific concentration (e.g., 250 ppm of BHT).[9] The other set will serve as the control.

• Store both sets of solutions under the same conditions (e.g., at 4°C or room temperature, exposed to air).

• At regular time intervals (e.g., 0, 24, 48, 72 hours), take an aliquot from each solution.

• Analyze the concentration of crocetin dialdehyde in each aliquot using the HPLC method described in Protocol 1.

• Compare the degradation rate of crocetin dialdehyde in the solutions with and without the antioxidant to determine its efficacy.

Data Presentation

Table 1: Effect of Storage Temperature on Crocetin Dialdehyde Stability

Storage Temperature (°C)	Retention after 1 month (%)	Retention after 6 months (%)
4	Data to be filled from experimental results	Data to be filled from experimental results
-20	Data to be filled from experimental results	Data to be filled from experimental results
-80	Data to be filled from experimental results	Data to be filled from experimental results

Table 2: Efficacy of BHT in Preventing Crocetin Dialdehyde Oxidation at 4°C

Time (days)	Crocetin Dialdehyde Concentration (µg/mL) - No Antioxidant	Crocetin Dialdehyde Concentration (µg/mL) - With BHT
0	Initial Concentration	Initial Concentration
7	Data to be filled from experimental results	Data to be filled from experimental results
14	Data to be filled from experimental results	Data to be filled from experimental results
30	Data to be filled from experimental results	Data to be filled from experimental results

Visualizations

Caption: Degradation pathways of crocetin dialdehyde during storage.

Caption: Recommended workflow for handling and storing crocetin dialdehyde.

References

• 1. Carotenoid stability and aroma retention during the post‐harvest storage of biofortified maize - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Crocetin: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinetics of Carotenoids Degradation during the Storage of Encapsulated Carrot Waste Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. mdpi.com [mdpi.com]
• 8. FAQ title [purecrocin.com]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Purification of Crocetin Dialdehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of crocetin dialdehyde from complex mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of crocetin dialdehyde?

A1: Crocetin dialdehyde is a key intermediate in the biosynthesis of crocetin and crocins. The primary natural sources are saffron (Crocus sativus) and the fruit of Gardenia jasminoides.[1][2] It is formed by the enzymatic cleavage of zeaxanthin by the carotenoid cleavage dioxygenase 2 (CCD2) enzyme.[3] Consequently, it can also be produced and purified from genetically engineered microorganisms or plant tissues that express this enzyme.[1]

Q2: What are the main challenges in purifying crocetin dialdehyde?

A2: The main challenges include:

• Instability: Crocetin dialdehyde, like other carotenoids, is sensitive to light, heat, and pH, which can lead to degradation and isomerization (e.g., conversion from the more stable trans-form to the cis-form).[2]

• Low Concentration: As an intermediate, it may be present in low concentrations in natural sources, being quickly converted to crocetin.

• Similar Compounds: Complex mixtures from natural sources contain structurally similar carotenoids and other compounds, making separation difficult.

• Solubility: Crocetin dialdehyde has poor solubility in water and some organic solvents, which can complicate extraction and chromatography.[2]

Q3: What analytical methods are recommended for assessing the purity of crocetin dialdehyde?

A3: High-Performance Liquid Chromatography (HPLC) with a C18 reversed-phase column is the most common and reliable method for assessing the purity of crocetin dialdehyde and related compounds.[4][5][6] Detection is typically performed using a UV-Vis detector at a wavelength of around 440 nm.[7]

Q4: How should I store purified crocetin dialdehyde?

A4: To minimize degradation, crocetin dialdehyde should be stored at low temperatures (-20°C to -80°C), protected from light, and preferably under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[3] For stock solutions, it is recommended to use them within one month when stored at -20°C and within six months at -80°C.[3] It is often recommended to prepare solutions freshly before use.[8]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	Degradation during extraction/purification: Exposure to light, heat, or extreme pH.	- Work in a dimly lit area or use amber-colored glassware.- Maintain low temperatures throughout the process (e.g., use ice baths).- Use buffered solutions to maintain a stable pH.
Incomplete extraction: Poor choice of solvent.	- Crocetin dialdehyde has limited solubility. Test a range of organic solvents or solvent mixtures (e.g., with varying polarity) to optimize extraction.
Oxidation: Exposure to air.	- Degas solvents before use.- Work under an inert atmosphere (e.g., nitrogen blanket).
Poor Separation/Purity	Co-elution of similar compounds: Inadequate chromatographic resolution.	- Optimize the mobile phase composition and gradient in your HPLC or column chromatography method.- Consider using a different stationary phase (e.g., different types of C18 columns).- High-Speed Counter-Current Chromatography (HSCCC) has been shown to be effective for separating similar crocetin derivatives and could be adapted.[9][10]
Isomerization (presence of cis-isomers): Exposure to light or heat.	- Minimize exposure to light and heat during all steps.- The trans-isomer is generally more stable.[2]
Compound Instability in Solution	Solvent-induced degradation.	- Use high-purity (HPLC grade) solvents.- Prepare solutions fresh before each use.[8]
Presence of residual acids or bases from previous steps.	- Ensure complete removal of any acids or bases used during extraction or hydrolysis steps through neutralization and washing.

Quantitative Data

The following table summarizes reported yields and purity levels for crocetin and its derivatives from various purification methods. While specific data for crocetin dialdehyde is limited, these values can serve as a benchmark for what to expect during the purification of structurally related compounds.

Compound	Source	Purification Method	Purity	Yield	Reference
trans-Crocetin	Gardenia Fruit Waste	Enzymatic Hydrolysis & CPC	96.76 ± 0.17%	95.25 ± 3.16% (from pre-purified extract)	[10]
Crocin-1	Gardenia	HSCCC	94.1%	246.2 mg from 1000 mg of fraction C	[9]
Crocin-2	Gardenia	HSCCC	96.3%	34.2 mg from 1000 mg of fraction C	[9]
Crocin-3	Gardenia	HSCCC	94.1%	24.4 mg from 1000 mg of fraction C	[9]
Crocin-4	Gardenia	HSCCC	98.9%	24.7 mg from 1000 mg of fraction C	[9]
Crocetin beta-d-glucosyl ester	Crocus sativus leaves	Column Chromatography & Prep-TLC	Single spot on TLC	17 mg from crude extract	[11]

Experimental Protocols

General Protocol for Purification of Crocetin Dialdehyde from a Biosynthetic Mixture

This protocol outlines a general workflow for the purification of crocetin dialdehyde produced by enzymatic cleavage of zeaxanthin in an engineered microorganism.

• Cell Lysis and Extraction:

  • Harvest the microbial cells containing crocetin dialdehyde by centrifugation.

  • Resuspend the cell pellet in a suitable buffer.

  • Lyse the cells using methods such as sonication or high-pressure homogenization. Perform this step on ice to prevent degradation.

  • Extract the crocetin dialdehyde from the cell lysate using an appropriate organic solvent (e.g., ethyl acetate, acetone, or a mixture of chloroform and methanol). The choice of solvent will depend on the specific properties of the crude extract.

  • Repeat the extraction process to maximize the recovery.

  • Combine the organic phases and evaporate the solvent under reduced pressure at a low temperature (<40°C).

• Column Chromatography (Initial Purification):

  • The crude extract can be subjected to initial purification using column chromatography. A macroporous resin like HPD-100 or silica gel can be used.[2][10]

  • Stationary Phase: Silica gel 60 (70-230 mesh) or HPD-100 resin.

  • Mobile Phase: A gradient of non-polar to polar solvents. For silica gel, a gradient of hexane and ethyl acetate is common. For HPD-100, a gradient of water and ethanol may be used. The specific gradient should be optimized based on the polarity of crocetin dialdehyde and the impurities present.

  • Collect fractions and monitor by TLC or HPLC to identify those containing crocetin dialdehyde.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC) (Final Purification):

  • Pool the fractions containing crocetin dialdehyde from the column chromatography step and concentrate them.

  • Perform final purification using preparative HPLC with a C18 column.

  • Mobile Phase: A gradient of acetonitrile and water, often with a small amount of acid (e.g., 0.1% formic acid or acetic acid) to improve peak shape.

  • Detection: UV-Vis detector at ~440 nm.

  • Collect the peak corresponding to crocetin dialdehyde.

  • Evaporate the solvent from the collected fraction under reduced pressure at a low temperature.

• Purity Assessment:

  • Assess the purity of the final product using analytical HPLC.

  • Confirm the identity and structure using techniques such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Visualizations

Caption: Biosynthetic pathway of crocetin from zeaxanthin.

Caption: General workflow for crocetin dialdehyde purification.

References

• 1. Crocetin and related oxygen diffusion‐enhancing compounds: Review of chemical synthesis, pharmacology, clinical development, and novel therapeutic applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crocetin: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Development and Validation of HPLC Method for Determination of Crocetin, a constituent of Saffron, in Human Serum Samples [journals.mums.ac.ir]
• 5. Development and Validation of HPLC Method for Determination of Crocetin, a constituent of Saffron, in Human Serum Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Enhancing the purification of crocin-I from saffron through the combination of multicolumn countercurrent chromatography and green solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Systematic separation and purification of iridoid glycosides and crocetin derivatives from Gardenia jasminoides Ellis by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. High-Purity Preparation of Enzyme Transformed Trans-Crocetin Reclaimed from Gardenia Fruit Waste [mdpi.com]
• 11. Isolation, purification and characterization of naturally derived Crocetin beta-d-glucosyl ester from Crocus sativus L. against breast cancer and its binding chemistry with ER-alpha/HDAC2 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Enzymatic Reactions with Crocetin Dialdehyde

Welcome to the technical support center for utilizing crocetin dialdehyde in enzymatic reactions. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for experimental success. The information provided herein is focused on the primary and scientifically established enzymatic reaction involving crocetin dialdehyde: its conversion to crocetin by aldehyde dehydrogenases (ALDHs).

Frequently Asked Questions (FAQs)

Q1: What is the primary enzymatic reaction involving crocetin dialdehyde?

A1: Crocetin dialdehyde is a key intermediate in the biosynthesis of crocins, the compounds responsible for the color of saffron. The primary enzymatic reaction is its oxidation to crocetin, a reaction catalyzed by enzymes from the Aldehyde Dehydrogenase (ALDH) superfamily.[1][2][3] Several ALDHs have been shown to catalyze this conversion, with varying efficiencies.[4]

Q2: I thought crocetin dialdehyde enhances enzymatic reactions. Can I use it as a general enzyme activator?

A2: The current scientific literature characterizes crocetin dialdehyde as a substrate for aldehyde dehydrogenases (ALDHs), not as a general activator for other types of enzymes.[1][2][5] The concept of "enhancing" in this context refers to the efficient enzymatic conversion of crocetin dialdehyde to crocetin, which is a critical step in the biosynthesis of saffron's bioactive compounds.[6]

Q3: What are the key enzymes that act on crocetin dialdehyde?

A3: The key enzymes are Carotenoid Cleavage Dioxygenase 2 (CCD2), which produces crocetin dialdehyde from zeaxanthin, and various Aldehyde Dehydrogenases (ALDHs) that subsequently convert crocetin dialdehyde into crocetin.[2][3][5] One specific enzyme identified with high efficiency for this conversion is CsALDH3I1, found in Crocus sativus.[2]

Q4: How should I handle and store crocetin dialdehyde?

A4: Crocetin dialdehyde is sensitive to light and heat, which can cause oxidation and isomerization.[7] It should be stored at -20°C and protected from light.[3] For creating stock solutions, it has poor solubility in water.[7] It is recommended to use dimethyl sulfoxide (DMSO) to dissolve the compound, which may require warming to 60°C and sonication to fully solubilize.[3] Always use freshly opened, anhydrous DMSO for best results.[3]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No or low enzyme activity observed.	1. Incomplete Solubilization: Crocetin dialdehyde may not be fully dissolved in the assay buffer, leading to a lower effective substrate concentration. 2. Enzyme Incompatibility: The specific ALDH isoform you are using may have a low affinity for crocetin dialdehyde.[4] 3. Degraded Substrate: Crocetin dialdehyde may have degraded due to improper storage (exposure to light or heat).[7]	1. Prepare a concentrated stock solution in DMSO, ensuring it is fully dissolved (may require warming and sonication).[3] Add the stock to the assay buffer, ensuring the final DMSO concentration is compatible with your enzyme (typically <1%). 2. Verify from literature that your chosen ALDH is active on crocetin dialdehyde. Consider using a positive control, such as an ALDH known to be active (e.g., CsALDH3I1).[2] 3. Use a fresh aliquot of crocetin dialdehyde stored under the recommended conditions (-20°C, protected from light).[3]
High background signal in spectrophotometric assay.	1. Interference from Substrate: Crocetin dialdehyde is a colored carotenoid and may absorb light at or near the wavelength used to monitor the reaction (e.g., NADH production at 340 nm). 2. Non-enzymatic Reaction: The substrate may be unstable in the assay buffer, leading to a change in absorbance over time.	1. Run a background control reaction that includes all components (including crocetin dialdehyde) except the enzyme. Subtract the rate of absorbance change from this control from your experimental samples. 2. Test the stability of crocetin dialdehyde in your assay buffer over the time course of the experiment without the enzyme present to quantify any non-enzymatic signal change.
Inconsistent or non-reproducible results.	1. Pipetting Errors: Inaccurate pipetting of the enzyme or substrate. 2. Precipitation: Crocetin dialdehyde may be precipitating out of the aqueous assay buffer over time. 3. Temperature Fluctuations: Inconsistent assay temperatures can affect enzyme kinetics.	1. Use calibrated pipettes and prepare a master mix for the reaction components to minimize pipetting variability. 2. Visually inspect the reaction wells for any signs of precipitation. If observed, consider adding a carrier protein like BSA or slightly increasing the DMSO concentration (while ensuring enzyme compatibility). 3. Ensure all reagents are equilibrated to the assay temperature before starting the reaction and use a temperature-controlled plate reader or water bath.
Decline in product formation over time.	1. Substrate Depletion: The crocetin dialdehyde has been consumed by the enzyme. 2. Product Inhibition: The product, crocetin, may be inhibiting the ALDH enzyme. 3. Enzyme Instability: The ALDH enzyme may not be stable under the assay conditions for the duration of the experiment.	1. Measure the initial reaction velocity where the rate is linear. If you need to follow the reaction to completion, you may need to start with a higher substrate concentration. 2. This is a known phenomenon for some enzymes. Analyze only the initial velocity of the reaction. 3. Run a control to check the stability of your enzyme in the assay buffer over time. Consider adding stabilizing agents like glycerol or BSA if needed.

Quantitative Data

The efficiency of the enzymatic conversion of crocetin dialdehyde can be understood through its binding affinity to various aldehyde dehydrogenase enzymes. Lower dissociation constants (Kd) indicate a higher binding affinity.

Table 1: Binding Affinities of Crocetin Dialdehyde to Various ALDH Isoforms

ALDH Isoform	Gibbs Free Energy (ΔG⁰, kcal/mol)	Dissociation Constant (Kd, µM)
ALDH54788	-5.8	56.0
ALDH3898	-5.3	130.0
ALDH20158	-5.2	160.0
ALDH11367	-4.9	260.0
Data sourced from docking calculations of crocetin dialdehyde to ALDH–NAD complexes.[4]

Visualizations

Crocin Biosynthesis Pathway

The following diagram illustrates the established biosynthetic pathway where crocetin dialdehyde is an intermediate.

Caption: Biosynthetic pathway from Zeaxanthin to Crocins.

Experimental Workflow for ALDH Activity Assay

This diagram outlines the typical workflow for measuring the activity of an aldehyde dehydrogenase (ALDH) with crocetin dialdehyde as the substrate.

Caption: Workflow for measuring ALDH activity with crocetin dialdehyde.

Experimental Protocols

Protocol: Measuring ALDH Activity with Crocetin Dialdehyde

This protocol is adapted from standard colorimetric ALDH activity assays to specifically use crocetin dialdehyde as the substrate. The principle is to measure the increase in absorbance at 340 nm corresponding to the production of NADH.

Materials:

• Crocetin Dialdehyde

• Anhydrous DMSO

• Purified Aldehyde Dehydrogenase (ALDH) enzyme

• NAD+ (Nicotinamide adenine dinucleotide)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0)

• 96-well, UV-transparent microplate

• Microplate reader capable of kinetic measurement at 340 nm

Procedure:

• Preparation of Reagents:

  • Crocetin Dialdehyde Stock (10 mM): Dissolve an appropriate amount of crocetin dialdehyde in anhydrous DMSO. This may require gentle warming (up to 60°C) and sonication.[3] Store this stock at -20°C, protected from light.

  • NAD+ Stock (50 mM): Dissolve NAD+ in Assay Buffer. Store in aliquots at -20°C.

  • ALDH Enzyme Solution: Prepare a stock solution of your ALDH enzyme in a suitable buffer. The final concentration will depend on the specific activity of your enzyme and should be determined empirically. Store on ice.

• Assay Setup (per well in a 96-well plate):

  • Prepare a Reaction Master Mix for the number of assays you are running (plus extra to account for pipetting). For a final reaction volume of 200 µL:

    • 178 µL Assay Buffer

    • 4 µL of 50 mM NAD+ Stock (Final concentration: 1 mM)

    • Note: Do not add the substrate or enzyme to the master mix.

  • Add 182 µL of the Master Mix to each well.

  • Background Control Wells: Add 10 µL of Assay Buffer and 8 µL of DMSO.

  • Experimental Wells: Add 10 µL of Assay Buffer and 8 µL of your Crocetin Dialdehyde Stock diluted in DMSO to achieve the desired final concentration (e.g., for 100 µM final, use a 2.5 mM working stock).

  • Substrate Control Wells (No Enzyme): Add 10 µL of Assay Buffer and 8 µL of the same crocetin dialdehyde working stock.

• Reaction and Measurement:

  • Equilibrate the microplate and reagents to the desired assay temperature (e.g., 25°C or 37°C).

  • To start the reaction, add 10 µL of the ALDH Enzyme Solution to the Experimental Wells.

  • To the Background and Substrate Control wells, add 10 µL of the buffer used for the enzyme solution.

  • Immediately place the plate in the microplate reader and begin kinetic measurement of absorbance at 340 nm. Record data every 30 seconds for 10-15 minutes.

• Data Analysis:

  • Plot absorbance (340 nm) versus time for each well.

  • Determine the initial reaction rate (V₀) by calculating the slope of the linear portion of the curve (ΔAbs/min).

  • Correct the rate of the experimental wells by subtracting the rate from the Substrate Control wells (to account for any non-enzymatic absorbance change).

  • Use the Beer-Lambert law (extinction coefficient for NADH at 340 nm is 6220 M⁻¹cm⁻¹) to convert the rate from ΔAbs/min to µmol/min.

References

• 1. Expression and Interaction Analysis among Saffron ALDHs and Crocetin Dialdehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Candidate Enzymes for Saffron Crocin Biosynthesis Are Localized in Multiple Cellular Compartments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Expression and Interaction Analysis among Saffron ALDHs and Crocetin Dialdehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Prospects and progress on crocin biosynthetic pathway and metabolic engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Crocetin: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of Crocetin and Crocetin Dialdehyde

A comprehensive review of the current scientific literature reveals a significant disparity in the documented biological activities of crocetin and its biosynthetic precursor, crocetin dialdehyde. While crocetin has been extensively studied and shown to possess a wide range of pharmacological effects, including antioxidant, anti-inflammatory, and anticancer properties, data on the bioactivity of crocetin dialdehyde remains scarce, precluding a direct, data-driven comparison.

Crocetin, a carotenoid dicarboxylic acid, is a major active constituent of saffron (Crocus sativus L.) and has garnered considerable interest for its therapeutic potential. In contrast, crocetin dialdehyde is primarily recognized as an intermediate in the biosynthesis of crocetin and its glycosylated derivatives (crocins). This guide synthesizes the available experimental data for both compounds, highlighting the well-established biological profile of crocetin and the current knowledge gap regarding crocetin dialdehyde.

I. Overview of Biological Activities

Crocetin has demonstrated a broad spectrum of biological activities in numerous preclinical studies. These activities are attributed to its unique chemical structure, a polyene chain with a carboxylic acid group at each end, which allows it to act as a potent antioxidant and modulator of various cellular signaling pathways.

Conversely, the biological effects of crocetin dialdehyde are largely uncharacterized. The limited available information suggests it may not share the same spectrum of activity as crocetin. For instance, one in vivo study reported that crocetin dialdehyde administered orally at 300 mg/kg for one week had no discernible effect on the liver in mice.[1] However, this single observation does not provide a comprehensive understanding of its potential biological effects or a basis for comparison with crocetin's known hepatoprotective properties.

II. Comparative Data on Biological Activities

Due to the limited research on crocetin dialdehyde, a direct quantitative comparison of its biological activities with crocetin is not feasible at present. The following tables summarize the available quantitative data for crocetin's bioactivity. No comparable in vitro data for crocetin dialdehyde was found in the reviewed literature.

Table 1: Anticancer Activity of Crocetin (IC50 values)

Cell Line	Cancer Type	IC50 (µM)	Reference
HeLa	Cervical Cancer	~240	[2]
A549	Non-small cell lung cancer	~240	[2]
SKOV3	Ovarian Cancer	~240	[2]
HUVECs	Endothelial Cells	372.6	[3][4]

IC50 (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Table 2: Anti-inflammatory Activity of Crocetin

Assay System	Effect	Reference
LPS-stimulated RAW264.7 cells	Dose-dependent inhibition of nitric oxide (NO) production and inducible nitric oxide synthase (iNOS) expression. This anti-inflammatory effect is mediated through the inhibition of the MEK1/JNK/NF-κB/iNOS pathway and activation of the Nrf2/HO-1 pathway.	[5][6]

III. Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following are summaries of the experimental protocols used in key studies on crocetin.

Anticancer Activity Assessment

Cell Proliferation and Cytotoxicity Assays:

• MTT Assay: Cancer cell lines (HeLa, A549, SKOV3) are seeded in 96-well plates and treated with varying concentrations of crocetin for a specified duration (e.g., 48 hours). MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well and incubated to allow for its conversion to formazan by metabolically active cells. The formazan crystals are then dissolved, and the absorbance is measured at a specific wavelength to determine cell viability.[2]

• LDH Assay: Lactate dehydrogenase (LDH) is a cytosolic enzyme released upon cell lysis. To measure cytotoxicity, cancer cells are treated with crocetin. The culture supernatant is then collected and incubated with an LDH assay reagent. The amount of formazan produced, which is proportional to the amount of LDH released, is quantified by measuring absorbance.[2]

• Annexin V/PI Staining: To differentiate between apoptotic and necrotic cell death, cells are stained with Annexin V (which binds to phosphatidylserine on the outer leaflet of the plasma membrane in apoptotic cells) and propidium iodide (PI, a fluorescent dye that stains the DNA of necrotic cells with compromised membranes). The stained cells are then analyzed by flow cytometry.[2]

Anti-inflammatory Activity Assessment

Nitric Oxide (NO) Production Assay:

• RAW264.7 macrophage cells are stimulated with lipopolysaccharide (LPS) in the presence or absence of crocetin. After incubation, the concentration of nitrite (a stable metabolite of NO) in the culture medium is measured using the Griess reagent. The absorbance is read at a specific wavelength, and the amount of nitrite is calculated from a standard curve.[5][6]

Western Blot Analysis:

• To investigate the effect of crocetin on protein expression, cells are lysed, and the protein concentration is determined. Equal amounts of protein are separated by SDS-PAGE and transferred to a membrane. The membrane is then incubated with primary antibodies against target proteins (e.g., iNOS, COX-2, phosphorylated and total forms of MEK, JNK, NF-κB) followed by incubation with secondary antibodies. The protein bands are visualized using a chemiluminescence detection system.[5][6]

IV. Signaling Pathways and Experimental Workflows

The biological effects of crocetin are mediated by its interaction with various cellular signaling pathways. The following diagrams, generated using the DOT language, illustrate some of the key pathways and experimental workflows.

Crocetin's Anticancer Mechanism

Caption: Crocetin's anticancer effects involve p53-dependent and -independent pathways.

Crocetin's Anti-inflammatory Signaling Pathway

Caption: Crocetin's anti-inflammatory action via modulation of MEK1/JNK/NF-κB and Nrf2/HO-1 pathways.

Experimental Workflow for Anticancer Drug Screening

Caption: A typical experimental workflow for evaluating the anticancer properties of compounds.

V. Conclusion

The existing body of scientific evidence strongly supports the diverse biological activities of crocetin, particularly its anticancer and anti-inflammatory effects. The mechanisms underlying these activities are being actively investigated and involve the modulation of key signaling pathways. In stark contrast, crocetin dialdehyde remains a poorly characterized compound from a pharmacological perspective. While its role as a biosynthetic precursor to crocetin is established, its own potential bioactivities are largely unknown.

For researchers, scientists, and drug development professionals, this highlights a significant knowledge gap and a potential area for future investigation. Further studies are warranted to determine if crocetin dialdehyde possesses any unique biological properties or if it primarily serves as a prodrug that is converted to the more active crocetin in vivo. Until such data becomes available, any direct comparison of the biological activities of crocetin and crocetin dialdehyde is speculative. The current evidence overwhelmingly points to crocetin as the primary bioactive compound responsible for the therapeutic effects associated with saffron and its extracts.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Crocetin induces cytotoxicity and enhances vincristine-induced cancer cell death via p53-dependent and -independent mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Proposed cytotoxic mechanisms of the saffron carotenoids crocin and crocetin on cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Crocetin Exerts Its Anti-inflammatory Property in LPS-Induced RAW264.7 Cells Potentially via Modulation on the Crosstalk between MEK1/JNK/NF-κB/iNOS Pathway and Nrf2/HO-1 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Crocetin Exerts Its Anti-inflammatory Property in LPS-Induced RAW264.7 Cells Potentially via Modulation on the Crosstalk between MEK1/JNK/NF- κ B/iNOS Pathway and Nrf2/HO-1 Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantification of Crocetin Dialdehyde: HPLC and Alternative Methods

For researchers, scientists, and drug development professionals engaged in the study of saffron and its bioactive constituents, accurate quantification of crocetin dialdehyde is crucial. This intermediate in the biosynthesis of crocetin and crocins plays a significant role in the overall quality and therapeutic potential of saffron-derived products. This guide provides a comparative overview of High-Performance Liquid Chromatography (HPLC) methods and discusses alternative analytical techniques for the quantification of crocetin dialdehyde. While validated methods for crocetin are well-established, this guide also addresses the current landscape for the direct quantification of its dialdehyde precursor.

High-Performance Liquid Chromatography (HPLC) for Crocetin Quantification

HPLC stands as the most robust and widely used technique for the separation and quantification of crocetin and its derivatives. While a fully validated, publicly available HPLC method specifically for crocetin dialdehyde is not extensively documented, the principles and parameters established for the closely related crocetin provide a strong foundation for method development and validation.

Comparison of Validated HPLC Methods for Crocetin

Two primary sample preparation techniques are prevalent for the analysis of crocetin in biological matrices: solid-phase extraction (SPE) and direct protein precipitation. The choice of method significantly impacts recovery, sensitivity, and precision.

Parameter	Method 1: Direct Protein Precipitation	Method 2: Solid-Phase Extraction (SPE)
Linearity Range	0.05 - 1.25 µg/mL[1][2][3][4][5]	0.5 - 5 µg/mL[1][2][3][4][5]
Mean Recovery	> 70%[1][2][3][4][5]	> 60%[1][2][3][4][5]
Intra-day Precision (%RSD)	0.37 - 2.6%[1][2][3][4][5]	0.64 - 5.43%[1][2][3][4][5]
Inter-day Precision (%RSD)	1.69 - 6.03%[1][2][3][4][5]	5.13 - 12.74%[1][2][3][4][5]
Limit of Quantification (LOQ)	0.05 µg/mL[1][2][3][4][5]	0.5 µg/mL[1][2][3][4][5]

Key Observations:

• The direct protein precipitation method demonstrates a wider linear range, higher recovery, better precision, and a lower limit of quantification compared to the SPE method for crocetin analysis in human serum.[1][2][3][4][5]

• The simplicity and rapidity of the direct precipitation method make it an attractive option for high-throughput analysis.

Experimental Protocols for Crocetin Quantification

Method 1: Direct Protein Precipitation

• Sample Preparation: To a serum sample, add an equal volume of acetonitrile. Vortex vigorously to precipitate proteins. Centrifuge to pellet the precipitate.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column.[1][2][4][5]

  • Mobile Phase: A mixture of methanol, water, and acetic acid (85:14.5:0.5, v/v/v).[1][2][4][5]

  • Flow Rate: 0.8 mL/min.[1][2][4][5]

  • Detection: UV detector set at 423 nm.[1][2][4][5]

  • Internal Standard: 13-cis retinoic acid.[1][2][4][5]

Method 2: Solid-Phase Extraction (SPE)

• Sample Preparation: Condition a Bond Elut C18 cartridge (200mg). Load the serum sample. Wash the cartridge to remove interferences. Elute the analyte of interest.

• Chromatographic Conditions: Same as the direct protein precipitation method.

Figure 1. Experimental workflow for crocetin quantification.

Alternative Methods for Crocetin Dialdehyde Quantification

UV-Visible Spectrophotometry

Principle: UV-Visible spectrophotometry measures the absorbance of light by a molecule at a specific wavelength. Crocetin dialdehyde, as a carotenoid derivative, exhibits strong absorbance in the visible region.

Potential Application: This method could be used for a rapid, preliminary estimation of total crocetin dialdehyde content. However, it suffers from a lack of specificity, as other crocetin derivatives and saffron components may have overlapping absorption spectra. This can lead to an overestimation of the analyte. For instance, cis-crocin isomers also absorb in the 320-340 nm range, which could interfere with the quantification of other compounds.

Method Development Considerations:

• Determination of the specific maximum absorption wavelength (λmax) for crocetin dialdehyde.

• Development of a robust extraction and sample clean-up procedure to minimize interfering compounds.

• Validation of linearity, accuracy, and precision.

High-Performance Thin-Layer Chromatography (HPTLC)

Principle: HPTLC is a form of planar chromatography where a sample is spotted on a high-performance plate and separated by a solvent moving up the plate. Quantification is achieved by densitometric scanning of the separated spots.

Potential Application: HPTLC can be a cost-effective and high-throughput alternative to HPLC for the quantification of specific analytes in complex mixtures. It offers better separation efficiency than traditional TLC.

Method Development Considerations:

• Selection of an appropriate stationary phase (e.g., silica gel) and mobile phase to achieve good separation of crocetin dialdehyde from other components.

• Optimization of the development conditions.

• Validation of the method for linearity, accuracy, precision, and specificity.

Figure 2. Biosynthetic pathway of crocins from zeaxanthin.

Conclusion

The quantification of crocetin dialdehyde is an emerging area of interest for researchers in the fields of natural products, pharmacology, and drug development. While validated HPLC methods for the related compound crocetin are well-established and provide a strong starting point, there is a clear need for the development and validation of a specific and robust HPLC method for crocetin dialdehyde. The direct protein precipitation method appears to be a superior sample preparation technique for crocetin in serum, offering better sensitivity and precision.

Alternative methods such as UV-Visible spectrophotometry and HPTLC present potential for rapid screening and quantification, but require substantial method development and validation to ensure accuracy and specificity for crocetin dialdehyde. The choice of analytical method will ultimately depend on the specific research question, the required level of accuracy and precision, and the available instrumentation.

References

• 1. Development and Validation of HPLC Method for Determination of Crocetin, a constituent of Saffron, in Human Serum Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and Validation of HPLC Method for Determination of Crocetin, a constituent of Saffron, in Human Serum Samples [journals.mums.ac.ir]
• 3. researchgate.net [researchgate.net]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Development and Validation of HPLC Method for Determination of Crocetin, a constituent of Saffron, in Human Serum Samples - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Precursors for Crocetin Dialdehyde Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various precursors for the synthesis of crocetin dialdehyde, a key intermediate in the production of crocetin and its derivatives, which are of significant interest in the pharmaceutical and nutraceutical industries. This document outlines the performance of different carotenoid precursors, details the enzymatic conversion processes, and provides standardized experimental protocols for comparative analysis.

Performance Comparison of Crocetin Dialdehyde Precursors

The efficiency of crocetin dialdehyde production is highly dependent on the chosen precursor and the enzymatic system employed. Zeaxanthin is the most widely studied and efficient natural precursor. However, other carotenoids like β-carotene and lycopene have also been investigated as potential substrates. The choice of carotenoid cleavage dioxygenase (CCD) enzyme is also critical, with CCD2 from Crocus sativus (CsCCD2) and certain CCD4 enzymes showing high efficacy.

Precursor	Enzyme	Host Organism	Titer of Crocetin Dialdehyde (mg/L)	Reference
Zeaxanthin	NatCCD4.1	E. coli	109.2 ± 3.23	[1]
Zeaxanthin	CsCCD2	E. coli	34.77 ± 1.03	[1]
Zeaxanthin	CsCCD2	E. coli	5.14	[1]
Zeaxanthin	CsCCD2	E. coli	4.24	[1]
Zeaxanthin	CsCCD2	S. cerevisiae	1.21	[1]
β-Carotene	GjCCD4a	E. coli	Not explicitly quantified, but activity confirmed	[2]
Lycopene	GjCCD4a	E. coli	Not explicitly quantified, but activity confirmed	[2]

Biosynthetic Pathway of Crocetin Dialdehyde

Crocetin dialdehyde is synthesized through the oxidative cleavage of C40 carotenoids. The primary pathway involves the cleavage of zeaxanthin at the C7,C8 and C7',C8' double bonds, a reaction catalyzed by specific carotenoid cleavage dioxygenases (CCDs).

Caption: Biosynthesis of crocetin dialdehyde from various carotenoid precursors.

Experimental Protocols

This section provides a detailed methodology for the comparative analysis of crocetin dialdehyde precursors using a heterologous expression system in E. coli.

Heterologous Expression and Production

• Vector Construction: Clone the codon-optimized gene for the desired carotenoid cleavage dioxygenase (e.g., CsCCD2 or NatCCD4.1) into an expression vector (e.g., pET-28a) under the control of an inducible promoter (e.g., T7 promoter).

• Host Strain: Transform the expression vector into an E. coli strain engineered to produce the desired carotenoid precursor (e.g., zeaxanthin, β-carotene, or lycopene).

• Culture Conditions:

  • Grow the transformed E. coli in a suitable medium (e.g., LB broth) with appropriate antibiotics at 37°C with shaking.

  • Induce protein expression at a specific optical density (e.g., OD600 of 0.6-0.8) with an inducer (e.g., IPTG).

  • After induction, continue the culture at a lower temperature (e.g., 20-28°C) for a defined period (e.g., 24-48 hours) to allow for protein expression and crocetin dialdehyde production.

• Two-Phase Culture for In Situ Extraction: To prevent degradation and facilitate extraction of the hydrophobic crocetin dialdehyde, a two-phase culture system can be employed.[1]

  • Add a non-polar solvent (e.g., dodecane) to the culture medium after induction.

  • Crocetin dialdehyde will preferentially partition into the organic phase, allowing for easy separation.

Extraction and Quantification

• Extraction:

  • If a two-phase system is used, separate the organic layer.

  • If a single-phase culture is used, harvest the cells by centrifugation. Resuspend the cell pellet in a suitable solvent (e.g., acetone or a mixture of chloroform and methanol) and lyse the cells (e.g., by sonication). Centrifuge to remove cell debris and collect the supernatant containing the extracted carotenoids and apocarotenoids.

• Quantification by High-Performance Liquid Chromatography (HPLC):

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of solvents such as methanol, water, and acetic acid.[3][4]

  • Detection: UV-Vis detector at a wavelength of approximately 423-440 nm.[4][5]

  • Quantification: Use a standard curve of purified crocetin dialdehyde to quantify the concentration in the samples.

Experimental Workflow

The following diagram illustrates a typical workflow for a comparative study of crocetin dialdehyde precursors.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Development and Validation of HPLC Method for Determination of Crocetin, a constituent of Saffron, in Human Serum Samples [journals.mums.ac.ir]
• 4. Development and Validation of HPLC Method for Determination of Crocetin, a constituent of Saffron, in Human Serum Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An overview of analytical methods employed for quality assessment of Crocus sativus (saffron) - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Commercially Available Crocetin Dialdehyde Standards for Researchers

For scientists and drug development professionals utilizing crocetin dialdehyde in their research, the purity of chemical standards is of paramount importance for obtaining accurate and reproducible results. This guide provides a comparison of commercially available crocetin dialdehyde standards, based on publicly available data, and offers detailed experimental protocols for independent purity verification.

Comparison of Commercial Crocetin Dialdehyde Standards

The purity of crocetin dialdehyde standards can vary between suppliers. Below is a summary of the stated purity levels from several commercial vendors. Researchers are encouraged to request lot-specific certificates of analysis for the most accurate information.

Supplier	Catalog Number	Stated Purity	Analytical Method
MedChemExpress	HY-N10991	99.21%	Not Specified
Sigma-Aldrich (Supelco)	18804	≥95%	HPLC
Unnamed Supplier (India)	Not Specified	98%	Not Specified

Note: This data is based on information available in the public domain and may not reflect the most current product specifications.[1][2][3][4]

Experimental Protocols for Purity Assessment

To independently verify the purity of a crocetin dialdehyde standard, High-Performance Liquid Chromatography (HPLC) is a commonly used and reliable method.[3][4][5][6] Nuclear Magnetic Resonance (NMR) spectroscopy can also be employed for structural confirmation and purity assessment.[7][8][9]

High-Performance Liquid Chromatography (HPLC) Method

This protocol is a generalized procedure based on methods reported for the analysis of crocetin and related compounds.[10][11][12][13] Optimization may be required for specific instruments and columns.

a. Instrumentation and Materials:

• HPLC system with a Diode Array Detector (DAD) or UV-Vis detector

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid or Acetic acid (analytical grade)

• Crocetin dialdehyde standard

b. Chromatographic Conditions:

• Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% formic acid. A typical gradient might be:

  • Start with 20% acetonitrile, hold for 2 minutes.

  • Linearly increase to 95% acetonitrile over 15 minutes.

  • Hold at 95% acetonitrile for 5 minutes.

  • Return to 20% acetonitrile over 1 minute and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: Due to the conjugated polyene structure of crocetin dialdehyde, a wavelength in the range of 420-450 nm is typically appropriate for detection. A DAD can be used to scan a range of wavelengths to determine the optimal absorbance maximum.

• Injection Volume: 10 µL

c. Sample Preparation:

• Accurately weigh approximately 1 mg of the crocetin dialdehyde standard.

• Dissolve the standard in a suitable solvent, such as a small amount of dimethyl sulfoxide (DMSO) followed by dilution with the initial mobile phase composition (e.g., 20% acetonitrile in water).

• Prepare a stock solution of a known concentration (e.g., 1 mg/mL).

• Further dilute the stock solution to a working concentration suitable for HPLC analysis (e.g., 10 µg/mL).

• Filter the final solution through a 0.45 µm syringe filter before injection.

d. Data Analysis:

• The purity of the standard is determined by calculating the area percentage of the main peak corresponding to crocetin dialdehyde relative to the total area of all peaks in the chromatogram.

• Purity (%) = (Area of the main peak / Total area of all peaks) x 100

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy can be used to confirm the chemical structure of crocetin dialdehyde and to identify the presence of impurities.

a. Sample Preparation:

• Dissolve a sufficient amount of the crocetin dialdehyde standard in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

b. Data Acquisition:

• Acquire the ¹H NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).

c. Data Analysis:

• The proton signals in the ¹H NMR spectrum should be consistent with the known chemical structure of crocetin dialdehyde.

• The presence of unexpected signals may indicate impurities. The relative integration of impurity peaks compared to the product peaks can provide a semi-quantitative assessment of purity.

Visualizing the Experimental Workflow

The following diagrams illustrate the logical flow of the purity assessment process.

Caption: Experimental workflow for HPLC-based purity assessment of crocetin dialdehyde.

Caption: Decision-making process for the use of crocetin dialdehyde standards based on purity assessment.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Crocetin Dialdehyde - Analytical Standard, Purity: 98%, Attractive Price [nacchemical.com]
• 3. 藏红花酸二醛 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 4. 藏红花酸二醛 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. An overview of analytical methods employed for quality assessment of Crocus sativus (saffron) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Characterization of Crocetin Isomers in Serum Samples via UHPLC-DAD-MS/MS and NMR after Saffron Extract (Safr’Inside™) Consumption - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Development and Validation of HPLC Method for Determination of Crocetin, a constituent of Saffron, in Human Serum Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. egrove.olemiss.edu [egrove.olemiss.edu]
• 12. Development and Validation of HPLC Method for Determination of Crocetin, a constituent of Saffron, in Human Serum Samples [journals.mums.ac.ir]
• 13. doaj.org [doaj.org]

A Comparative Guide to Analytical Techniques for Crocetin Dialdehyde Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of various analytical techniques for the quantification and characterization of crocetin dialdehyde, a key apocarotenoid intermediate in the biosynthesis of crocins in saffron. The selection of an appropriate analytical method is critical for accurate quantification, stability testing, and quality control in research and drug development. This document outlines the performance of High-Performance Liquid Chromatography (HPLC), UV-Visible (UV-Vis) Spectrophotometry, High-Performance Thin-Layer Chromatography (HPTLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy, supported by experimental data from peer-reviewed studies.

Performance Comparison of Analytical Techniques

The following table summarizes the quantitative performance of different analytical techniques for the analysis of crocetin and its derivatives. While specific data for crocetin dialdehyde is limited, the data for crocetin, a structurally similar compound, provides a strong reference for expected performance.

Analytical Technique	Linearity (R²)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Precision (%RSD)	Recovery (%)	Key Advantages	Key Limitations
HPLC-UV/PDA	>0.99	~0.02 µg/mL	~0.05 µg/mL[1][2]	Intraday: <3%, Interday: <7%[1][3][2]	>70%[1][3][2]	High resolution, sensitivity, and specificity for quantification.[4][5]	Requires more expensive instrumentation and skilled operators.
UHPLC-DAD-MS/MS	Not explicitly stated, but high linearity is expected.	Not explicitly stated, but typically in the ng/mL range.	Not explicitly stated, but typically in the ng/mL range.	Not explicitly stated, but high precision is expected.	Not explicitly stated.	Excellent for identification and characterization of isomers.[6][7]	High complexity and cost of instrumentation.
UV-Vis Spectrophotometry	Good linearity is achievable with calibration.	Method-dependent, generally higher than HPLC.	Method-dependent, generally higher than HPLC.	Dependent on instrument and sample preparation.	Dependent on extraction efficiency.	Rapid, simple, and cost-effective for routine quality control.[8][9]	Lower specificity; susceptible to interference from other absorbing compounds.[9]
HPTLC	>0.99	~7.44 µg/mL (for crocin)[10]	~25 µg/mL (for crocin)	<2%[11]	>97%[10]	High throughput, cost-effective for screening multiple samples.[12][13]	Lower resolution and sensitivity compared to HPLC.
NMR Spectroscopy	Not typically used for quantification in the same manner as chromatography.	Not applicable for quantification in this context.	Not applicable for quantification in this context.	Not applicable for quantification in this context.	Not applicable.	Unambiguous structure elucidation and isomer characterization.[6][14]	Low sensitivity, expensive instrumentation, requires pure samples.

Experimental Workflow for Cross-Validation

The cross-validation of analytical techniques is essential to ensure the accuracy and reliability of results across different methods. A general workflow for this process is illustrated below.

Caption: General workflow for the cross-validation of analytical techniques.

Detailed Experimental Protocols

High-Performance Liquid Chromatography (HPLC-UV/PDA)

This method is widely used for the separation and quantification of crocetin dialdehyde and related compounds.[4][5]

• Instrumentation: An HPLC system equipped with a C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) and a UV-Vis or Photodiode Array (PDA) detector.[5]

• Mobile Phase: A gradient elution is typically employed. For example, a mixture of acetonitrile and water with 0.1% v/v formic acid. The gradient can run from a lower to a higher concentration of acetonitrile over a period of 20-30 minutes.[5]

• Flow Rate: A typical flow rate is 0.8 to 1.0 mL/min.[1][3][5]

• Detection: The UV detector is set at the maximum absorption wavelength of crocetin dialdehyde, which is around 420-440 nm.[1][3][5]

• Sample Preparation: Samples are typically dissolved in the initial mobile phase solvent or a compatible organic solvent like methanol. Solid-phase extraction or direct protein precipitation with acetonitrile can be used for complex matrices like serum.[1][3][2]

• Quantification: A calibration curve is constructed by plotting the peak area against the concentration of a certified reference standard.

UV-Visible (UV-Vis) Spectrophotometry

This technique offers a rapid and simple method for the quantification of total crocetin-like compounds.[8][9]

• Instrumentation: A standard UV-Vis spectrophotometer.

• Solvent: Crocetin dialdehyde is dissolved in a suitable solvent where it is stable and does not aggregate. For crocetin, a 0.2 M borate buffer at pH 8.5 has been used to prevent aggregation.[15]

• Procedure: The absorbance of the sample solution is measured at the wavelength of maximum absorption (λmax), which for crocetin is around 423 nm.[15]

• Quantification: Quantification is based on a calibration curve prepared from a standard of known concentration or by using the Beer-Lambert law if the molar extinction coefficient is known.

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC is a valuable tool for the simultaneous screening of multiple samples.[12][13]

• Stationary Phase: HPTLC plates pre-coated with silica gel 60 F254.

• Mobile Phase: A mixture of solvents is used for development. For related flavonoids, a mobile phase of ethyl acetate, methanol, water, and acetic acid has been reported.[13] For other applications, combinations like chloroform, ethyl acetate, methanol, and glacial acetic acid have been used.[16]

• Sample Application: Samples and standards are applied to the plate as bands using an automated applicator.

• Development: The plate is developed in a saturated twin-trough chamber.

• Densitometric Analysis: After development, the plate is dried, and the spots are scanned using a densitometer at the λmax of the analyte (e.g., 420 nm).[16]

• Quantification: The peak area of the spots is correlated with the concentration using a calibration curve.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful technique for the structural elucidation and characterization of crocetin dialdehyde and its isomers.[6][14][17]

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: The purified compound is dissolved in a suitable deuterated solvent, such as dimethyl sulfoxide-d6 (DMSO-d6).[6]

• Analysis: 1H NMR and 2D-COSY experiments are typically performed to identify the structure and stereochemistry of the molecule.[6] For instance, the olefinic protons in the 1H-NMR spectrum provide key information to differentiate between trans- and cis-isomers.[6][14]

• Data Interpretation: The chemical shifts, coupling constants, and correlations in the 2D spectra are analyzed to confirm the molecular structure.

References

• 1. Development and Validation of HPLC Method for Determination of Crocetin, a constituent of Saffron, in Human Serum Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development and Validation of HPLC Method for Determination of Crocetin, a constituent of Saffron, in Human Serum Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. An overview of analytical methods employed for quality assessment of Crocus sativus (saffron) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Characterization of Crocetin Isomers in Serum Samples via UHPLC-DAD-MS/MS and NMR after Saffron Extract (Safr’Inside™) Consumption - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Saffron Characterization by a Multidisciplinary Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Rapid determination of crocetin esters and picrocrocin from saffron spice (Crocus sativus L.) using UV-visible spectrophotometry for quality control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. HPTLC detection of quercetin, rutin, gallic acid, and caffeic acid in saffron. [wisdomlib.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. HPTLC Method Development and Validation for Quantification of Quercetin in Thuja occidentalis Mother tincture | Semantic Scholar [semanticscholar.org]
• 17. ricerca.unich.it [ricerca.unich.it]

comparing the efficacy of different crocetin dialdehyde extraction methods

For Researchers, Scientists, and Drug Development Professionals

Crocetin dialdehyde, a key apocarotenoid and the direct precursor to the pharmacologically significant crocetin, is gaining increasing interest in various research fields. Its efficient extraction and purification are critical for downstream applications, including the synthesis of crocetin derivatives and the study of its biological activities. This guide provides an objective comparison of the primary methods for obtaining crocetin dialdehyde, supported by available experimental data and detailed protocols.

Comparison of Crocetin Dialdehyde Production and Extraction Methods

The methodologies for obtaining crocetin dialdehyde can be broadly categorized into biotechnological synthesis with in-situ extraction and chemical synthesis. Each approach presents distinct advantages and challenges in terms of yield, scalability, and downstream processing.

Parameter	Biotechnological In-Situ Extraction	Chemical Synthesis
Source	Engineered E. coli	Chemical Precursors
Principle	Biosynthesis from zeaxanthin via carotenoid cleavage dioxygenase (CCD) enzymes, with simultaneous extraction from the fermentation broth into an organic solvent layer.	Horner-Wadsworth-Emmons reaction between 2,7-dimethylocta-2,4,6-trienedial and diethyl 3-(5,5-dimethyl-1,3-dioxane-2-yl) but-2-enylphosphonate.[1]
Reported Yield	Up to 109.2 ± 3.23 mg/L in a two-phase culture system.[2][3][4] Other studies with different enzymes report yields of 4.24 mg/L, 5.14 mg/L, and 34.77 mg/L.[2][5]	41%[1]
Primary Advantage	Continuous removal of the product from the aqueous phase prevents degradation and potential toxicity to the microbial host, leading to higher titers. Simplifies initial purification steps.[2][3]	Potentially higher concentration in the reaction mixture compared to fermentation broth.
Key Solvent(s)	n-dodecane for the organic phase in the two-phase system.[2][3]	Not specified in the available literature for extraction and purification.
Extraction Time	Extraction occurs concurrently with fermentation (e.g., 24 hours for optimal yield in one study).[2]	Dependent on the reaction work-up and purification protocol (details not widely available).
Purity	The initial extract in the organic phase contains crocetin dialdehyde, with lower levels of the precursor, zeaxanthin. Further purification steps would be required for high-purity applications.	Purity of the final product after purification is not specified in the available literature.

Experimental Protocols

Biotechnological Production and In-Situ Two-Phase Extraction of Crocetin Dialdehyde

This protocol is based on the successful implementation of a two-phase culture system for the production and extraction of crocetin dialdehyde from engineered E. coli.

1. Microbial Culture and Induction:

• Engineered E. coli capable of producing zeaxanthin and expressing a carotenoid cleavage dioxygenase (e.g., NatCCD4.1) is cultured in a suitable fermentation medium.

• Gene expression for the biosynthetic pathway is induced under optimal conditions (e.g., specific temperature, inducer concentration).

2. Two-Phase System Setup:

• A sterile, immiscible organic solvent, such as n-dodecane, is added to the fermentation broth to create a two-phase system.[2][3] The final concentration of the organic solvent needs to be optimized (e.g., tested at 9%, 16%, 23%, and 28%).[2]

3. In-Situ Extraction:

• The fermentation is continued with agitation, allowing for the continuous transfer of the biosynthesized crocetin dialdehyde from the aqueous phase (and microbial cells) into the organic n-dodecane phase.[2] This sequesters the apocarotenoid, preventing its degradation.[2]

4. Harvesting and Separation:

• After the optimal fermentation time (e.g., 24 hours), the culture is harvested.[2]

• The organic and aqueous phases are separated by centrifugation. The crocetin dialdehyde is primarily located in the upper organic phase.[2]

5. Analysis:

• The organic phase is collected for analysis, typically by High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD), to quantify the yield of crocetin dialdehyde.[2]

Chemical Synthesis of Crocetin Dialdehyde

Visualizing the Process: Biosynthesis and Extraction Workflow

The following diagrams illustrate the key pathways and workflows described in this guide.

Caption: Biosynthetic pathway of crocetin dialdehyde from zeaxanthin.

Caption: Workflow for in-situ extraction of crocetin dialdehyde.

References

• 1. Crocetin: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biotechnological production of crocetin and crocins using a carotenoid cleavage dioxygenase (CCD4) from Nyctanthes arbor-tristis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Biotechnological production of crocetin and crocins using a carotenoid cleavage dioxygenase (CCD4) from Nyctanthes arbor-tristis [frontiersin.org]
• 5. researchgate.net [researchgate.net]

Unraveling the Biological Activities of Crocetin Dialdehyde: An In Vivo vs. In Vitro Comparative Guide

Aimed at researchers, scientists, and professionals in drug development, this guide provides a comprehensive comparison of the known biological effects of crocetin dialdehyde and its principal metabolite, crocetin, drawing from available experimental data. Due to a scarcity of research on crocetin dialdehyde, this guide heavily references studies on crocetin to provide a clearer understanding of the potential therapeutic actions of this class of compounds.

Crocetin dialdehyde is a natural apocarotenoid and a critical intermediate in the biosynthesis of crocetin, a primary bioactive compound found in saffron (Crocus sativus). While crocetin has been the subject of extensive research for its therapeutic potential, crocetin dialdehyde remains less explored. This guide synthesizes the available scientific literature to compare the in vivo and in vitro effects of crocetin dialdehyde, with a necessary and detailed focus on its well-studied derivative, crocetin.

The Biosynthesis of Crocetin

Crocetin dialdehyde is formed through the enzymatic cleavage of zeaxanthin by carotenoid cleavage dioxygenase 2 (CCD2). Subsequently, it is oxidized by aldehyde dehydrogenases (ALDHs) to yield crocetin.

Caption: Biosynthetic pathway from zeaxanthin to crocetin.

Crocetin Dialdehyde: What the Data Shows

Direct comparative studies on the biological effects of crocetin dialdehyde are notably limited. The available information primarily points to its role as a precursor and its safety profile.

In Vivo Findings

A study in C57BL/6 mice provides the most direct in vivo data point for crocetin dialdehyde.

Parameter	Animal Model	Dosage	Route of Administration	Duration	Observed Effect
Hepatic Safety	C57BL/6 mice	300 mg/kg	Oral (p.o.)	1 week	No discernible effect on the liver.[1]

In Vitro Findings

Currently, there is a significant lack of published research detailing the specific biological activities of crocetin dialdehyde in cell-based assays, such as its cytotoxic, anti-inflammatory, or antioxidant properties. The existing in vitro studies predominantly focus on its enzymatic conversion to crocetin.

A Closer Look at Crocetin: The Bioactive Metabolite

Given that crocetin dialdehyde is readily metabolized to crocetin, a thorough understanding of crocetin's effects is paramount for researchers. The following sections provide a detailed comparison of the in vivo and in vitro effects of crocetin.

Anti-Cancer Effects

Crocetin has demonstrated marked anti-cancer activities in a variety of preclinical models.

Cell Line	Cancer Type	Assay	Concentration	Key Observations
HCT-116	Colorectal Cancer	MTT Assay	800 µM (IC50)	Inhibition of cell proliferation.[2]
HeLa	Cervical Cancer	MTT Assay	60-240 µmol/L	Inhibition of cell proliferation.
A549	Non-small cell lung cancer	MTT Assay	60-240 µmol/L	Inhibition of cell proliferation.
SKOV3	Ovarian Cancer	MTT Assay	60-240 µmol/L	Inhibition of cell proliferation.
Various	Multiple	Cytotoxicity Assays	Varies	Induction of apoptosis and cell cycle arrest.

Animal Model	Cancer Type	Key Observations
Rats	Breast Cancer	Significant reduction in tumor size.[3]
Mice	Pancreatic Cancer Xenograft	Regression in tumor growth, inhibition of proliferation, and enhancement of apoptosis.

Crocetin exerts its anti-cancer effects by modulating multiple signaling pathways involved in cell survival, proliferation, and apoptosis.

Caption: Key signaling molecules targeted by crocetin in cancer cells.

Anti-Inflammatory Effects

Crocetin has been shown to possess significant anti-inflammatory properties.

Cell Line	Inducing Agent	Assay	Concentration	Key Observations
RAW264.7 Macrophages	LPS	NO production, iNOS expression	10, 20, 40 µg/ml	Inhibition of nitric oxide production and inducible nitric oxide synthase expression.[4]

Animal Model	Condition	Dosage	Route of Administration	Duration	Key Observations
Rats	Myocardial Infarction	50, 100, 200 mg/kg/day	Oral	15 days	Reduced levels of inflammatory markers in myocardial tissue.[3]
Rats	Myocardial Ischemia-Reperfusion Injury	50 mg/kg/day	Intragastric	7 days	Decreased myocardial levels of TNF-α.[3]

Crocetin's anti-inflammatory effects are mediated through the modulation of critical inflammatory signaling cascades.

Caption: Modulation of inflammatory pathways by crocetin in LPS-stimulated macrophages.[4]

Antioxidant Effects

Crocetin is recognized as a potent antioxidant agent.

Assay	Key Observations
Radical Scavenging Assays	Demonstrates effective free radical scavenging capabilities.[3]

Animal Model	Condition	Dosage	Route of Administration	Duration	Key Observations
Rats	Myocardial Infarction	50, 100, 200 mg/kg/day	Oral	15 days	Increased levels of antioxidant enzymes (GSH, CAT) and decreased markers of oxidative stress (MDA).[3]
Rats	Myocardial Ischemia-Reperfusion Injury	50 mg/kg/day	Intragastric	7 days	Increased activity of total superoxide dismutase (SOD).[3]
Mice	Normal	6.25, 12.5, 25.0 mg·kg-1·d-1	Oral	6 weeks	Enhanced SOD and GSH-Px in the liver and kidneys, and decreased serum MDA.[5]

Experimental Protocols: A Methodological Overview

In Vivo Hepatic Safety Assessment of Crocetin Dialdehyde

• Animal Model: C57BL/6 mice were utilized for this study.[1]

• Treatment Regimen: Crocetin dialdehyde was administered orally at a dose of 300 mg/kg.[1]

• Study Duration: The treatment was carried out daily for one week.[1]

• Primary Endpoint: Evaluation of liver function to assess potential toxicity.[1]

In Vitro Anti-inflammatory Evaluation of Crocetin

• Cellular Model: The RAW264.7 murine macrophage cell line was used.[4]

• Inflammatory Stimulus: Lipopolysaccharide (LPS) was used to induce an inflammatory response.[4]

• Compound Treatment: Crocetin was applied at concentrations of 10, 20, and 40 µg/ml.[4]

• Outcome Measures:

  • Quantification of nitric oxide (NO) production in the cell culture medium.[4]

  • Assessment of inducible nitric oxide synthase (iNOS) expression levels.[4]

  • Cell viability was confirmed using the MTT assay to rule out cytotoxic effects.[4]

In Vivo Antioxidant Capacity Study of Crocetin

• Animal Model: The study was conducted using Kunming mice.[5]

• Treatment Protocol: Crocetin was administered orally at doses of 6.25, 12.5, and 25.0 mg·kg-1·d-1.[5]

• Study Length: The oral administration was continued for a period of six weeks.[5]

• Key Endpoints:

  • Measurement of superoxide dismutase (SOD) and glutathione peroxidase (GSH-Px) activities in liver and kidney tissues.[5]

  • Determination of total antioxidant capacity (TAOC) in heart and kidney tissues.[5]

  • Analysis of serum malondialdehyde (MDA) levels as an indicator of lipid peroxidation.[5]

Concluding Remarks and Future Research Directions

The existing scientific literature offers limited direct insights into the in vivo and in vitro biological activities of crocetin dialdehyde, with the available evidence suggesting a favorable safety profile.[1] This knowledge gap highlights a clear need for further investigation into its specific cellular effects.

Conversely, its primary metabolite, crocetin, has been extensively characterized as a potent anti-cancer, anti-inflammatory, and antioxidant agent in numerous preclinical studies. The rapid metabolic conversion of crocetin dialdehyde to crocetin in vivo strongly implies that the observed therapeutic effects of saffron and its extracts are largely mediated by crocetin.

To advance our understanding in this area, future research should prioritize:

• In-depth in vitro characterization of crocetin dialdehyde to determine its intrinsic biological activities across a range of cell-based assays.

• Comprehensive pharmacokinetic studies to elucidate the metabolic fate of crocetin dialdehyde and its conversion kinetics to crocetin in vivo.

• Direct comparative studies of crocetin dialdehyde and crocetin in both in vivo and in vitro settings to dissect their individual contributions to the overall pharmacological profile of saffron-derived compounds.

A more complete understanding of both crocetin dialdehyde and crocetin will be instrumental in the development of novel and effective therapies derived from this valuable natural source.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Crocetin suppresses the growth and migration in HCT-116 human colorectal cancer cells by activating the p-38 MAPK signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Crocetin: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crocetin Exerts Its Anti-inflammatory Property in LPS-Induced RAW264.7 Cells Potentially via Modulation on the Crosstalk between MEK1/JNK/NF-κB/iNOS Pathway and Nrf2/HO-1 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Comparative Analysis of Crocetin Dialdehyde in Saffron Varieties: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced composition of saffron (Crocus sativus L.) is paramount for harnessing its therapeutic potential. While crocins are the most celebrated bioactive compounds, their biosynthetic precursor, crocetin dialdehyde, represents a critical juncture in the metabolic pathway. This guide provides a comparative overview of the relative abundance of crocetin dialdehyde in different saffron varieties, supported by experimental data and detailed methodologies.

Crocetin dialdehyde is a key intermediate in the biosynthesis of crocetin, the backbone of crocins. The formation of crocetin dialdehyde begins with the oxidative cleavage of zeaxanthin, a reaction catalyzed by the enzyme carotenoid cleavage dioxygenase 2 (CCD2). Subsequently, aldehyde dehydrogenases (ALDHs) oxidize crocetin dialdehyde to form crocetin.[1][2] Due to its transient nature as a metabolic intermediate, crocetin dialdehyde is typically present in very low concentrations in saffron stigmas, making its direct quantification challenging and infrequently reported in comparative studies of saffron varieties.

The scientific literature predominantly focuses on the quantification of the more abundant and stable downstream products, namely crocins and crocetin itself. The concentration of these compounds can, however, serve as an indirect indicator of the metabolic flux through the crocetin dialdehyde intermediate. A higher concentration of crocins in a particular saffron variety suggests a more efficient conversion of its precursors, including crocetin dialdehyde.

Relative Abundance of Crocetin and Crocins in Different Saffron Varieties

While direct comparative data for crocetin dialdehyde is scarce, studies have extensively analyzed the content of crocetin and its glycosylated forms (crocins) across various saffron cultivars. These analyses provide valuable insights into the efficiency of the biosynthetic pathway, which inherently involves crocetin dialdehyde.

Saffron Variety/Origin	Predominant Crocin/Crocetin Content	Noteworthy Findings
Sicilian Saffron	High crocin content	Studies have shown that Sicilian saffron possesses a significantly high concentration of crocin, indicating a robust biosynthetic pathway.[3]
Iranian Saffron	High crocin content	Alongside Sicilian saffron, Iranian varieties are noted for their high levels of crocin.[3]
Greek Saffron	Lower crocin content compared to Sicilian and Iranian	Research indicates that Greek saffron may have a comparatively lower crocin content, suggesting potential variations in the efficiency of the biosynthetic pathway.[3]

It is important to note that the chemical composition of saffron, including the concentration of these apocarotenoids, is influenced by a multitude of factors such as geographical origin, cultivation practices, harvesting time, and post-harvest processing methods.[4]

Experimental Protocols

The quantification of crocetin, crocins, and their precursors in saffron is primarily achieved through advanced analytical techniques. High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) or Mass Spectrometry (MS) is the most common and reliable method.

Sample Preparation for HPLC Analysis

A standardized procedure for extracting apocarotenoids from saffron for HPLC analysis is crucial for obtaining reproducible results.

• Grinding: A precise weight of dried saffron stigmas (e.g., 25 mg) is ground into a fine powder.

• Extraction: The powdered saffron is suspended in a suitable solvent, typically an aqueous methanol or ethanol solution, and agitated for a specified period (e.g., 1 hour) in the dark to prevent degradation of light-sensitive compounds.[4]

• Centrifugation: The mixture is then centrifuged to separate the solid plant material from the liquid extract.

• Filtration: The supernatant is filtered through a syringe filter (e.g., 0.45 µm) before injection into the HPLC system.[3]

HPLC-DAD/MS Method for Crocetin and Crocin Quantification

• Column: A C18 reversed-phase column is typically used for the separation of these compounds.[5]

• Mobile Phase: A gradient elution using a mixture of water with a small percentage of acid (e.g., 0.1% formic acid) and an organic solvent like acetonitrile is commonly employed.[6]

• Detection:

  • DAD: Detection is performed at specific wavelengths, typically around 440 nm for crocins and approximately 427 nm for crocetin.[5][7]

  • MS: Mass spectrometry, particularly tandem MS (MS/MS), provides higher selectivity and sensitivity, allowing for the unequivocal identification and quantification of different crocin isomers and crocetin.[8][9]

Biosynthesis of Crocetin from Zeaxanthin

The following diagram illustrates the key steps in the conversion of zeaxanthin to crocetin, highlighting the position of crocetin dialdehyde as a central intermediate.

Biosynthesis of crocetin from zeaxanthin.

Experimental Workflow for Saffron Analysis

The logical flow from sample collection to data analysis for the quantification of saffron apocarotenoids is depicted below.

Workflow for saffron apocarotenoid analysis.

References

• 1. w1.aua.gr [w1.aua.gr]
• 2. Expression and Interaction Analysis among Saffron ALDHs and Crocetin Dialdehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Evaluation of Crocin Content and In Vitro Antioxidant and Anti-Glycation Activity of Different Saffron Extracts [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. An overview of analytical methods employed for quality assessment of Crocus sativus (saffron) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. egrove.olemiss.edu [egrove.olemiss.edu]
• 7. researchgate.net [researchgate.net]
• 8. Saffron Characterization by a Multidisciplinary Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analysis of Saffron (Crocus sativus L. Stigma) Components by LC–MS–MS | Semantic Scholar [semanticscholar.org]

Safety & Regulatory Compliance

Proper Disposal of Crocetin Dialdehyde: A Guide for Laboratory Professionals

Ensuring laboratory safety and environmental compliance is paramount when handling chemical compounds. This document provides essential procedural guidance for the proper disposal of crocetin dialdehyde, tailored for researchers, scientists, and drug development professionals.

Crocetin dialdehyde is a naturally occurring apocarotenoid found in saffron. While it is utilized in various research applications, it is classified with specific hazards that necessitate careful handling and disposal. This guide outlines the necessary steps to manage crocetin dialdehyde waste safely and in accordance with typical laboratory safety protocols.

Hazard Profile and Safety Summary

Understanding the hazards associated with a chemical is the first step toward safe handling and disposal. The following table summarizes the key hazard information for crocetin dialdehyde based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Hazard Classification	GHS Hazard Statement	Precautionary Statement (Disposal)
Acute toxicity, oral (Category 4)	H302: Harmful if swallowed	P501: Dispose of contents/container in accordance with local, regional, national, and international regulations.[1]
Skin sensitization (Category 1)	H317: May cause an allergic skin reaction	P501: Dispose of contents/container in accordance with local, regional, national, and international regulations.[1]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of crocetin dialdehyde is adherence to local, state, and federal regulations.[1] The following protocol provides a general framework that should be adapted to your institution's specific waste management policies.

1. Waste Identification and Segregation:

• Solid Waste: Collect unused or expired crocetin dialdehyde powder in its original container or a clearly labeled, sealed container. Do not mix with other chemical waste unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

• Contaminated Materials: Any materials that have come into contact with crocetin dialdehyde, such as gloves, weighing paper, pipette tips, and contaminated labware, should be considered hazardous waste. These items should be collected in a designated, sealed, and clearly labeled waste container.

• Solutions: Solutions containing crocetin dialdehyde should be collected in a labeled, sealed, and chemically compatible waste container. Avoid mixing with other solvent waste streams unless approved by your EHS office. The container label should clearly identify the contents, including all chemical components and their approximate concentrations.

2. Personal Protective Equipment (PPE):

• Always wear appropriate PPE when handling crocetin dialdehyde waste. This includes, but is not limited to, safety glasses or goggles, a lab coat, and chemical-resistant gloves.[1]

3. Spill Management:

• In the event of a spill, prevent further spread by containing the material.

• For liquid spills, absorb the material using an inert, non-combustible absorbent material such as vermiculite, sand, or earth.

• For solid spills, carefully sweep or scoop the material to avoid generating dust.

• Place all contaminated absorbent and cleaning materials into a sealed, labeled container for hazardous waste disposal.

• Decontaminate the spill area with a suitable solvent, such as alcohol, and collect the decontamination materials as hazardous waste.[1]

4. Storage of Waste:

• Store all crocetin dialdehyde waste containers in a designated satellite accumulation area (SAA) or a central hazardous waste storage facility, as directed by your institution's policies.

• Ensure waste containers are properly sealed and stored in a cool, dry, and well-ventilated area, away from incompatible materials.

5. Final Disposal:

• Contact your institution's EHS department or a licensed chemical waste disposal contractor to arrange for the pickup and final disposal of the crocetin dialdehyde waste.

• Provide the waste manifest with accurate information about the chemical and its hazards.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of crocetin dialdehyde in a laboratory setting.

Caption: Disposal workflow for crocetin dialdehyde.

This procedural guidance is intended to supplement, not replace, your institution's specific safety and waste management protocols. Always consult your EHS department for detailed instructions and requirements applicable to your location.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Crocetin Dialdehyde

For researchers, scientists, and professionals in drug development, the safe handling of chemical compounds is paramount. This guide provides essential, immediate safety and logistical information for handling Crocetin dialdehyde, offering procedural, step-by-step guidance to ensure laboratory safety and operational integrity.

Crocetin dialdehyde is a non-volatile apocarotenoid that requires careful handling due to its potential hazards.[1][2] According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, it is classified as harmful if swallowed and may cause an allergic skin reaction.[1] Adherence to proper safety protocols is crucial to minimize risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling Crocetin dialdehyde, based on Safety Data Sheet (SDS) recommendations and general best practices for handling aldehydes.

PPE Category	Item	Specifications and Recommendations
Eye and Face Protection	Safety Goggles	Should be equipped with side-shields to provide comprehensive protection against splashes.[1]
Face Shield	Recommended when there is a significant risk of splashing or when handling larger quantities.
Hand Protection	Protective Gloves	Nitrile or butyl rubber gloves are recommended for handling aldehydes.[1][3] Always check for rips or punctures before use. For incidental contact, disposable nitrile gloves are suitable. For extended contact or immersion, more substantial gloves like butyl rubber are advised.[4] Never wash or reuse disposable gloves.
Body Protection	Impervious Clothing	A lab coat or an apron made of a chemical-resistant material should be worn to protect the skin.[1]
Full-Body Suit	Consider for large-scale operations or in situations with a high risk of significant exposure.
Respiratory Protection	Suitable Respirator	An air-purifying respirator (APR) with organic vapor cartridges is recommended, especially when handling the powder form or when adequate ventilation is not available.[1][5] If dusts are generated, a particulate filter (e.g., N95, P100) should be used in combination with the organic vapor cartridge.[6][7][8] A supplied-air respirator (SAR) may be necessary in environments with high concentrations or low oxygen levels.[5][7]

Operational and Disposal Plans: A Step-by-Step Guide

Proper operational procedures and waste disposal are critical for laboratory safety and environmental protection. The following workflow outlines the key steps for handling Crocetin dialdehyde from receipt to disposal.

A logical workflow for the safe handling of Crocetin dialdehyde.

Experimental Protocols: Key Handling Procedures

• Engineering Controls : Always handle Crocetin dialdehyde in a well-ventilated area.[1] A chemical fume hood is recommended, especially when working with the solid form to avoid inhalation of dust.[1]

• Weighing : When weighing the solid compound, do so within a ventilated enclosure to minimize the risk of inhaling dust particles.

• Dissolving : When preparing solutions, add the solid Crocetin dialdehyde to the solvent slowly to avoid splashing.

• Storage : Store Crocetin dialdehyde in a tightly sealed container in a cool, dry, and well-ventilated area, protected from light.[2] Recommended storage temperatures for stock solutions are -80°C for up to 6 months or -20°C for up to 1 month.[2]

• Spill Response : In case of a spill, evacuate the area. Wear appropriate PPE, including respiratory protection. Absorb liquid spills with an inert material (e.g., vermiculite, sand) and collect the material into a suitable container for disposal. For solid spills, carefully sweep or vacuum the material, avoiding dust generation, and place it in a sealed container.

• Decontamination : Clean the spill area and any contaminated equipment thoroughly with a suitable solvent (e.g., ethanol), followed by soap and water.

• Disposal : Dispose of Crocetin dialdehyde waste and any contaminated materials in accordance with local, state, and federal regulations.[1] Do not allow the chemical to enter drains or waterways.[1]

Emergency Procedures

In the event of an exposure, immediate and appropriate first aid is crucial. The following table outlines the recommended emergency procedures.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1]
Skin Contact	Immediately wash the affected area with plenty of soap and water.[1] Remove contaminated clothing and shoes. If skin irritation or an allergic reaction occurs, seek medical attention. Wash contaminated clothing before reuse.[1]
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water.[1] Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

By adhering to these safety protocols and operational plans, you can significantly mitigate the risks associated with handling Crocetin dialdehyde, fostering a secure and productive research environment. Always consult the most current Safety Data Sheet for the specific product you are using before handling.

References

• 1. safety.fsu.edu [safety.fsu.edu]
• 2. medchemexpress.com [medchemexpress.com]
• 3. aps.anl.gov [aps.anl.gov]
• 4. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 5. aaasafedubai.com [aaasafedubai.com]
• 6. multimedia.3m.com [multimedia.3m.com]
• 7. Respiratory Protection Buying Guide — MSC Industrial Supply Co. [mscdirect.com]
• 8. 3m.com [3m.com]